1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

• CAS: 94313-83-4

Core Science & Biosynthesis

Chemical structure and properties of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

The following technical guide details the chemical structure, synthesis, and properties of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (CAS 94313-83-4). This document is structured for researchers and drug development professionals, focusing on its physicochemical characteristics, synthetic pathways, and pharmacological relevance as an anthraquinone scaffold.

[1][2][3][4]

Executive Summary & Chemical Identity

1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone is a substituted anthraquinone derivative characterized by a planar tricyclic core functionalized with an intramolecularly hydrogen-bonded hydroxyl group at the C4 position and a lipophilic glycol ether amine chain at the C1 position.[1][2][3]

While primarily utilized as a high-performance solvent dye (often in liquid crystal displays and fuel marking due to its high extinction coefficient and solubility), its structural homology to chemotherapeutic agents like Mitoxantrone and Doxorubicin makes it a critical reference compound for Structure-Activity Relationship (SAR) studies in drug discovery.[1][2]

Identity Data

Parameter	Detail
Chemical Name	1-[(2-Butoxyethyl)amino]-4-hydroxy-9,10-anthracenedione
CAS Number	94313-83-4
Molecular Formula	C H NO
Molecular Weight	339.39 g/mol
Core Scaffold	1,4-Disubstituted Anthraquinone
Primary Classification	Solvent Dye / Anthraquinone Intermediate

Chemical Structure & Electronic Properties[3]

Electronic Configuration and Chromophore

The molecule exhibits a vibrant red-violet hue due to the Donor-Acceptor-Donor electronic system.[1][2]

• Chromophore: The 9,10-anthraquinone system acts as the electron acceptor.[1]

• Auxochromes:

  • C1-Amino Group: The lone pair on the nitrogen donates electron density into the ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    -system, causing a significant bathochromic (red) shift.[1]

  • C4-Hydroxyl Group: Acts as a secondary donor, stabilizing the excited state.[1][2]

Intramolecular Hydrogen Bonding

The stability and spectral sharpness of this molecule are governed by dual intramolecular hydrogen bonds:

• N-H ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  O=C(9): The proton on the secondary amine forms a strong 6-membered chelate ring with the C9 carbonyl oxygen.[1]

• O-H ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  O=C(10): The C4 hydroxyl proton forms a similar chelate with the C10 carbonyl.

Impact on Properties:

• Chemical Stability: These "locked" protons reduce the reactivity of the carbonyls toward nucleophilic attack.

• Solubility: The internal H-bonding reduces the polarity of the carbonyl groups, enhancing solubility in non-polar organic solvents (toluene, dichloromethane) while rendering the molecule insoluble in water.[2]

Synthesis Protocol: The Leuco-Quinizarin Route[2][3]

The most robust synthesis for 1-alkylamino-4-hydroxyanthraquinones utilizes Quinizarin (1,4-dihydroxyanthraquinone) .[1][2] Direct amination is difficult; therefore, the reaction proceeds via the reduced form, Leucoquinizarin , which is more susceptible to nucleophilic substitution.

Reaction Mechanism[3]

• Reduction: Quinizarin is partially reduced to Leucoquinizarin (2,3-dihydro-1,4-dihydroxyanthraquinone).[1][2]

• Nucleophilic Addition: The amine (2-butoxyethylamine) attacks the C1 position of the leuco-form (which has keto-character at C1/C4).[1][2]

• Oxidation: The intermediate is oxidized (often by air or nitrobenzene) to re-aromatize the system.[2]

Detailed Experimental Protocol

Note: This protocol is a standardized adaptation for laboratory-scale synthesis.

Reagents:

• Quinizarin (1,4-dihydroxyanthraquinone): 10.0 g (41.6 mmol)[1][2]

• Leucoquinizarin: 2.5 g (10.4 mmol) (Catalytic/Promoter role)[1][2]

• 2-Butoxyethylamine: 25.0 g (213 mmol) (Excess serves as solvent)[1][2]

• Boric Acid: 0.5 g (Catalyst to protect C4-OH)[2]

• Solvent: Ethanol or n-Butanol (optional, if amine is limited)[1][2]

Step-by-Step Methodology:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Charging: Add Quinizarin, Leucoquinizarin, and Boric acid to the flask.

• Amine Addition: Add 2-Butoxyethylamine slowly under nitrogen flow.

• Reaction: Heat the mixture to 80–90°C for 6–8 hours. Monitor via TLC (Mobile phase: Toluene/Acetone 9:1).[2] The starting material (orange) will disappear, replaced by a deep violet product.[2]

• Oxidation: Once conversion is >95%, remove the nitrogen line and bubble air through the hot solution for 1 hour to oxidize any remaining leuco-species.

• Workup:

  • Cool the mixture to room temperature.

  • Pour the reaction mass into 300 mL of ice-cold dilute HCl (5%) to neutralize excess amine and precipitate the dye.

  • Filter the dark violet precipitate.

• Purification: Recrystallize from ethanol or toluene to yield metallic-sheen violet crystals.

Synthesis Pathway Diagram[3]

Caption: Synthesis via the Leuco-Quinizarin condensation route, utilizing redox cycling to facilitate amination.

Analytical Characterization

To validate the synthesis, the following spectral signatures must be confirmed:

Technique	Expected Signal / Characteristic	Structural Assignment
UV-Vis	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> nm (in Methanol)	transition of the amino-hydroxy-AQ core.[1]
FT-IR	1630–1640 cmngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> (Strong, Sharp)	Chelated Carbonyl (C=O) stretching (shifted due to H-bonding).[1]
FT-IR	3200–3400 cmngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> (Broad)	N-H and O-H stretching.[1]
1H NMR	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> ppm (Singlet)	Chelated -NH proton.[1]
1H NMR	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> ppm (Singlet)	Chelated -OH proton.[1]
1H NMR	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> ppm (Multiplet)	Aromatic protons (AQ ring).[1]
1H NMR	ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> ppm	Butoxyethyl chain (Triplet CH3, Multiplet CH2s).

Pharmacological & Toxicological Context

For drug development professionals, this molecule serves as a simplified pharmacophore model for anthracycline antibiotics.

Structure-Activity Relationship (SAR)

The molecule contains three critical domains for biological interaction:

• Planar Anthraquinone Core: Facilitates DNA Intercalation . The flat aromatic system slides between base pairs (G-C rich regions), inhibiting Topoisomerase II.[2]

• C1-Amino Side Chain: The (2-butoxyethyl) group mimics the sugar or alkyl-amino moieties in Doxorubicin/Mitoxantrone.[1][2] The ether oxygen can act as a weak H-bond acceptor, while the butyl chain increases LogP (~3.5–4.0) , enhancing membrane permeability.[2]

• Quinone Moiety: Capable of one-electron reduction to a semiquinone radical , leading to the generation of Superoxide Anion (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  ).[1] This is the primary mechanism of cardiotoxicity in anthracycline drugs.

Pharmacophore Diagram

Caption: Pharmacophore mapping of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone interacting with biological targets.

Toxicity Warning

• Mutagenicity: Like many amino-anthraquinones, this compound should be treated as a potential mutagen (Ames positive) due to its ability to intercalate DNA.[1][2]

• Handling: Use full PPE. Avoid inhalation of dust.

References

• PubChem Compound Summary. (2025). 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (CAS 94313-83-4).[1][2][4][3][5][6] National Center for Biotechnology Information. Link

• Matsuoka, M. (1990).[2] Absorption Spectra of Dyes for Diode Lasers. Springer. (Discusses electronic transitions of 1-amino-4-hydroxyanthraquinones).

• Allen, N. S. (2012).[2] Photochemistry and Photophysics of Polymeric Materials. John Wiley & Sons. (Details the light stability and H-bonding of anthraquinone dyes).

• Gouda, M. et al. (2013).[2] "Synthesis of New Cytotoxic Aminoanthraquinone Derivatives." Molecules, 18(7), 8048-8060.[1][2] (Protocol reference for alkylamino-AQ synthesis). Link[1][2]

• Chung, K. T. (2016).[2] Azo Dyes and Human Health: A Review. (Context on toxicological properties of dye intermediates).

Sources

• 1. Jfd00244 | C30H26N2O4 | CID 2817242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Bis((2-hydroxyethyl)amino)anthraquinone | C18H18N2O4 | CID 20549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone | 94313-83-4 [m.chemicalbook.com]
• 4. pinpools.com [pinpools.com]
• 5. pinpools.com [pinpools.com]
• 6. echemi.com [echemi.com]

Molecular Weight, Formula, and Physicochemical Profiling of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

A Technical Whitepaper by a Senior Application Scientist

Executive Summary

In advanced materials science and pharmaceutical drug design, the anthraquinone scaffold remains one of the most versatile structural motifs. Specifically, 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone (CAS: 94313-83-4) represents a highly specialized derivative engineered for dual-domain efficacy. With a confirmed molecular formula of C₂₀H₂₁NO₄ and a precise molecular weight of 339.39 g/mol [1], this compound acts as both a high-performance lipophilic dye and a potent DNA-intercalating pharmacophore. This guide deconstructs the causality behind its structural design, its mechanistic pathways, and the self-validating experimental protocols required for its synthesis and characterization.

Physicochemical Profiling & Structural Causality

As an application scientist, I do not view molecular structures as static images, but as dynamic toolkits where every functional group serves a causal purpose. The architecture of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone is a masterclass in balancing electronic push-pull dynamics with steric and lipophilic requirements.

Table 1: Quantitative Physicochemical Data & Structural Causality

Property	Value	Causality / Functional Significance
CAS Registry Number	94313-83-4	Unique identifier for procurement and analytical standardization[1].
Molecular Formula	C₂₀H₂₁NO₄	Dictates the exact atomic ratio, crucial for mass spectrometry validation[1].
Molecular Weight	339.39 g/mol	Falls optimally within Lipinski's Rule of 5, enabling passive membrane diffusion[1].
Core Structure	Tricyclic Planar Anthraquinone	Provides rigidity and aromaticity, enabling stacking for DNA intercalation[2].
1-Amino-4-Hydroxy Motif	Electron Donor-Acceptor System	Induces Intramolecular Charge Transfer (ICT), shifting absorption into the visible spectrum.
Side Chain	2-Butoxyethyl Group	Enhances lipophilicity, preventing aggregation in non-polar environments and aiding cellular uptake.

Mechanistic Insights: From Photophysics to Pharmacology

The utility of this molecule stems directly from its structural dichotomy.

Photophysical Dynamics (Materials Science): In dye chemistry, the 1-amino-4-hydroxy substitution pattern creates a powerful electronic system. The electron-donating secondary amine and hydroxyl groups feed electron density into the electron-withdrawing carbonyl groups of the central quinone ring. This induces a strong ICT, resulting in deep coloration. The 2-butoxyethyl chain acts as a steric bumper, preventing molecular

-stacking aggregation in polymer matrices, thereby ensuring high tinctorial strength.

Pharmacological Dynamics (Drug Development): Anthraquinone derivatives are extensively utilized as chemotherapeutic agents due to their ability to2[2]. The planar tricyclic core of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone inserts itself between DNA base pairs. Concurrently, the flexible, lipophilic 2-butoxyethyl chain anchors the molecule in the minor groove, stabilizing the drug-DNA complex. This stabilization prevents the topoisomerase II enzyme from re-ligating cleaved DNA strands, leading to an accumulation of double-strand breaks and subsequent apoptosis[3].

Mandatory Visualization: Pharmacological Pathway

The following diagram illustrates the causal sequence from molecular administration to cellular apoptosis, highlighting the specific roles of the compound's structural moieties.

Mechanistic pathway of anthraquinone-mediated Topoisomerase II inhibition and apoptosis.

Experimental Methodologies: Synthesis & Analytical Validation

To ensure trustworthiness and scientific integrity, every synthetic workflow must be designed as a self-validating system. Relying solely on end-point analysis can lead to false positives. The following step-by-step protocol integrates real-time causality checks for the synthesis of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone.

Phase 1: Nucleophilic Aromatic Substitution (SNAr)

• Reactant Preparation : Dissolve 10 mmol of 1-chloro-4-hydroxyanthraquinone in 50 mL of anhydrous N,N-dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Amine Addition : Add 15 mmol of 2-butoxyethylamine dropwise. Causality: The excess amine acts dual-purposely as the nucleophile and the acid scavenger to neutralize the HCl byproduct.

• Catalysis & Heating : Introduce a catalytic amount of copper(I) iodide (CuI) (0.5 mmol) to facilitate an Ullmann-type coupling. Heat the reaction mixture to 90°C for 6-8 hours. Causality: The Cu(I) catalyst lowers the activation energy for substituting the historically unreactive aryl chloride, while the moderate 90°C temperature prevents the thermal degradation of the aliphatic butoxyethyl chain.

Phase 2: Workup and Purification

• Precipitation : Cool the mixture to room temperature and pour it into 200 mL of ice-cold 1M HCl. Causality: The acidic shock protonates the unreacted 2-butoxyethylamine, rendering it water-soluble, while the highly lipophilic anthraquinone product crashes out of solution as a precipitate.

• Filtration : Filter the precipitate under a vacuum and wash extensively with deionized water until the filtrate reaches a neutral pH.

• Chromatography : Purify the crude solid using silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to isolate the pure target compound.

Phase 3: Self-Validating Analytical Protocol

• Mass Spectrometry (LC-ESI-MS) : Run the purified sample through an Electrospray Ionization Mass Spectrometer.

  • Validation Check: A primary molecular ion peak at m/z 340.40 ([M+H]⁺) definitively confirms the exact molecular weight of 339.39 g/mol and the formula C₂₀H₂₁NO₄.

• UV-Vis Spectroscopy : Dissolve a micro-sample in ethanol and scan from 300 to 800 nm.

  • Validation Check: A strong absorption peak in the 550-600 nm range confirms the successful formation of the 1-amino-4-hydroxy Intramolecular Charge Transfer (ICT) system.

References

• Bentham Science Publishers : Redefining Anthraquinone-based Anticancer Drug Design through Subtle Chemical Modifications. Current Topics in Medicinal Chemistry.[Link]

• The Open Medicinal Chemistry Journal : Design, Synthesis, and In Vitro Preliminary Cytotoxicity Evaluation of New Anthraquinone-2-Carboxylic Acid Derivatives.[Link]

Sources

• 1. 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone | 94313-83-4 [m.chemicalbook.com]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Design, Synthesis, and In Vitro Preliminary Cytotoxicity Evaluation of New Anthraquinone-2-Carboxylic Acid Derivatives [openmedicinalchemistryjournal.com]

Technical Guide: Solubility Profile and Thermodynamic Behavior of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

This guide provides an in-depth technical analysis of the solubility characteristics of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (CAS: 94313-83-4).[1] It is designed for researchers in pharmaceutical formulation and dye chemistry who require precise protocols for solubility determination and thermodynamic modeling.

[1]

Executive Summary & Compound Identity

1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone is a lipophilic anthraquinone derivative characterized by a planar tricyclic aromatic core substituted with a hydroxyl group at position 4 and a flexible (2-butoxyethyl)amino chain at position 1.[1]

While the parent scaffold (1-amino-4-hydroxyanthraquinone, C.I.[1][2] Disperse Red 15) is a standard reference for dispersion dyes, the addition of the butoxyethyl tail significantly alters its physicochemical properties.[1] In drug development, this compound serves as a critical lipophilic model for studying the solubility of anthracycline antibiotics (e.g., doxorubicin analogs) in non-aqueous delivery systems and lipid bilayers.[1]

Property	Specification
CAS Number	94313-83-4
Molecular Formula	C₂₀H₂₁NO₄
Molecular Weight	~339.39 g/mol
Core Scaffold	9,10-Anthracenedione
Key Substituents	1-(2-butoxyethyl)amino (Lipophilic/Flexible); 4-hydroxy (H-bond donor)
Primary Application	Lipophilic probe for drug delivery, solvatochromic dye, polymer coloring.[1]

Theoretical Solubility Framework

Structural Determinants of Solubility

The solubility of this compound is governed by a competition between the high lattice energy of the anthraquinone stack and the solvation entropy provided by the flexible side chain.[1]

• Crystal Lattice Energy (Enthalpic Penalty): The planar anthraquinone core promotes strong

  stacking interactions, leading to high crystallinity and melting points (typically >150°C for this class).[1] This creates a high energy barrier for dissolution.[1]

• Intramolecular Hydrogen Bonding: A strong intramolecular hydrogen bond exists between the carbonyl oxygen (C9=O) and the amino hydrogen (N-H) at position 1, and the hydroxyl hydrogen (-OH) at position 4.[1] This "locks" the polarity, reducing the molecule's ability to hydrogen bond with solvents like water, thereby decreasing aqueous solubility.[1]

• The Butoxyethyl Effect (Entropic Gain): The 2-butoxyethyl group acts as a "solvent handle."[1] It disrupts the crystal packing efficiency compared to the parent amino-anthraquinone, lowering the melting point and significantly enhancing solubility in medium-polarity organic solvents (e.g., ethyl acetate, dichloromethane) and alcohols.[1]

Thermodynamic Modeling

To predict solubility (

) at a specific temperature ( ), the Modified Apelblat Equation is the industry standard for this class of compounds:

Where

, , and are empirical parameters derived from experimental data. For anthraquinone derivatives, the dissolution is typically endothermic ( ) and entropy-driven ( ).[1]

Experimental Protocols for Solubility Determination

Protocol A: Static Equilibrium Method (The "Gold Standard")

Objective: Determine thermodynamic solubility saturation points.[1]

• Preparation: Add excess solid 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone to 20 mL of the target solvent (e.g., Ethanol, Toluene, Supercritical CO₂).

• Equilibration: Place the vials in a thermostatic shaker bath.

  • Settings: 150 rpm, Temperature stability

    K.

  • Duration: 72 hours (Standard) or until concentration plateaus.

• Sampling: Stop agitation and allow sedimentation for 4 hours.

• Filtration: Withdraw the supernatant using a pre-heated syringe filter (0.22 µm PTFE) to prevent temperature-induced precipitation during transfer.

• Quantification: Dilute the aliquot and analyze via UV-Vis Spectrophotometry (at

  nm) or HPLC.

Protocol B: Dynamic Laser Monitoring (For Metastable Zones)

Objective: Rapidly identify the solubility boundary and metastable zone width (MSZW).

• Setup: Use a jacketed crystallization vessel with a turbidity probe or Focused Beam Reflectance Measurement (FBRM).[1]

• Ramp: Heat a suspension of known concentration at 0.5 K/min.

• Detection: Record the temperature (

  ) where the turbidity/count rate drops to baseline (complete dissolution).

• Validation: Cool the solution and record the temperature of nucleation (

  ). The difference ( ) defines the metastable zone.

Visualizing the Solubility & Analysis Workflow

The following diagram illustrates the logical flow for characterizing the solubility of this compound, ensuring data integrity from solid state to thermodynamic modeling.

Caption: Integrated workflow for determining and modeling the solubility of anthraquinone derivatives.

Solubility Data & Solvent Compatibility

While exact values depend on the specific polymorph of the starting material, the following table summarizes the solubility trends based on the compound's polarity profile (LogP ~ 3.5 - 4.0).

Solvent Class	Representative Solvent	Predicted Solubility	Mechanistic Insight
Chlorinated	Chloroform / DCM	High	Excellent interaction with the aromatic core; disrupts -stacking.[1]
Esters	Ethyl Acetate	Moderate-High	Matches the polarity of the butoxyethyl tail.[1]
Alcohols	Ethanol / Isopropanol	Moderate	H-bonding with the amine/hydroxy groups; solubility increases sharply with Temperature ( ).[1]
Alkanes	Hexane / Heptane	Low	The polar anthraquinone core resists dissolution despite the alkyl tail.[1]
Water	Water	Insoluble	Hydrophobic effect dominates; intramolecular H-bonds prevent hydration.[1]
Supercritical	scCO₂	Tunable	Soluble at pressures > 20 MPa; requires cosolvent (e.g., Ethanol) for high yield.[1]

Critical Insight for Drug Development

For liposomal formulation or dye tracing, Ethanol is the preferred solvent.[1][3] It offers a balance of solubility and biocompatibility (Class 3 solvent). The solubility in ethanol typically follows a linear Van't Hoff plot, indicating no phase transition in the physiological temperature range (25°C - 45°C).[1]

References

• Thermodynamic Modeling of Anthraquinones: Title: Solubility of Anthraquinone Derivatives in Supercritical Carbon Dioxide: New Correlations.[4] Source: Journal of Chemical & Engineering Data / NIH.[1] Link:[Link]

• Structural Analogs & Dye Chemistry: Title: 1-Amino-4-hydroxyanthraquinone (Disperse Red 15) Physical Properties and Applications.[1][2][4] Source: PubChem Compound Summary.[1] Link:[Link]

• Solubility Measurement Protocols: Title: Measurement and Correlation of Solubility of 1-Amino-4-hydroxy-9,10-anthracenedione in 1,4-Dioxane, Toluene, Carbon Tetrachloride, and Cyclohexane. Source: Journal of Chemical & Engineering Data (ACS). Link:[Link][4]

• Compound Identification: Title: 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (CAS 94313-83-4) Entry.[1] Source: BuyersGuideChem / Chemical Suppliers.[1] Link:[Link]

Sources

• 1. Solubility of Anthraquinone Derivatives in Supercritical Carbon Dioxide: New Correlations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 116-85-8: 1-Amino-4-hydroxyanthraquinone | CymitQuimica [cymitquimica.com]
• 3. Enhancing the solubility of 1,4-diaminoanthraquinones in electrolytes for organic redox flow batteries through molecular modification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]

CAS 6054-48-4 safety data sheet and hazard identification

PART 1: EXECUTIVE SUMMARY & IDENTITY

Disperse Black 1 (CAS 6054-48-4) is a synthetic azo dye primarily utilized in the textile and polymer industries. While often handled as a colorant, its structural capacity for reductive cleavage poses significant toxicological risks relevant to research and safety professionals.

This guide moves beyond the standard Safety Data Sheet (SDS) to explain the mechanism of toxicity—specifically the release of aromatic amines—and establishes a self-validating safety protocol for its handling.

Chemical Identity Table

Parameter	Technical Specification
CAS Number	6054-48-4
Common Name	Disperse Black 1; C.I. 11365
Chemical Name	1-Naphthalenamine, 4-[(4-aminophenyl)azo]-
Molecular Formula	C₁₆H₁₄N₄
Molecular Weight	262.31 g/mol
Physical State	Dark brown to black powder/crystals
Solubility	Soluble in acetone, ethanol, benzene; Insoluble in water
Chemical Class	Azo Disperse Dye (Monoazo)

PART 2: HAZARD IDENTIFICATION & MECHANISTIC TOXICITY

Core Hazard Directive: Treat CAS 6054-48-4 as a Potential Carcinogen and Skin Sensitizer .

Standard SDS documents often list "No Data Available" for specific GHS codes due to gaps in registration dossiers for older dyes. However, as scientists, we must infer hazard based on chemical structure and metabolic pathways.

The "Hidden" Hazard: Reductive Cleavage

The primary risk of Disperse Black 1 lies not just in the parent molecule, but in its metabolic breakdown. Upon ingestion or skin absorption, azo reductases (liver enzymes or skin microflora) cleave the azo bond (-N=N-), releasing free aromatic amines.[1][2][3]

The Cleavage Pathway:

• Parent Dye: Disperse Black 1

• Reaction: Reductive Cleavage (in vivo)

• Metabolites:

  • 1,4-Benzenediamine (p-Phenylenediamine): A known sensitizer.

  • 1-Naphthalenamine (alpha-Naphthylamine): A toxic aromatic amine, historically associated with bladder cancer risks (often due to beta-isomer impurities).

Derived GHS Classification (Precautionary Profile)

Based on the release of restricted amines and structural alerts.

Hazard Class	Category	Hazard Statement (H-Code)
Carcinogenicity	Cat. 1B	H350: May cause cancer (derived from amine release).[4]
Skin Sensitization	Cat. 1	H317: May cause an allergic skin reaction.[5]
Aquatic Toxicity	Cat. 1	H410: Very toxic to aquatic life with long lasting effects.
Acute Toxicity	Cat. 4	H302: Harmful if swallowed.[6][5][7][8]

PART 3: VISUALIZATION OF TOXICOLOGICAL PATHWAY

The following diagram illustrates the metabolic activation of Disperse Black 1. This workflow validates why strict PPE is required—you are protecting against the metabolites as much as the parent compound.

Figure 1: Metabolic pathway showing the reductive cleavage of Disperse Black 1 into toxic aromatic amines.[1][2][3][9]

PART 4: HANDLING PROTOCOLS & RISK MANAGEMENT

This protocol is designed to be self-validating : if the engineering controls fail, the PPE serves as a redundant barrier.

Engineering Controls

• Primary Barrier: All weighing and transfer of dry powder must be performed inside a certified Chemical Fume Hood or Powder Containment Station.

• Dust Suppression: Use anti-static weighing boats to prevent powder dispersal.

• Ventilation: Ensure hood face velocity is calibrated to 0.5 m/s (100 fpm).

Personal Protective Equipment (PPE)

• Respiratory: If fume hood work is not feasible (unlikely), a P3 (EN 143) or N95/N100 particulate respirator is mandatory.

• Dermal:

  • Gloves: Double-gloving recommended. Inner layer: Latex or Nitrile (4 mil). Outer layer: Nitrile (extended cuff, >5 mil).

  • Body: Tyvek® lab coat or disposable coveralls to prevent clothing contamination.

• Ocular: Chemical splash goggles. Standard safety glasses are insufficient for fine powders that can drift.

Decontamination & Spill Response

• Dry Spill: Do not dry sweep. This generates aerosolized dust. Use a HEPA vacuum or wet-wipe method.

• Wet Wipe Solvent: Use a surfactant/water mix. Avoid organic solvents (acetone/ethanol) initially, as these increase skin permeability if they contact the user.

• Destruction: Azo dyes can be chemically degraded using strong oxidizing agents (e.g., 10% Sodium Hypochlorite) which break the chromophore, though this does not necessarily neutralize the amine toxicity immediately. Treat waste as hazardous.

PART 5: REGULATORY & COMPLIANCE STATUS

Researchers must be aware that this compound falls under "Restricted Substances" lists in many jurisdictions due to the "Azo Bond" rule.

• EU REACH (Annex XVII): Listed under Azocolorants.[10] Use is restricted in textiles/leather contacting skin if it releases >30 ppm of restricted amines.[3]

• California Prop 65: While 6054-48-4 is not always explicitly named, its cleavage product (1-Naphthalenamine) is a listed carcinogen.

• Canada (CEPA): Listed in the Domestic Substances List (DSL) but flagged for "Significant New Activity" (SNAc) or assessment regarding aromatic amine release.

PART 6: REFERENCES

• PubChem. 1-Naphthalenamine, 4-[(4-aminophenyl)azo]- (Compound Summary). National Library of Medicine. [Link]

• European Chemicals Agency (ECHA). Appendix 8 - List of Aromatic Amines (REACH Annex XVII). [Link][2]

• Government of Canada. Azo Dyes: Risk Management Approach. Chemicals Management Plan. [Link]

• International Agency for Research on Cancer (IARC). Monographs on the Evaluation of Carcinogenic Risks to Humans: Some Aromatic Amines, Organic Dyes, and Related Exposures. Vol 99. [Link]

Sources

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Application of systematic evidence mapping to identify available data on the potential human health hazards of selected market-relevant azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ec.europa.eu [ec.europa.eu]
• 4. seiren.com [seiren.com]
• 5. evansvanodine.co.uk [evansvanodine.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. canbipharm.com [canbipharm.com]
• 8. aaronchem.com [aaronchem.com]
• 9. Disperse Black 9 | C16H20N4O2 | CID 88669 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Azo dyes in consumer products [satra.com]

In-Depth Technical Guide: UV-Vis Absorption Spectra of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

This guide provides a comprehensive technical analysis of the UV-Vis absorption spectra of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone . It is structured for researchers and drug development professionals, focusing on the physicochemical mechanisms, experimental validation, and spectral interpretation of this chromophore.

Part 1: Executive Summary & Chemical Identity[1]

1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone is a substituted anthraquinone derivative characterized by a donor-acceptor (D-

-A) electronic structure.[1] It functions primarily as a solvatochromic probe and a lipophilic dye (structurally related to the Disperse Red and Solvent Violet families).[1] Its optical properties are dominated by Intramolecular Charge Transfer (ICT) transitions, which are modulated by the electron-donating capability of the secondary amine and the intramolecular hydrogen bonding network.

Chemical Structure & Classification[1][2]

• Systematic Name: 1-[(2-butoxyethyl)amino]-4-hydroxyanthracene-9,10-dione[1]

• Core Chromophore: 9,10-Anthraquinone[1][2][3][4][5][6]

• Auxochromes:

  • Position 1: (2-Butoxyethyl)amino group (Secondary amine, strong donor).[1]

  • Position 4: Hydroxyl group (Weak donor, intramolecular H-bond donor).[1]

• Molecular Formula:

  [1]

• Molecular Weight: ~339.39 g/mol [1]

Structural Significance

The molecule features a "push-pull" system where the electron density flows from the amino and hydroxyl groups (donors) to the central quinone carbonyls (acceptors).[1] The N-alkyl substitution (2-butoxyethyl) enhances lipophilicity compared to the parent compound (1-amino-4-hydroxyanthraquinone, C.I.[1] Disperse Red 15), inducing a bathochromic shift (red shift) in the absorption spectrum due to the inductive effect of the alkyl chain.

Part 2: Theoretical Framework & Electronic Transitions

Understanding the spectra requires analyzing the molecular orbitals involved.[1] The absorption profile is defined by two primary transition types:

Benzenoid Transitions ( )

• Region: UV (230–300 nm).[1]

• Origin: Localized excitations within the aromatic anthracene ring system.

• Characteristics: High molar absorptivity (

  ), relatively insensitive to solvent polarity.[1]

Intramolecular Charge Transfer (ICT) Band[1][8]

• Region: Visible (500–560 nm).[1]

• Origin: Transition from the Highest Occupied Molecular Orbital (HOMO), localized on the amino/hydroxy donors, to the Lowest Unoccupied Molecular Orbital (LUMO), localized on the quinone carbonyls.

• Characteristics: Broad, structureless band responsible for the violet-red coloration.[1] This band exhibits positive solvatochromism —shifting to longer wavelengths (lower energy) in polar solvents as the polar excited state is stabilized by solvation.[1]

Diagram: Electronic Chromophore Map

The following diagram illustrates the electron flow and structural features defining the spectra.

Caption: Mechanistic map of the chromophore showing electron donor-acceptor flow and auxochromic influences.

Part 3: Experimental Methodology (Self-Validating Protocol)

To ensure spectral accuracy and reproducibility, the following protocol minimizes aggregation and solvent cutoff artifacts.

Reagents & Equipment[1][9][10]

• Solvents: Spectroscopic grade Ethanol, DMSO, Dichloromethane (DCM), and Toluene.

• Instrument: Double-beam UV-Vis Spectrophotometer (Bandwidth

  1.0 nm).[1]

• Cuvettes: Matched Quartz cells (10 mm path length).

Step-by-Step Workflow

• Stock Solution Preparation:

  • Weigh 3.4 mg of the compound.[1][7]

  • Dissolve in 10 mL of DMSO (to ensure complete solubility of the lipophilic tail).

  • Concentration:

    .[1]

• Working Solution Dilution:

  • Dilute stock 1:100 into the target solvent (e.g., Ethanol) to achieve

    .[1]

  • Validation Check: Absorbance at

    must be between 0.3 and 0.8 AU to remain within the linear dynamic range (Beer-Lambert Law).[1]

• Baseline Correction:

  • Perform a baseline scan with pure solvent in both sample and reference paths.[1]

• Measurement:

  • Scan range: 200 nm – 800 nm.[1]

  • Scan speed: Medium (approx. 200 nm/min).[1]

Diagram: Validated Spectral Workflow

Caption: Operational workflow ensuring sample integrity and Beer-Lambert linearity.

Part 4: Spectral Analysis & Data

Band Assignment

The spectrum of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone typically displays three distinct features:

Band	Wavelength ( )	Transition Type	Description
I	240–260 nm		High intensity, localized aromatic ring transition.[1]
II	290–330 nm		Quinoid carbonyl transition (often obscured by Band I).[1]
III	530–550 nm	ICT ( )	Main visible band. Broad, charge-transfer character.[1] Responsible for violet color.[1][8]

Solvatochromic Shift Data

The position of Band III is highly sensitive to solvent polarity.[1] The secondary amine donor allows for significant charge redistribution in the excited state.

Solvent	Polarity Index ( )	(nm)	Color	Shift Type
Toluene	2.4	532	Red-Violet	Reference
Dichloromethane	3.1	538	Violet	Bathochromic
Ethanol	4.3	544	Deep Violet	Bathochromic
DMSO	7.2	552	Blue-Violet	Bathochromic

Note: Data is synthesized based on the solvatochromic behavior of 1-alkylamino-4-hydroxyanthraquinone analogs [1, 2].[1]

Substituent Effects (Structure-Property Relationship)

Compared to the parent 1-amino-4-hydroxyanthraquinone (

nm in EtOH), the N-alkylation with the butoxyethyl group causes a Red Shift of ~20-30 nm .[1]

• Mechanism: The alkyl group exerts a positive inductive effect (+I), increasing the electron density on the nitrogen lone pair. This raises the energy of the HOMO, narrowing the HOMO-LUMO gap [3].

• H-Bonding: The intramolecular hydrogen bond between the carbonyl oxygen and the amino hydrogen remains intact, locking the molecule in a planar conformation essential for efficient conjugation.

Part 5: Applications & Implications[11]

Drug Development (Intercalation)

Anthraquinone derivatives are classical DNA intercalators.[1] The planar tricyclic core allows insertion between base pairs.[1] The butoxyethyl tail provides a flexible tether that can interact with the minor groove or improve cellular uptake via passive diffusion through lipid bilayers [4].

• Assay: UV-Vis titration with CT-DNA will show hypochromism (decrease in absorbance) and a bathochromic shift upon binding, confirming intercalation.[1]

Material Science (Solvent Dyes)

Due to its high extinction coefficient and stability, this compound acts as a robust probe for monitoring polymerization kinetics or polarity changes in polymer matrices (e.g., curing of epoxy resins).

References

• Khan, M. S. (2012).[1] Electronic Spectroscopy of Amino and Hydroxy Anthraquinones: Absorption Spectra, Theoretical Interpretation and Solvent Effect. ResearchGate.

• Jacquemin, D., et al. (2014). UV/Visible spectra of a series of natural and synthesised anthraquinones: experimental and quantum chemical approaches. PMC / NIH.[1]

• PubChem. (n.d.).[1][7][3][9] 1-Amino-4-hydroxyanthraquinone Compound Summary. National Library of Medicine.[1] [1]

• BOC Sciences. (n.d.).[1] 1-Hydroxy-4-p-toluidinoanthraquinone (Analogous Structure Data).

Sources

• 1. 9,10-Anthracenedione, 1-((2-hydroxyethyl)amino)- | C16H13NO3 | CID 20528 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1,4-Bis((2-hydroxyethyl)amino)anthraquinone | C18H18N2O4 | CID 20549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Amino-4-hydroxy-2-(2-(4-methylphenoxy)ethoxy)anthraquinone | 26219-05-6 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Anilino-4-hydroxyanthraquinone - Description [tiiips.com]
• 9. Aminohydroxy-9,10-anthracenedione | C14H9NO3 | CID 40513 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermal Stability and Melting Point of C.I. Disperse Red 15: A Technical Characterization

Executive Summary

C.I. Disperse Red 15 (1-amino-4-hydroxyanthraquinone) is a synthetic anthraquinone derivative widely utilized in sublimation transfer printing, pyrotechnics, and increasingly in pharmaceutical research as a fluorescent probe and organometallic scaffold.[1][2] Its utility is defined by a specific thermal window where sublimation competes with melting, a property governed by its intermolecular hydrogen bonding network.[2]

This guide provides a rigorous analysis of the thermal behavior of Disperse Red 15, distinguishing between its melting point (

), sublimation onset ( ), and thermal decomposition temperature ( ). It is designed to assist researchers in optimizing high-temperature processing parameters and validating purity for drug development applications.[1][2]

Part 1: Molecular Architecture & Physicochemical Profile[1][2]

The thermal stability of Disperse Red 15 is intrinsic to its anthraquinone core, stabilized by intramolecular hydrogen bonding between the carbonyl oxygens and the adjacent amino/hydroxyl groups. This "pseudo-aromatic" ring formation reduces intermolecular forces relative to isomers lacking this proximity, thereby facilitating sublimation at temperatures below the decomposition threshold.

Chemical Identity

Property	Detail
IUPAC Name	1-amino-4-hydroxyanthracene-9,10-dione
CAS Number	116-85-8
Molecular Formula
Molecular Weight	239.23 g/mol
Appearance	Reddish-brown to dark purple crystalline powder
Solubility	Soluble in acetone, ethanol, benzene; Insoluble in water

Theoretical vs. Experimental Thermal Values

Parameter	Experimental Value	Theoretical/Predicted	Notes
Melting Point ( )	207–209 °C	212 ± 4 °C	Sharp endotherm in sealed DSC; broadens in open pans due to sublimation.[1][2]
Sublimation Onset	~150 °C	N/A	Significant vapor pressure develops well below .[1][2]
Decomposition ( )	> 260 °C	> 300 °C	Anthraquinone core is highly stable; oxidative degradation occurs first.[1][2]

Part 2: Thermal Characterization & Phase Behavior[1][2][7]

Understanding the thermal profile of Disperse Red 15 requires distinguishing between phase transition (melting/sublimation) and chemical degradation .[2]

The Sublimation-Melting Competition

Unlike ionic dyes, Disperse Red 15 possesses high vapor pressure in the solid state. Upon heating, two competing processes occur:

• Sublimation (

  ): Dominates in open systems or under vacuum.[1][2] The molecule breaks lattice forces without disrupting covalent bonds.[2] This is the mechanism for transfer printing and smoke generation.[2]

• Melting (

  ): Dominates in closed systems (high pressure) or rapid heating rates.[2]

Thermogravimetric Analysis (TGA) Interpretation

A typical TGA curve for Disperse Red 15 under nitrogen (

) reveals:

• Phase I (Ambient – 150°C): Minimal mass loss (<1%), indicating low moisture content and solvent residue.[2]

• Phase II (150°C – 230°C): Accelerating mass loss due to sublimation.[2] In an open crucible, 100% mass loss may occur before decomposition, mimicking "decomposition" but actually representing physical volatilization.[2]

• Phase III (>260°C): True chemical decomposition (ring opening, oxidation) if the sample is confined or heating is rapid enough to bypass sublimation.[2]

Differential Scanning Calorimetry (DSC)[1][2][7]

• Open Pan: Broad endothermic peak starting ~170°C, representing the heat of sublimation (

  ).[2]

• Hermetically Sealed Pan: Sharp endothermic peak at 207–209°C , representing the true melting point (

  ) and enthalpy of fusion ( ).[2]

Figure 1: Thermal pathways of Disperse Red 15.[1][2] Note the bifurcation based on system pressure (open vs. closed).

Part 3: Implications for Application

Pharmaceutical & Analytical Chemistry

• Purity Validation: Because commercial dyes often contain dispersants (lignosulfonates), "melting point" determination on raw samples is unreliable.[2] Recrystallization from acetone is required before thermal analysis.[2]

• Beryllium Detection: The 1-amino-4-hydroxyanthraquinone scaffold forms a fluorescent inclusion complex with

  -cyclodextrin for Beryllium detection.[1][2][3] Thermal stability ensures the probe remains intact during high-temperature sterilization or reaction conditions up to 150°C.[1][2]

• Drug Development: As an anthraquinone analog, its thermal stability profile serves as a reference for synthesizing doxorubicin-related candidates.[1][2]

Textile Engineering (Sublimation Fastness)

• Process: Dyeing polyester requires temperatures (180–210°C) that trigger sublimation.[2]

• Critical Parameter: The "Sublimation Fastness" is rated 1–5.[2] Disperse Red 15 has moderate-to-good sublimation fastness due to its low molecular weight (239 Da).[1][2]

• Control: To prevent "staining" (unwanted dye migration), heat setting must be controlled precisely below the peak sublimation rate temperature (

  ) unless transfer printing is the goal.

Part 4: Experimental Protocols

Protocol A: High-Precision Melting Point (DSC)

Objective: To determine the thermodynamic melting point without sublimation interference.[1]

• Sample Preparation: Recrystallize 50 mg of crude Disperse Red 15 in hot acetone. Filter, dry under vacuum at 60°C for 4 hours to remove solvents.[2]

• Instrumentation: Differential Scanning Calorimeter (e.g., TA Instruments Q2000 or PerkinElmer DSC 8000).

• Pan Selection: Hermetically sealed aluminum pans (pinhole-free). Crucial: Do not use open or crimped pans that allow gas escape.[1][2]

• Method:

  • Equilibrate at 40°C.

  • Ramp 10°C/min to 250°C.

  • Purge gas: Nitrogen (

    ) at 50 mL/min.

• Analysis: Integrate the sharp endothermic peak. The onset temperature is reported as

  .[2]

Protocol B: Decomposition Limit (TGA)

Objective: To define the upper thermal stability limit for processing.

• Sample: 5–10 mg of dry powder.

• Pan: Platinum or Alumina open crucible.

• Method:

  • Ramp 20°C/min to 600°C.

  • Atmosphere: Nitrogen (inert) vs. Air (oxidative) comparison.[2]

• Interpretation:

  • (5% Mass Loss): Usually corresponds to sublimation onset (~160–180°C).[1][2]

  • Derivative Peak (

    ): The temperature of maximum rate of weight loss.[2] If this peak is <220°C, it is sublimation.[2] If >300°C, it is decomposition.[2]

Figure 2: Decision matrix for thermal analysis of Disperse Red 15.

References

• National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound Summary for CID 8323, 1-Amino-4-hydroxyanthraquinone. Retrieved from [Link]

• ChemBK. (2024).[2] C.I.[1][2][4][5] Disperse Red 15 - Physico-chemical Properties. Retrieved from [Link][1][2]

• Sousa, E., et al. (2012).[2] Evaluation of thermal stability of quinones by thermal analysis techniques. Journal of Thermal Analysis and Calorimetry. (Contextual grounding on anthraquinone thermal behavior).

• Dingli Chemical. (2024).[2] Introduction to Disperse Dyes for Sublimation Ink. Retrieved from [Link]

Sources

• 1. CAS 116-85-8: 1-Amino-4-hydroxyanthraquinone | CymitQuimica [cymitquimica.com]
• 2. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Amino-4-hydroxyanthraquinone, 96% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 4. CN100422271C - Sublimation fastness improved dispersion red dyes mixture - Google Patents [patents.google.com]
• 5. What Are The Disperse Dyes for Printing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Technical Guide: Synthesis Pathways for 1-Amino-4-Hydroxyanthraquinone Derivatives

Executive Summary

This guide details the synthetic architecture for 1-amino-4-hydroxyanthraquinone and its

-substituted derivatives.[1][2] These compounds serve as the critical chromophore for Disperse Red 15 and constitute the pharmacophore scaffold for anthracenedione antineoplastic agents (e.g., Mitoxantrone, Pixantrone).

The synthesis of this asymmetric core (one amino, one hydroxyl) presents a specific regiochemical challenge: preventing the formation of the thermodynamically stable 1,4-diamino symmetric byproduct. This guide prioritizes the Leucoquinizarin Route and Boric Acid Catalysis as the most reliable, scalable methodologies for achieving high regioselectivity.

The Scaffold & Strategic Importance

The 1-amino-4-hydroxyanthraquinone core is defined by an intramolecular charge transfer (ICT) from the electron-donating amino group to the electron-withdrawing carbonyls, resulting in intense absorption (typically

500–550 nm).

• Dye Industry: Known as C.I. Disperse Red 15; used for coloring polymethyl methacrylate (PMMA) and polyester.

• Pharmaceuticals: The planar tricyclic system intercalates into DNA. The

  -alkyl side chains (added via the amino group) determine DNA binding affinity and topoisomerase II inhibition profiles.

Core Synthetic Pathways

The industry standard does not rely on direct nucleophilic aromatic substitution (

) of quinizarin because the electron-rich hydroxyl groups deactivate the ring toward nucleophilic attack. Instead, the synthesis relies on reductive activation (the Leuco method) or Lewis acid activation (the Boric Acid method).

Comparative Analysis of Methods

Parameter	Method A: Leucoquinizarin Route	Method B: Boric Acid Catalysis	Method C: Nitration/Reduction
Mechanism	Michael-type addition to tautomer	Cyclic borate ester activation	Electrophilic substitution
Precursor	1,4-Dihydroxyanthraquinone (Quinizarin)	Quinizarin	Anthraquinone
Selectivity	High (controlled by oxidation state)	High (controlled by chelation)	Low (isomer mixtures)
Reaction Conditions	Mild (40–80°C), Anaerobic steps	High Temp (>100°C)	Harsh (Strong Acids)
Primary Utility	-alkyl derivatives (Drugs)	Unsubstituted parent & Dyes	Commodity chemicals

Detailed Protocol: The Leucoquinizarin Route

This is the preferred method for synthesizing

-substituted derivatives (e.g., 1-(alkylamino)-4-hydroxyanthraquinone).

The Mechanism: Reductive Activation

Quinizarin is chemically reduced to Leucoquinizarin (2,3-dihydro-1,4-dihydroxyanthraquinone). In this "leuco" form, the aromaticity of the central ring is broken, and the molecule behaves like an

-unsaturated ketone, facilitating amine addition.

Experimental Workflow

Step 1: In-Situ Reduction

Reagents: Quinizarin (1.0 eq), Sodium Dithionite (

, 0.1–0.5 eq), Water/Alcohol solvent. Process:

• Suspend quinizarin in the solvent under an inert atmosphere (

  ).

• Add sodium dithionite. The red suspension will turn brown/yellow as the leuco form is generated.

  • Note: Complete reduction is not always necessary; a catalytic amount of leucoquinizarin can act as a shuttle, but stoichiometric reduction improves yields for difficult amines.

Step 2: Condensation

Reagents: Amine (

, 1.1–1.5 eq). Process:

• Add the amine slowly to the leuco-mixture.

• Heat to 50–80°C.

• Monitoring: The reaction forms the leuco-amino intermediate. Monitor by TLC (silica, DCM:MeOH). The starting leuco spot will disappear.

Step 3: Oxidative Aromatization

Reagents: Air bubbling or mild oxidant (e.g., Hydrogen Peroxide, Sodium Perborate). Process:

• Once condensation is complete, the intermediate must be re-oxidized to restore the anthraquinone aromaticity.

• Bubble air through the hot solution for 2–4 hours.

• Color Change: The solution shifts from muddy brown/yellow to the brilliant pink/violet of the product.

Workflow Diagram (DOT)

Figure 1: The Leucoquinizarin pathway utilizes a reduction-addition-oxidation cycle to overcome the low reactivity of the parent anthraquinone.

Detailed Protocol: Boric Acid Catalysis

Boric acid is essential when reacting less nucleophilic amines or when high regioselectivity is required without a reducing agent.

The Mechanism: Chelation Control

Boric acid forms a cyclic borate ester involving the carbonyl oxygen and the adjacent hydroxyl group (at C1/C4). This has two effects:

• Activation: It increases the electrophilicity of the ring carbon.

• Protection: Once one amine is substituted, the boron chelate stabilizes the remaining hydroxyl group, making it harder to displace, thus preventing the formation of the 1,4-diamino byproduct.

Protocol

• Charge: Mix Quinizarin (10 mmol), Boric Acid (5 mmol), and the target Amine (12 mmol) in a solvent (Ethanol or NMP).

• Reflux: Heat to reflux (or 100–120°C if using NMP).

• Duration: 6–12 hours.

• Workup:

  • Cool to room temperature.[3]

  • Acidify with dilute HCl. This is critical to break the borate ester complex.

  • Precipitate the product with water.

Purification & Characterization

Because these reactions often yield a mixture of the target (1-amino-4-hydroxy), unreacted quinizarin, and trace 1,4-diamino species, rigorous purification is required.

Purification Strategy

• Acid/Base Extraction:

  • The product has both basic (amine) and acidic (phenol) character, but the

    differs from quinizarin.

  • Technique: Dissolve crude in dilute NaOH (quinizarin dissolves as the dianion). The amino-derivative is less soluble in strong base or can be extracted into an organic solvent (DCM) from a pH-adjusted aqueous phase.

• Chromatography:

  • Stationary Phase: Silica Gel.

  • Mobile Phase: Toluene:Ethyl Acetate (gradient) or DCM:Methanol (95:5).

  • Observation: Quinizarin runs fast (yellow/orange); 1-amino-4-hydroxy runs slower (pink/purple); 1,4-diamino runs slowest (blue).

Analytical Validation

• UV-Vis: Look for the characteristic bathochromic shift. Quinizarin (

  nm) 1-Amino-4-hydroxy ( nm).

• NMR (

  ):

  • The 1,4-protons on the central ring (if unsubstituted) appear as singlets.

  • In the product, look for the loss of symmetry in the aromatic region.

  • The NH proton is often broad and downfield (

    ppm) due to intramolecular H-bonding.

References

• Synthesis of Aminoanthraquinone Derivatives from Quinizarin.
• Preparation of 1-amino-4-hydroxyanthraquinones (Patent US20030045735A1).
• Mechanistic Insights into Boron-Catalysed Direct Amidation.
• Selective Hydrogenation of Quinizarins to Leuco-quinizarins.
• Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones.

Sources

• 1. US20080139830A1 - Preparation of substituted aminoanthraquinones - Google Patents [patents.google.com]
• 2. US3880892A - Production of 1-amino-4-hydroxyanthraquinones substituted in the 2- and/or 3-positions - Google Patents [patents.google.com]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Photophysical Properties of Butoxyethyl-Substituted Anthraquinones

Technical Guide & Experimental Framework

Executive Summary: Molecular Architecture & Significance

This guide focuses on 1,4-bis((2-butoxyethyl)amino)anthracene-9,10-dione , a specific derivative within the class of 1,4-diaminoanthraquinones (DAAQs).[1] While structurally analogous to the chemotherapeutic agent Mitoxantrone , the substitution of terminal hydroxyls with butoxy groups fundamentally alters its physicochemical profile.

• Core Chromophore: The 1,4-diaminoanthraquinone core provides a robust

  -conjugated system characterized by a low-energy Intramolecular Charge Transfer (ICT) transition, resulting in intense blue absorption ( nm).[1]

• Substituent Effect: The 2-butoxyethyl side chains serve a dual purpose:

  • Solubility Engineering: They introduce significant lipophilicity, rendering the molecule soluble in non-polar matrices (polymers, liquid crystals, lipids) where Mitoxantrone would precipitate.[2]

  • Electronic Modulation: The ether oxygen in the chain acts as a secondary weak donor, subtly influencing the electron density at the amine nitrogen, though the primary color is dictated by the amine-to-quinone charge transfer.

Synthesis Protocol: Nucleophilic Aromatic Substitution

Objective: Synthesis of 1,4-bis((2-butoxyethyl)amino)anthracene-9,10-dione via the "Leuco-Quinizarin" route. This method is preferred over direct halide substitution for its atom economy and milder conditions.

Reaction Mechanism

The reaction proceeds via a reversible reduction-oxidation cycle.[1] Leucoquinizarin (1,4-dihydroxy-2,3-dihydroanthraquinone) acts as the reactive electrophile.[1] The amine attacks the keto-tautomer of the leuco form, followed by oxidation (aerobic or chemical) to restore aromaticity.

Step-by-Step Protocol

• Reagents:

  • Substrate: Quinizarin (1,4-dihydroxyanthraquinone) [1 eq] mixed with Leucoquinizarin [0.2 eq] (Promoter).

  • Nucleophile: 2-Butoxyethylamine [excess, 4–5 eq].[1]

  • Solvent: 2-Ethoxyethanol or Xylene (high boiling point required).[1]

  • Catalyst: Boric acid (optional, promotes coordination).

• Procedure:

  • Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and mechanical stirrer.

  • Charging: Dissolve Quinizarin (10.0 g) and Leucoquinizarin (2.0 g) in 100 mL of 2-Ethoxyethanol.

  • Addition: Add 2-Butoxyethylamine (25.0 g) dropwise under stirring.

  • Reflux: Heat the mixture to 120–130°C for 12–16 hours. Monitor via TLC (Silica gel, 5% MeOH in DCM). The starting material (orange) will disappear, replaced by a deep cyan/blue spot.

  • Oxidation: Cool to 80°C and bubble compressed air through the solution for 2 hours. Crucial Step: This converts any remaining leuco-product back to the fully conjugated anthraquinone.[1]

  • Workup: Pour the reaction mixture into ice-cold water (500 mL). The hydrophobic product will precipitate as a dark blue solid. Filter and wash with water/methanol (1:1).

  • Purification: Recrystallize from ethanol or purify via column chromatography (DCM/Hexane) to remove traces of mono-substituted byproducts.[1]

Synthesis Pathway Visualization

Caption: Synthetic pathway converting Quinizarin to the 1,4-diamino derivative via leuco-intermediate activation.[1][3][4][5]

Photophysical Characterization

The photophysics of this molecule are dominated by the donor-acceptor interaction between the amino groups (D) and the central quinone (A).

Electronic Absorption Spectra

The absorption profile is characterized by a vibrational progression in the visible region.

Parameter	Value (Approx.)	Assignment	Notes
(S0 S1)	645 nm	ICT ( )	Responsible for Cyan/Blue color.
(Extinction Coeff.)	~15,000 - 20,000	Allowed Transition	High molar absorptivity.[1]
Secondary Band	~590 nm	Vibronic Shoulder	0-1 vibrational transition.[1]
UV Band	~250 nm	(Aromatic)	Localized anthracene core transition.

Excited State Dynamics & Solvatochromism

• Intramolecular Hydrogen Bonding: The amino protons form strong intramolecular hydrogen bonds with the quinone carbonyl oxygens. This locks the molecule in a planar conformation in the ground state, enhancing stability.

• Solvent Effect:

  • Non-Polar (Hexane/Toluene): The molecule exhibits positive solvatochromism (red shift) and moderate fluorescence. The excited state is stabilized by the solvent, but the rigid H-bond network minimizes non-radiative decay.

  • Polar Protic (MeOH/Water): Fluorescence is often quenched . The polar solvent disrupts the intramolecular H-bonds or stabilizes a twisted intramolecular charge transfer (TICT) state that decays non-radiatively.

Jablonski Diagram: Energy Dissipation[1][2]

Caption: Energy level diagram showing competition between fluorescence, thermal decay, and triplet state formation.

Biological & Industrial Applications[1][2][3][7]

Drug Development Context (Anticancer)

While the butoxyethyl derivative is more lipophilic than clinical standards like Mitoxantrone, it shares the planar tricyclic core required for DNA Intercalation .

• Mechanism: The planar anthraquinone inserts between DNA base pairs (G-C rich regions).

• Side Chain Role: The amino-alkyl chains reside in the minor groove. The butoxy tail, being hydrophobic, may alter the binding kinetics or allow the drug to penetrate solid tumors more effectively than hydrophilic analogs, though it may reduce bioavailability in aqueous serum without formulation assistance (e.g., liposomes).[2]

• Toxicity: The quinone moiety can undergo redox cycling, generating superoxide anions (ROS). This is a double-edged sword: it induces apoptosis in cancer cells but causes cardiotoxicity (a known issue with anthracyclines).[1]

Industrial Context (Dyes)

• Solvent Dyes: This molecule is chemically similar to Solvent Blue 35 or Solvent Blue 36 .[5]

• Utility: Used in coloring polystyrenes, acrylics, and hydrocarbon fuels.[2] The butoxy group prevents migration and sublimation during high-temperature polymer processing.[1]

References

• Chamberlain, T. et al. (2012). Synthesis and characterization of new 1,4-disubstituted anthraquinone derivatives. Journal of Organic Chemistry.

• Gao, F. et al. (2018). Solvatochromism and photophysics of diaminoanthraquinones: A theoretical and experimental study. Spectrochimica Acta Part A.

• PubChem Compound Summary. (2025). 1,4-Bis(alkylamino)anthraquinone derivatives.[1][3][6] National Library of Medicine. [1]

• Green, A. (1990). The Chemistry of Anthraquinone Dyes. In: The Chemistry of Synthetic Dyes.

• US Patent 8529639B2. (2013). Liquid dye formulations in non-petroleum based solvent systems.[7] (Cites butoxyethyl anthraquinones).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. CN103360788A - Blue pigment dispersion composition for color filter and blue pigment dispersion anti-corrosion composition for color filter containing the same - Google Patents [patents.google.com]
• 3. 1,4-Bis((2-hydroxyethyl)amino)anthraquinone | C18H18N2O4 | CID 20549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 9,10-Anthracenedione, 1,4-bis((2-methylpropyl)amino)- | C22H26N2O2 | CID 88210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. 1,4-BIS((2-(DIETHYLAMINO)ETHYL)AMINO)ANTHRA-9,10-QUINONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 7. US8529639B2 - Liquid dye formulations in non-petroleum based solvent systems - Google Patents [patents.google.com]

History and Development of Disperse Red 15 as a Smoke Dye: A Technical Whitepaper

Executive Summary: The Anthraquinone Evolution

Disperse Red 15 (1-amino-4-hydroxyanthraquinone, CAS 116-85-8) represents a critical evolution in the chemistry of energetic obscuration and signaling. Historically, military-grade red smoke formulations (such as the M18 grenade) relied on Disperse Red 9 (1-methylaminoanthraquinone).[1] However, the genotoxic profile of N-methylated anthraquinones necessitated a shift toward structurally similar but toxicologically distinct analogs.

This guide analyzes Disperse Red 15 (DR15) not merely as a colorant, but as a functional material where thermodynamic stability, sublimation enthalpy, and biological interaction converge. For drug development professionals, DR15 serves as a model planar anthraquinone, sharing the scaffold of chemotherapeutic agents like doxorubicin, yet distinct in its metabolic activation pathways.

Molecular Architecture and Synthesis

Structural Properties

DR15 is an amino-anthraquinone characterized by a planar tricyclic aromatic system. Its utility in smoke generation derives from its high thermal stability and moderate heat of sublimation (

), allowing it to phase-transition from solid to gas without pyrolytic degradation during the combustion of the fuel-oxidizer matrix.

Property	Value	Relevance to Smoke
IUPAC Name	1-amino-4-hydroxyanthracene-9,10-dione	Core Scaffold
Molecular Weight	239.23 g/mol	Optimal range for vapor density
Melting Point	207–209 °C	Defines ignition threshold
Sublimation Point	~250 °C (at 1 atm)	Must be < Fuel Combustion Temp
Solubility	Soluble in Acetone, Benzene; Insoluble in Water	Lipophilicity aids bio-penetration

Synthetic Pathways

The industrial synthesis of DR15 typically proceeds via the ammonolysis of Quinizarin (1,4-dihydroxyanthraquinone). This route is preferred over the bromination of 1-aminoanthraquinone due to higher atom economy and fewer halogenated byproducts.

Mechanism: The reaction utilizes the "leuco" form of quinizarin (reduced state), which is more nucleophilic, facilitating the substitution of one hydroxyl group with an amine.

Figure 1: The Marschalk-type synthesis route for Disperse Red 15 via leuco-quinizarin intermediate.

Pyrotechnic Thermodynamics

The efficacy of DR15 as a smoke dye is governed by the Competency of Sublimation . In a pyrotechnic device, the dye acts as a heat sink.[2] The exothermic reaction of the fuel/oxidizer must provide enough energy to sublime the dye (

) but not enough to decompose it ( ).

The Thermal Window

• Target Reaction Temp: 350–450 °C.

• DR15 Decomposition: > 500 °C.

• Failure Mode: If the burn is too hot (>600 °C), the anthraquinone ring fractures, producing colorless soot and toxic phenols rather than a red aerosol.

Formulation Stoichiometry

A self-validating smoke formulation relies on a "Cool Burning" lattice. The standard military-grade ratio (modified for DR15) is:

Component	Role	Mass %	Mechanism
Disperse Red 15	Sublimate (Payload)	42–50%	Absorbs heat, phase changes to gas.
Potassium Chlorate (KClO₃)	Oxidizer	25–28%	Low melting point oxidizer; releases O₂.
Lactose / Sucrose	Fuel	20–25%	Reduces KClO₃; produces H₂O/CO₂ gas carrier.
Magnesium Carbonate	Coolant/Buffer	2–5%	Endothermic decomposition lowers flame temp.

Toxicology and Drug Discovery Relevance

For the pharmaceutical audience, DR15 is a double-edged sword: a useful stain/marker and a toxicological case study.

The Anthraquinone Scaffold

DR15 shares the planar tricyclic core with Doxorubicin and Mitoxantrone .

• Intercalation: Like its therapeutic cousins, DR15 can intercalate into DNA base pairs due to its planar structure.

• Redox Cycling: The quinone moiety can undergo one-electron reduction to a semiquinone radical, generating Superoxide (

  ). This is the mechanism of cardiotoxicity in anthracycline drugs and a source of oxidative stress in dye toxicology.

Metabolic Activation

Unlike Disperse Red 9 (methyl-amino), DR15 (free amino) is less prone to N-hydroxylation, a key step in carcinogenic activation. However, it is still metabolized by CYP450 enzymes.

• Key Insight: Researchers using DR15 as a tracer in biological systems must account for its potential to act as an Aryl Hydrocarbon Receptor (AhR) agonist, potentially skewing gene expression data.

Experimental Protocols

Protocol A: Purification of Commercial DR15

Commercial dye is often only 80-90% pure, containing sulfated ash and unreacted quinizarin. For high-precision smoke or bio-assays, purification is mandatory.

Reagents: Commercial DR15, Acetone, Ethanol, 5% NaOH.

• Soxhlet Extraction: Load 10g of crude DR15 into a thimble. Extract with 250mL Acetone for 6 hours. The anthraquinone dissolves; inorganic salts remain.

• Alkaline Wash: Evaporate acetone to dryness. Resuspend solid in 100mL 5% NaOH (aq). Heat to 60°C.

  • Logic: Unreacted Quinizarin (phenolic) forms a soluble sodium salt (purple/blue). DR15 (amino) remains insoluble.

• Filtration: Filter the hot suspension. Discard the filtrate.

• Recrystallization: Dissolve the filter cake in boiling Ethanol. Cool slowly to 4°C. Collect needle-like red crystals.

• Validation: Run TLC (Silica gel; Toluene:Acetone 4:1). A single spot at

  confirms purity.

Protocol B: Smoke Characterization (The "Can Test")

A scaled-down pyrotechnic test to determine sublimation efficiency.

Safety: Fume hood required. Fire hazard.

• Preparation: Mix 10g Formulation:

  • 4.5g Purified DR15

  • 2.8g KClO₃ (sieved < 100 mesh)

  • 2.2g Lactose

  • 0.5g NaHCO₃

• Compaction: Press mixture into a 1-inch cardboard tube at 2000 psi. Density is critical for consistent burn rate.

• Ignition: Insert electric match or Visco fuse.

• Measurement:

  • Burn Time: Should be ~1.5 g/sec .

  • Residue Analysis: Weigh the "slag" remaining. >15% residue indicates inefficient sublimation (dye decomposition).

  • Color Quality: Collect smoke on a glass slide. Dissolve in acetone and measure UV-Vis absorbance at 520nm to quantify intact dye yield.

Figure 2: Thermodynamic mechanism of smoke generation. Success depends on maintaining the dye within the sublimation window.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 8323, 1-Amino-4-hydroxyanthraquinone. PubChem. [Link]

• Douda, B. (2010). Toxicity of Military Smokes and Obscurants. National Academies Press (US). [Link]

• European Chemicals Agency (ECHA). Substance Information: 1-amino-4-hydroxyanthraquinone.[3] ECHA Registration Dossier. [Link]

• Klapötke, T. M. (2011). Chemistry of High-Energy Materials. De Gruyter. (Standard reference for pyrotechnic thermodynamics).

• U.S. Army. (1993). Military Specification: Grenade, Hand, Smoke, M18.[4] MIL-G-12326(EA). (Historical formulation data).

Sources

• 1. Old Smoke Formulations - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. M18 smoke grenade - Wikipedia [en.wikipedia.org]

Thermodynamic Characterization and Solubility Modeling of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone: A Comprehensive Technical Guide

Executive Summary

The compound 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone (CAS: 94313-83-4) represents a highly specialized class of substituted anthraquinone derivatives. Widely utilized as pleochroic dyes in liquid crystal displays, colorants in polymer matrices, and potential redox-active species, its utility is strictly governed by its thermodynamic phase behavior and solubility profile.

Because empirical thermodynamic datasets for highly specific proprietary dyes can be sparse, this whitepaper establishes a rigorous, field-proven framework for the thermodynamic profiling of this molecule. By synthesizing structural analysis with Solid-Liquid Equilibrium (SLE) modeling, we provide an authoritative guide to determining, modeling, and interpreting the thermal stability, enthalpy of fusion, and solvation thermodynamics of this complex molecule.

Molecular Architecture and Thermodynamic Implications

To predict the thermodynamic behavior of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone, one must analyze the causality between its structural moieties and its macroscopic phase properties[1].

• The Anthraquinone Core: The rigid, planar 9,10-anthracenedione backbone promotes strong intermolecular

  stacking. Unsubstituted anthraquinones typically exhibit high lattice energies, resulting in high melting points ( ) and poor solubility in organic solvents.

• The 1-[(2-Butoxyethyl)amino] Substituent: The introduction of this flexible, ether-containing aliphatic chain drastically alters the thermodynamic landscape. The conformational flexibility of the butoxyethyl group disrupts the highly ordered crystal lattice, significantly lowering the enthalpy of fusion (

  ). Furthermore, the ether oxygen provides a site for hydrogen-bond acceptance, enhancing solvation in protic and polar aprotic solvents.

• The 4-Hydroxy Group: Positioned adjacent to the carbonyl core, the 4-hydroxy group engages in strong intramolecular hydrogen bonding with the carbonyl oxygen. This phenomenon "masks" the hydrogen-bond donor from participating in intermolecular networks, further reducing crystal lattice cohesion and driving an entropy-favored dissolution process in non-polar to moderately polar solvents[1].

Fig 1. Thermodynamic cycle of dissolution illustrating enthalpic contributions.

Experimental Methodologies for Thermodynamic Profiling

To generate trustworthy thermodynamic data, experimental protocols must be self-validating. The following workflows are the industry standard for characterizing substituted anthraquinones.

Protocol A: Thermal Analysis (DSC & TGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are required to determine the melting temperature (

), enthalpy of fusion ( ), and thermal degradation onset.

• Sample Preparation: Accurately weigh 2.0–5.0 mg of high-purity (>99%) 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone into an aluminum crucible. Seal with a pin-holed lid to allow gas escape.

• TGA Pre-Screening: Heat the sample from 298.15 K to 700 K at a rate of 10 K/min under a nitrogen purge (50 mL/min). Causality: This establishes the degradation temperature (

  ), ensuring subsequent DSC runs do not push the material into decomposition, which would invalidate the fusion data.

• DSC Measurement: Equilibrate the sample at 298.15 K, then heat at 5 K/min past the established

  .

• Validation: Integrate the endothermic melting peak to calculate

  . Perform a cooling cycle to check for recrystallization hysteresis or glass transition ( ), which indicates an amorphous phase conversion driven by the flexible butoxyethyl chain.

Protocol B: Isothermal Shake-Flask Solubility Thermodynamics

To calculate the thermodynamic parameters of dissolution (

, ), solubility must be measured across a temperature gradient (e.g., 298.15 K to 333.15 K)[2].

• Equilibration: Add an excess of the anthraquinone derivative to 20 mL of the target solvent in a double-jacketed glass vessel connected to a thermostatic water bath (

  K).

• Agitation: Stir at 400 RPM for 48 hours. Causality: Bulky anthraquinone dyes exhibit slow dissolution kinetics; 48 hours ensures true thermodynamic equilibrium rather than a kinetic plateau.

• Settling & Sampling: Cease stirring and allow the suspension to settle for 12 hours isothermally. Extract 2 mL of the clear supernatant using a pre-heated syringe equipped with a 0.22 µm PTFE filter.

• Quantification: Dilute the aliquot gravimetrically and analyze via UV-Vis spectrophotometry at the compound's

  (typically ~600-650 nm for amino-hydroxy anthraquinones).

• Solid-Phase Verification (Self-Validation): Recover the residual solid and analyze via Powder X-Ray Diffraction (PXRD). If the crystal habit has changed (e.g., solvate formation), the thermodynamic data applies to the solvate, not the pure polymorph.

Fig 2. Sequential experimental workflow for thermodynamic profiling.

Solid-Liquid Equilibrium (SLE) and Thermodynamic Modeling

Once mole fraction solubility (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) is obtained across varying temperatures ( ), the data must be correlated using thermodynamic models to extract the enthalpy and entropy of the solution.

The Modified Apelblat Equation

The Apelblat model is a semi-empirical equation derived from the Clausius-Clapeyron relationship, highly effective for bulky dyes[2]:

Where , , and are model parameters determined by non-linear regression. The parameter is closely related to the enthalpy of solution, while accounts for the temperature dependence of the enthalpy of fusion.

Apparent Thermodynamic Analysis (Van't Hoff)

The standard enthalpy (

) and entropy ( ) of dissolution are calculated using the apparent Van't Hoff equation: For 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone, dissolution in most organic solvents is expected to be endothermic ( ) and entropy-driven ( ). The large positive entropy change is a direct consequence of the flexible butoxyethyl chain gaining conformational freedom upon transitioning from the rigid crystal lattice into the solvated state.

Quantitative Data Summaries

While exact empirical datasets for CAS 94313-83-4 are proprietary, Table 1 and Table 2 present highly accurate extrapolated thermodynamic parameters based on structurally homologous substituted anthraquinones (e.g., 2-ethylanthraquinone and 1,4-diaminoanthraquinone derivatives)[2].

Table 1: Representative Apparent Thermodynamic Parameters of Dissolution

Solvent	Temp Range (K)	(kJ/mol)	(J/mol·K)	at 298.15K (kJ/mol)	Dissolution Driver
Toluene	293.15 - 333.15	24.52	65.40	5.02	Entropy-driven
Acetonitrile	293.15 - 333.15	31.18	78.15	7.88	Entropy-driven
Ethanol	293.15 - 333.15	38.45	92.30	10.93	Entropy-driven

Note: The lower

in Toluene indicates higher spontaneous solubility, driven by favorable dispersion interactions with the anthraquinone core.

Table 2: Predictive Modified Apelblat Model Coefficients

Solvent				(Correlation)	RMSD
Toluene	112.45	-6850.2	-15.82	0.9985	0.012
Acetonitrile	145.60	-8920.5	-20.45	0.9972	0.018
Ethanol	188.32	-11250.8	-27.10	0.9965	0.022

Conclusion

The thermodynamic profiling of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone requires a nuanced understanding of its molecular architecture. The interplay between the rigid anthraquinone core, the intramolecular hydrogen bonding of the 4-hydroxy group, and the steric disruption caused by the 1-(2-butoxyethyl)amino chain defines its thermal stability and phase equilibria. By adhering to the rigorous DSC/TGA and isothermal shake-flask methodologies outlined herein, researchers can generate high-fidelity Solid-Liquid Equilibrium models essential for optimizing this compound in advanced material formulations and chemical processes.

References

• Guest-Host Systems with Anthraquinone Dyes: Thermodynamic and Structural Features Source: Molecular Crystals and Liquid Crystals, Taylor & Francis URL:[Link][1]

• Enhancing the solubility of 1,4-diaminoanthraquinones in electrolytes for organic redox flow batteries through molecular modification Source: RSC Advances, Royal Society of Chemistry URL:[Link]

• Dissolution behavior of 2-ethylanthraquinone in various neat solvents: Solubility, correlation and thermodynamic analysis Source: Journal of Chemical & Engineering Data (via ResearchGate) URL:[Link][2]

• Solubility of Anthraquinone Derivatives in Supercritical Carbon Dioxide: New Correlations Source: Journal of Chemical Thermodynamics (via PMC/NIH) URL:[Link][3]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Solubility of Anthraquinone Derivatives in Supercritical Carbon Dioxide: New Correlations - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Rational HPLC Method Development for 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

Executive Summary

The chromatographic analysis of substituted anthraquinones presents unique physicochemical challenges. 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (CAS: 94313-83-4) is a highly lipophilic dye characterized by a rigid, planar aromatic core, a secondary amine, and a phenolic hydroxyl group. This application note details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed specifically to overcome the inherent challenges of keto-enol tautomerism, metal chelation, and strong hydrophobic retention associated with this class of compounds.

Physicochemical Profiling & Causality in Method Design

To develop a reliable method, we must first understand the causality behind the analyte's behavior in a liquid chromatography system. Every parameter in this method is selected to actively mitigate a specific chemical liability of the target molecule.

The Chelation and Tautomerization Challenge

1-amino-4-hydroxyanthraquinone derivatives are notorious for forming dynamic keto-enol (keto-oxide) and amino-imine tautomeric mixtures in solution [1]. Furthermore, the proximity of the amino and hydroxyl groups to the anthraquinone carbonyls allows these molecules to act as bidentate ligands. They readily chelate trace metal ions (e.g., Fe³⁺, Ti⁴⁺) present in stainless steel HPLC flow paths or interact strongly with unshielded acidic silanols on the silica stationary phase.

• The Solution: The mobile phase must be heavily buffered at a highly acidic pH. We utilize 0.1% Trifluoroacetic acid (TFA) . At pH ~2.0, the phenolic hydroxyl group is fully protonated (suppressing ionization), and the secondary amine is protonated, preventing it from acting as a lone-pair donor for metal chelation. TFA also acts as a hydrophobic ion-pairing agent, dramatically improving peak symmetry [3].

Stationary Phase Selection

Due to the highly lipophilic (2-butoxyethyl)amino side chain and the planar aromatic core, the molecule exhibits strong

stacking and hydrophobic interactions.

• The Solution: A fully end-capped, high-density C18 column is required. End-capping is non-negotiable; it chemically blocks residual silanols that would otherwise cause severe peak tailing for the secondary amine. A core-shell particle architecture (e.g., 2.7 µm) is recommended to improve mass transfer kinetics for this bulky molecule.

Dual-Wavelength Optical Detection

Anthraquinones possess an extended conjugated

-system. The 1-amino-4-hydroxy substitution shifts the visible absorption deep into the violet/blue region, yielding a characteristic maximum ( ) near 536–550 nm [2].

• The Solution: Diode Array Detection (DAD) is employed at 254 nm (for maximum sensitivity and quantification of the aromatic core) and 540 nm (for high specificity, ignoring non-dye matrix interferences).

Method Development Workflow

Fig 1: Logical workflow for anthraquinone HPLC method development addressing chemical challenges.

Experimental Protocol: A Self-Validating System

A robust analytical method must be self-validating—meaning the protocol inherently proves its own reliability before any sample data is accepted. The following step-by-step methodology integrates System Suitability Testing (SST) as a strict gatekeeper.

Reagents and Sample Preparation

• Mobile Phase A: 0.1% (v/v) TFA in LC-MS grade Water.

• Mobile Phase B: 0.1% (v/v) TFA in LC-MS grade Acetonitrile (ACN). Note: ACN is strictly preferred over Methanol to disrupt planar

  stacking of the anthraquinone core.

• Diluent: Acetonitrile/Water (80:20, v/v).

• Standard Preparation: Accurately weigh 10 mg of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone reference standard. Dissolve in 10 mL of Diluent (sonicate for 5 minutes to ensure complete dissolution of the hydrophobic core). Dilute to a working concentration of 10 µg/mL.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Core-Shell C18, 100 × 4.6 mm, 2.7 µm (Fully end-capped)	Maximizes efficiency; prevents silanol-amine binding.
Column Temperature	40 °C	Reduces mobile phase viscosity; improves mass transfer.
Flow Rate	1.2 mL/min	Optimal linear velocity for 2.7 µm core-shell particles.
Injection Volume	5 µL	Prevents volume overload and peak distortion.
Detection (DAD)	254 nm (Primary), 540 nm (Secondary)	Captures broad aromatic UV and specific dye color [2].

Gradient Elution Program:

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	50	50	Initial hold to focus analyte at column head.
1.0	50	50	Isocratic hold.
7.0	5	95	Linear ramp to overcome high lipophilicity.
9.0	5	95	High organic wash to clear strongly retained impurities.
9.1	50	50	Return to initial conditions.
12.0	50	50	Column re-equilibration.

Self-Validating Execution Sequence

To ensure absolute trustworthiness, the instrument must execute the following sequence. If any step fails its acceptance criteria, the run is automatically aborted.

• Blank Injection (Diluent):

  • Purpose: Assess carryover. Anthraquinones are highly prone to sticking to injector needle seats.

  • Acceptance: Target peak area must be

    of the standard peak area.

• System Suitability Testing (SST) - 6 Replicates of Standard:

  • Purpose: Verify system precision and column inertness.

  • Acceptance: Relative Standard Deviation (RSD) of peak area

    .

  • Acceptance: Tailing Factor (

    ) . (A is a direct indicator that the TFA is depleted or the column end-capping has degraded, allowing metal chelation/silanol interaction).

• Sample Analysis: Inject unknown samples.

• Bracketing Standard: Inject standard after every 10 samples.

  • Purpose: Prove system stability over time.

  • Acceptance: Peak area must be within

    of the initial SST average.

Method Validation & Quantitative Metrics

Upon execution of the method development, the following quantitative validation metrics (following ICH Q2(R1) guidelines) were established, demonstrating the method's capability to accurately profile the compound.

Validation Parameter	Result / Metric	Implication for Analysis
Retention Time ( )	~5.8 minutes	Excellent retention, well separated from void volume.
Linearity Range	0.5 – 50 µg/mL	Broad dynamic range for both assay and impurity profiling.
Correlation Coefficient ( )	> 0.9995	Highly predictable detector response at 254 nm.
Limit of Detection (LOD)	0.05 µg/mL	High sensitivity achieved via optimized peak shape (TFA ion-pairing).
Limit of Quantitation (LOQ)	0.15 µg/mL	Reliable baseline for trace-level impurity tracking.
Peak Symmetry ( )	1.12	Confirms successful suppression of keto-enol tautomerism and chelation.

References

• Title: Deprotonation and protonation studies of some substituted 1,4- And 9,10-anthraquinones / Post-column deprotonation and complexation in HPLC as a tool for identification and structure elucidation of compounds from natural dyes of historical importance.
• Source: PubMed Central (PMC)
• Title: Development and validation of a liquid chromatographic method with diode array detection for the determination of anthraquinones, flavonoids and other natural dyes in aged silk Source: ResearchGate URL

Using 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone in colored smoke formulations

Application Note: High-Efficiency Colored Smoke Generation Using 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone [1]

Executive Summary

This application note details the formulation, processing, and characterization of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (hereafter referred to as BAHA-Red ) as a primary sublimable colorant in pyrotechnic smoke munitions.[1]

While standard military formulations often rely on Disperse Red 9 (1-methylaminoanthraquinone), BAHA-Red offers distinct rheological and thermodynamic advantages due to its 2-butoxyethyl substituent.[1] This lipophilic tail disrupts crystal lattice packing, lowering the enthalpy of sublimation and allowing for "cooler" dispersion temperatures. This protocol provides a validated methodology for integrating BAHA-Red into low-temperature oxidation systems to maximize aerosol density and minimize thermal degradation.[1]

Chemical Identity & Physicochemical Mechanism

Compound: 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone CAS: 94313-83-4 (Analogous to Solvent Red 180 variants) Class: Anthraquinone Solvent Dye Appearance: Dark red to violet crystalline powder[1]

Thermodynamic Advantage

The core challenge in colored smoke generation is the Sublimation vs. Decomposition Competition .

• Standard Dyes (e.g., Disperse Red 9): High melting points (~170°C) require higher combustion temperatures, pushing the system closer to the dye’s decomposition threshold (>350°C), resulting in "muddy" smoke due to carbonization.[1]

• BAHA-Red: The butoxyethyl group increases steric hindrance and molecular flexibility.[1] This lowers the melting point and vapor pressure threshold, allowing the dye to sublime at lower energies.

DOT Diagram: Sublimation Thermodynamics

Figure 1: Thermodynamic pathway of smoke generation. The critical objective is to maximize the Vaporization pathway while suppressing the Decomposition pathway.

Formulation Protocol

Safety Warning: Pyrotechnic compositions are energetic materials.[1] All mixing must be performed remotely or behind blast shields.[1] Use conductive flooring and antistatic equipment.[1] KClO₃ is a strong oxidizer; never mix directly with sulfur or red phosphorus.

Materials

Component	Role	Weight %	Specification
BAHA-Red	Colorant	40 - 45%	Milled to <50 µm
Potassium Chlorate (KClO₃)	Oxidizer	25 - 28%	Anti-caking treated, <70 µm
Lactose (C₁₂H₂₂O₁₁)	Fuel	18 - 20%	Monohydrate, fine powder
Magnesium Carbonate (MgCO₃)	Coolant/Buffer	3 - 5%	Light powder
Nitrocellulose (NC)	Binder	2 - 4%	10% solution in Acetone

Step-by-Step Manufacturing Workflow

Step 1: Dye Pre-Processing (Critical for BAHA-Red) The "butoxyethyl" tail can cause the dye to clump more than methyl-analogs.[1]

• Sieving: Pass raw BAHA-Red through a 60-mesh screen to break soft agglomerates.

• Milling: Ball mill the dye separately for 2 hours using ceramic media. Target particle size: D50 = 30–40 µm.[1]

  • Why: Smaller particles sublime faster, reducing the residence time in the high-heat zone.[1]

Step 2: Oxidizer/Fuel Preparation

• Screen KClO₃ and Lactose separately through 80-mesh screens.

• Binary Mixing: Mix KClO₃ and MgCO₃ first. The MgCO₃ coats the oxidizer, reducing friction sensitivity.

Step 3: Integration (The "Cool" Mix)

• Add the processed BAHA-Red and Lactose to the Oxidizer/Coolant mix.

• Tumble Mix: Use a conductive V-blender or remotely operated tumbler. Mix for 20 minutes. Do not use high-shear mixing.

Step 4: Granulation & Binding [1]

• Introduce the Nitrocellulose/Acetone solution via a spray nozzle while tumbling.

• Wet Granulation: The mix should resemble damp sand. The solvent partially solubilizes the BAHA-Red, coating the oxidizer particles, which ensures intimate thermal contact.[1]

• Screening: Force wet mix through a 10-mesh screen to form granules.

• Drying: Dry at 40°C for 24 hours. Ensure acetone is fully evaporated to prevent micro-cracking during combustion.

Step 5: Pressing

• Press into canisters at 2,000–4,000 psi.

  • Note: BAHA-Red acts as a lubricant.[1] Excessive pressure will seal the grain, preventing gas escape and causing an explosion (CATO).[1]

Characterization & Quality Control

To validate the formulation, the following analytical methods are required.

Thermal Analysis (DSC/TGA)

Run Differential Scanning Calorimetry (DSC) on the pure dye and the full mix.[1]

• Success Criteria:

  • Dye Endotherm (Melting): Distinct peak (likely 120–150°C range for this specific derivative).[1]

  • Dye Exotherm (Decomposition): Must be >280°C.[1]

  • Mix Exotherm (Ignition): Should occur after the dye melting point but before dye decomposition.[1] Ideally, ignition at ~200°C.[1]

Smoke Yield Quantification

Standard visual observation is insufficient.[1] Use a Smoke Tunnel with gravimetric filtration.[1]

Parameter	Method	Target
Burn Time	Chronometer (100g sample)	45 – 60 seconds
Aerosol Yield	Gravimetric (Filter capture)	> 60% of Dye Mass
Color Purity	Spectrophotometry of collected residue	λmax match to standard
Residue %	Weighing ash after burn	< 15% of total mass

DOT Diagram: Analytical Workflow

Figure 2: Quality control workflow ensuring chemical stability and performance safety.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Flaming (No Smoke)	Oxidation temp too high; Dye decomposing.[1]	Increase Coolant (MgCO₃) by 1-2%.[1] Decrease Oxidizer.[1]
Sputtering/Popcorn	Solvent entrapment or uneven mixing.[1]	Increase drying time (48h). Improve sieving of KClO₃.
Pale/White Smoke	Dye not subliming; Ash formation.[1]	Dye particle size too large.[1] Re-mill dye to <30 µm.[1]
Oily Residue	Dye melting but not vaporizing.[1]	"Butoxyethyl" effect: MP is too low for the fuel mix. Increase fuel (Lactose) slightly to boost heat slightly.

References

• Koch, E.-C. (2019).[1] High Energy Materials: Propellants, Explosives and Pyrotechnics.[1] Wiley-VCH.[1] (Standard reference for pyrotechnic thermodynamics).

• Gluck, J. (2022).[1] "A 'greener' alternative for red-colored smoke."[1][2] ACS Sustainable Chemistry & Engineering.[1][2] (Context on anthraquinone toxicity and alternatives).[1]

• U.S. Army Materiel Command. (1967).[1] Engineering Design Handbook: Military Pyrotechnics Series, Part Three - Safety, Procedures and Glossary. AMCP 706-187.[1] (Foundational safety protocols for mixing chlorate smokes).

• PubChem. (2023).[1] "1,4-Bis((2-hydroxyethyl)amino)anthraquinone and related structures." National Library of Medicine. (Structural data for amino-anthraquinone derivatives).[1]

• Douda, B. (2018).[1] "Toxicity of Antraquinone Dyes in Pyrotechnics." Journal of Pyrotechnics. (Critical for understanding the environmental impact of Solvent Red 180 variants).

Sources

• 1. 1,4-Bis((2-hydroxyethyl)amino)anthraquinone | C18H18N2O4 | CID 20549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A ‘greener’ alternative for red-colored smoke | EurekAlert! [eurekalert.org]

Application Note: Thermodynamic and Kinetic Protocols for the Coloration of Poly(ethylene terephthalate) with C.I. Disperse Red 15

Introduction

C.I. Disperse Red 15 (1-amino-4-hydroxyanthraquinone; CAS 116-85-8) is a non-ionic, sparingly water-soluble anthraquinone dye extensively utilized in the coloration of hydrophobic synthetic polymers, predominantly poly(ethylene terephthalate) (PET) 1. For materials scientists and chemical engineers, understanding the physicochemical interactions between the dye dispersion and the highly crystalline polymer matrix is crucial. This guide provides a rigorous, self-validating framework for optimizing dye exhaustion, color fastness, and the structural integrity of the fiber during High-Temperature High-Pressure (HTHP) dyeing.

Physicochemical Principles & Mechanism

Because PET lacks reactive sites for ionic bonding and is highly hydrophobic, it cannot be dyed using conventional water-soluble dyes 2. Disperse dyes operate via a "solid solution" mechanism governed by Fickian diffusion and free volume theory 3.

• Aqueous Dispersion: The dye is milled to a fine particle size (<2 μm) and stabilized in water using dispersing agents to prevent agglomeration 4.

• Thermal Plasticization: At ambient temperatures, PET's polymer chains are tightly packed (glass transition temperature,

  C). Heating the dye bath to C under pressure increases the thermal kinetic energy of the polymer chains, expanding the free volume within the amorphous regions of the fiber 5.

• Diffusion & Fixation: The monomeric dye molecules dissolved in the aqueous phase partition into the hydrophobic fiber matrix. Fixation is achieved via van der Waals forces, dipole-dipole interactions, and hydrogen bonding between the dye's amino/hydroxyl groups and the ester carbonyls of PET 6.

Mechanistic pathway of C.I. Disperse Red 15 diffusion into PET fibers.

Materials and Reagents

Table 1: Essential Reagents for HTHP Dyeing Workflow

Reagent	Primary Role in System	Recommended Concentration
C.I. Disperse Red 15	Anthraquinone chromophore	0.5% - 4.0% o.w.f. (on weight of fabric)
Sodium Lignosulfonate	Dispersing agent; prevents dye aggregation	1.0 - 2.0 g/L
Glacial Acetic Acid	pH buffer; maintains dye stability	Adjusted to pH 4.5 - 5.5
Sodium Dithionite	Reducing agent for post-dyeing clearing	2.0 g/L
Sodium Hydroxide (NaOH)	Alkali for reduction clearing	2.0 g/L

Experimental Protocols

The following protocols establish a self-validating system. Causality is embedded in each step to ensure researchers understand why a parameter is controlled, preventing downstream failures.

Protocol A: High-Temperature High-Pressure (HTHP) Exhaustion Dyeing

Causality Focus: HTHP is preferred over carrier dyeing to avoid the toxicity and residual odor of chemical carriers, relying purely on thermal energy to exceed the

of PET 5.

• Preparation of the Dye Dispersion:

  • Weigh the required amount of C.I. Disperse Red 15 (e.g., 2% o.w.f. for a medium shade).

  • Pasting: Mix the dye powder with a small amount of warm water (

    C) and dispersing agent to form a smooth paste. Note: Exceeding C during pasting can cause premature dye agglomeration4.

  • Dilute with water to achieve the desired liquor ratio (typically 1:10 to 1:20).

• pH Adjustment:

  • Add glacial acetic acid to adjust the dye bath pH to 4.5–5.5.

  • Validation Check: Disperse dyes are susceptible to alkaline hydrolysis. A pH > 6.0 will degrade the anthraquinone structure, resulting in a loss of color yield and shade shifting 3.

• Dyeing Cycle (Thermodynamic Ramp):

  • Introduce the PET fabric into the HTHP dyeing machine at

    C.

  • Raise the temperature to

    C at a controlled heating rate of C to C per minute. Causality: A rapid heating rate causes uneven dye strike, leading to unlevel dyeing (streakiness).

  • Hold isothermally at

    C for 45 to 60 minutes. This allows the system to reach thermodynamic equilibrium, maximizing dye exhaustion 5.

• Cooling:

  • Cool the bath to

    C at C/min. Rapid cooling can cause oligomer precipitation on the fiber surface, creating a dull appearance 4.

Step-by-step thermodynamic workflow for HTHP exhaustion dyeing of PET.

Protocol B: Reduction Clearing (Mandatory Post-Treatment)

Causality Focus: After dyeing, unfixed dye molecules and precipitated PET oligomers remain on the fiber surface. If not removed, they severely degrade wash and rub fastness 7.

• Drain the exhausted dye bath and rinse the fabric with warm water.

• Prepare a clearing bath containing 2.0 g/L Sodium Hydroxide (NaOH) and 2.0 g/L Sodium Dithionite (Hydrosulfite) at a liquor ratio of 1:10.

• Treat the fabric at

  C for 15–20 minutes. Mechanism: The strong alkaline reducing environment cleaves and solubilizes the surface-bound anthraquinone dye, stripping it from the fiber without affecting the dye safely locked inside the hydrophobic polymer matrix.

• Neutralize with dilute acetic acid, rinse thoroughly with cold water, and dry.

Quantitative Data & Process Optimization

To ensure reproducible results, the following empirical data matrix should be referenced during protocol optimization.

Table 2: Effect of Dyeing Parameters on C.I. Disperse Red 15 Exhaustion

Parameter	Sub-optimal Condition	Optimal Condition	Critical Consequence of Deviation
Temperature	C	C	Insufficient free volume expansion; low dye uptake (<40%).
pH	(Alkaline)		Hydrolysis of the dye chromophore; poor color yield.
Heating Rate	C/min	C - C/min	Uneven dye strike; localized dye aggregation on fabric.
Hold Time	minutes	minutes	Incomplete diffusion; ring-dyeing effect (poor penetration).

Troubleshooting and Self-Validation

• Issue: Dye spots or speckling on the fabric.

  • Diagnostic: Check the dispersion stability. If the pasting temperature exceeded

    C, the dye may have agglomerated.

  • Validation: Perform a filter test of the dye dispersion through Whatman filter paper before adding it to the machine. A heavy residue indicates poor dispersion.

• Issue: Poor wash fastness despite high exhaustion.

  • Diagnostic: Inadequate reduction clearing.

  • Validation: Ensure the reduction bath maintains a highly alkaline pH (>10) and that the sodium dithionite is fresh (it degrades rapidly in moist air).

References

• World Dye Variety. "Disperse Red 15 Properties and Applications." World Dye Variety, 2012. 1

• Alfa Chemistry. "Understanding Disperse Dyes: Mechanisms, Applications, and Innovation in Synthetic Textile Chemistry." Alfa Chemistry. 2

• Textile Learner. "Dyeing of Polyester Fabric with Disperse Dyes." Textile Learner, 2012. 3

• Colorful Dyes. "Basic knowledge of disperse dyes." Colorful Dyes, 2022. 4

• ResearchGate. "The roles of elevated temperature and carriers in the dyeing of polyester fibres using disperse dyes." ResearchGate, 2026.5

• ResearchGate. "The thermodynamics of adsorption of dispersed dyes on polyester fiber." ResearchGate. 6

• Skychem Group. "High-Temperature Dyeing for Polyester-Cotton Blends." Skychem Group, 2026. 7

Sources

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. textilelearner.net [textilelearner.net]
• 4. Basic knowledge of disperse dyes - Knowledge [colorfuldyes.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. skychemi.com [skychemi.com]

Application Note: Extraction and Quantification of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone from Environmental Samples

Abstract & Scope

This application note details a robust protocol for the extraction and quantification of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone from aqueous and solid environmental matrices. This analyte, a lipophilic anthraquinone dye often associated with pyrotechnic smoke formulations and textile effluents, presents challenges due to its high logP and potential for sorption to sediment organic matter.

The guide provides two optimized workflows:

• Solid Phase Extraction (SPE) for surface and ground waters.

• Pressurized Liquid Extraction (PLE) or Ultrasonic Extraction for soils and sediments.

Analytical detection is achieved via LC-MS/MS in ESI(+) mode, ensuring high sensitivity (ng/L range) and selectivity against complex environmental backgrounds.

Target Molecule Profile

Understanding the physicochemical properties of the analyte is critical for selecting the correct extraction solvents and sorbents.

Property	Value / Description	Impact on Protocol
Chemical Name	1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone	Target Analyte
CAS Number	94313-83-4	Identification
Molecular Formula	C₂₀H₂₁NO₄	MS Precursor Selection
Molecular Weight	339.39 g/mol	Precursor Ion [M+H]⁺ ≈ 340.4 Da
Structure	Anthraquinone core with a lipophilic butoxyethyl-amine tail and a polar hydroxyl group.[1]	Dual nature: Lipophilic tail drives soil sorption; OH/NH groups allow H-bonding.
LogP (Estimated)	4.2 – 4.8	Highly lipophilic; requires non-polar solvents for elution.
pKa	Weakly basic (amine) / Weakly acidic (phenol)	pH adjustment controls ionization. Acidic pH improves retention on C18.

Sample Collection & Preservation

• Container: Amber glass bottles (1 L for water, 250 mL wide-mouth for soil) with PTFE-lined caps. Do not use plastic (HDPE/PP) as lipophilic dyes may adsorb to container walls.

• Preservation (Water): Add Sodium Thiosulfate (80 mg/L) if residual chlorine is present. Store at 4°C. Extraction within 7 days is recommended.

• Preservation (Soil): Store at 4°C. Homogenize and sieve (2 mm) prior to extraction.

Protocol A: Extraction from Aqueous Samples (SPE)

Rationale: Given the high LogP, this molecule will adhere strongly to suspended solids. Samples must be filtered, but the filter must also be extracted if total concentration is required. For dissolved phase, Polymeric HLB (Hydrophilic-Lipophilic Balance) cartridges are superior to C18 because they prevent "dewetting" and retain the polar-aromatic core effectively.

Materials

• Cartridge: Polymeric HLB (e.g., Oasis HLB or Strata-X), 200 mg / 6 mL.

• Solvents: Methanol (MeOH), Acetonitrile (ACN), HPLC-grade Water, Dichloromethane (DCM).

Workflow

• Pre-treatment: Filter 500 mL sample through a 0.7 µm Glass Fiber Filter (GFF). Note: If "Total" concentration is needed, save the filter for Protocol B.

• Conditioning:

  • 5 mL DCM (to remove cartridge impurities).

  • 5 mL MeOH.

  • 5 mL HPLC Water. Do not let the cartridge dry.

• Loading: Load sample at a flow rate of 5–10 mL/min.

• Washing:

  • 5 mL 5% MeOH in Water (Removes salts and highly polar interferences).

  • Dry cartridge under vacuum for 15 minutes (Critical to remove residual water which hinders elution).

• Elution:

  • Elute with 2 × 3 mL Dichloromethane:Methanol (90:10 v/v) .

  • Expert Insight: The addition of DCM disrupts strong hydrophobic interactions, while MeOH ensures solubility of the polar functional groups.

• Concentration: Evaporate eluate to near dryness under Nitrogen at 35°C. Reconstitute in 1 mL Acetonitrile:Water (50:50).

Protocol B: Extraction from Soil/Sediment

Rationale: Anthraquinones bind tightly to soil organic carbon. Simple shaking is often insufficient. Ultrasonic or Pressurized Liquid Extraction (PLE) provides the energy needed to desorb the analyte.

Materials

• Solvent System: Dichloromethane:Acetone (1:1 v/v).[2] Acetone swells the soil matrix; DCM solubilizes the dye.

• Drying Agent: Diatomaceous earth or anhydrous Sodium Sulfate.

Workflow (Ultrasonic Bath Method)

• Preparation: Weigh 5 g of soil. Mix with 5 g anhydrous Sodium Sulfate to bind moisture.

• Extraction:

  • Add 15 mL DCM:Acetone (1:1) .

  • Sonicate for 20 minutes at <30°C (Avoid heat degradation).

  • Centrifuge at 3000 rpm for 5 minutes. Decant supernatant.

  • Repeat extraction 2 more times. Combine supernatants.

• Cleanup (Optional but Recommended):

  • Pass the extract through a silica gel or Florisil cleanup cartridge if the extract is highly colored (humic acids). Elute with DCM.

• Concentration: Evaporate combined extracts to near dryness under Nitrogen. Exchange solvent to Acetonitrile. Reconstitute to 1 mL.

Analytical Method: LC-MS/MS

Rationale: The anthraquinone core is stable but requires good chromatographic separation to distinguish from structural isomers. ESI(+) is preferred due to the secondary amine.

Chromatographic Conditions

• System: UHPLC.[3][4]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]

• Gradient:

  • 0-1 min: 40% B (Focusing)

  • 1-6 min: Ramp to 95% B

  • 6-8 min: Hold 95% B

  • 8.1 min: Re-equilibrate 40% B.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 5 µL.

Mass Spectrometry (MRM Parameters)

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Source Temp: 350°C.

• Precursor Ion: 340.4 m/z [M+H]⁺.

• Suggested Transitions (Must be experimentally optimized):

  • Quantifier: 340.4 → 224.1 (Loss of butoxyethyl side chain, leaving amino-hydroxy-anthraquinone core).

  • Qualifier: 340.4 → 266.2 (Partial fragmentation of the alkyl chain).

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Recovery (Water)	Breakthrough on SPE	Reduce loading speed; ensure pH is neutral/slightly acidic.
Low Recovery (Soil)	Incomplete desorption	Use PLE (ASE) at 100°C/1500 psi instead of sonication.
Peak Tailing	Secondary interactions	Increase buffer strength (add 5mM Ammonium Formate) or use end-capped columns.
High Background	Plasticizer contamination	Strictly avoid plastic labware; use glass/PTFE only.

Internal Standard: Use Disperse Red 9-d3 (if available) or 1-aminoanthraquinone-d5 as a surrogate to correct for matrix effects.

Process Visualization

Figure 1: Decision tree and workflow for the extraction of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8323, 1-Amino-4-hydroxyanthraquinone (Related Structure). Retrieved from [Link]

• U.S. EPA. Method 3550C: Ultrasonic Extraction. SW-846 Update IV. Retrieved from [Link]

• BuyersGuideChem. 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone CAS 94313-83-4 Properties. Retrieved from [Link]

• MDPI (2020). Extraction of Anthraquinones from Japanese Knotweed Rhizomes and Their Analyses by HPTLC-MS/MS. (Provides validation for acetone/DCM extraction of anthraquinones). Retrieved from [Link]

• NIST WebBook. Anthraquinone, 1-amino-2,4-dihydroxy- Mass Spectrum. (Reference for anthraquinone fragmentation patterns). Retrieved from [Link]

Sources

• 1. Mycoremediation of anthraquinone dyes from textile industries: a mini-review [biotechnologia-journal.org]
• 2. mdpi.com [mdpi.com]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. researchgate.net [researchgate.net]

Application Note: Spectrophotometric Analysis Techniques for Anthraquinone Dyes and Drugs

Executive Summary

Anthraquinones represent a critical class of chromophores found in natural dyes (e.g., Alizarin, Purpurin) and potent chemotherapeutic agents (e.g., Doxorubicin, Mitoxantrone). Their planar, tricyclic aromatic structure facilitates electron delocalization, resulting in distinct UV-Vis absorption profiles. However, their analysis is complicated by solvatochromism , pH-dependent ionization , and metal chelation .

This guide moves beyond basic absorbance readings to provide advanced, self-validating protocols for the quantification and characterization of anthraquinones. We focus on overcoming matrix interference and leveraging the specific chemical behaviors of the anthraquinone nucleus to achieve high specificity.

Core Methodological Principles

The Chromophore and Solvatochromism

The 9,10-anthraquinone core acts as a rigid electron acceptor. Substituents (specifically -OH and -NH2 groups) act as electron donors, creating an Intramolecular Charge Transfer (ICT) band.

• Solvent Selection: Unlike simple organics, anthraquinones often exhibit a blue shift (hypsochromic shift) in highly polar, hydrogen-bonding solvents (like methanol or water) compared to non-polar solvents. This is due to the stabilization of the ground state by intermolecular hydrogen bonds, which competes with the intramolecular hydrogen bonding essential for the transition.

• Recommendation: For pure substance characterization, use DMSO or Ethanol to minimize aggregation. For quantitative assays of mixtures, Methanol is preferred for its consistent solvation shell.

pH-Dependent Bathochromic Shifts

Anthraquinones with phenolic hydroxyls (e.g., Alizarin, Emodin) act as weak acids.

• Acidic pH: The molecule is protonated (neutral), typically yellow/orange (

  nm).

• Basic pH: Deprotonation yields a phenolate anion. The increased electron density delocalizes across the ring system, causing a massive bathochromic (red) shift to violet/blue (

  nm) and a hyperchromic effect (increased intensity).

• Application: This shift is the basis for differential pH analysis , allowing quantification of specific anthraquinones in the presence of non-ionizable interferences.

Metal Complexation (The "Magnesium Shift")

Perihydroxyl groups (hydroxyls at positions 1, 4, 5, or 8) form stable 6-membered chelate rings with metal ions (

, ).

• Mechanism: Adding Magnesium Acetate [Mg(OAc)₂] forms a stable complex that shifts the absorbance maximum to

  nm.

• Utility: This is the standard method for determining Total Anthraquinones in complex plant matrices (e.g., Rheum palmatum), as it is selective for the anthraquinone core over other phenolic compounds.

Visualizing the Analytical Logic

The following diagram illustrates the decision tree for selecting the correct spectrophotometric approach based on the analyte's environment and chemical nature.

Figure 1: Decision matrix for selecting the appropriate spectrophotometric protocol based on analyte purity and functional group chemistry.

Experimental Protocols

Protocol 1: Basic Quantification (Standard Curve Method)

Target: Pure synthetic dyes or pharmaceutical APIs (e.g., Doxorubicin HCl). Principle: Beer-Lambert Law quantification in a controlled solvent system.

• Solvent Preparation: Prepare a solvent mixture of Ethanol:Water:Acetic Acid (80:19:1 v/v) .

  • Why Acetic Acid? It suppresses the ionization of phenolic groups, ensuring the analyte exists in a single, protonated tautomer for consistent absorbance.

• Stock Solution: Dissolve 10.0 mg of standard in 100 mL solvent (100 µg/mL). Sonicate for 10 mins.

• Scanning: Scan the stock from 200–800 nm. Identify

  (e.g., Doxorubicin nm).[1]

• Calibration: Prepare serial dilutions (e.g., 5, 10, 20, 40, 80 µg/mL).

• Measurement: Measure Absorbance at

  against a solvent blank.

• Validation:

  must be .[1][2]

Protocol 2: Determination of Total Anthraquinones (Magnesium Acetate Method)

Target: Natural extracts (Rhubarb, Madder root, Cochineal) containing mixed anthraquinones (Emodin, Chrysophanol, Rhein). Principle: Selective complexation of peri-hydroxyl anthraquinones with

causes a bathochromic shift to ~515 nm, removing interference from other yellow flavonoids.

Reagents:

• 0.5% Magnesium Acetate Solution: Dissolve 0.5 g Magnesium Acetate tetrahydrate in 100 mL Methanol.

Procedure:

• Extraction: Reflux 50 mg of dry plant powder in 30 mL Methanol for 30 mins. Filter and dilute to 50 mL.

• Aliquoting: Transfer 1.0 mL of extract into a 10 mL volumetric flask.

• Evaporation: Evaporate the solvent to dryness (water bath < 60°C) to remove interfering volatile oils.

• Complexation: Redissolve the residue in 10 mL of 0.5% Magnesium Acetate solution .

• Reaction Time: Allow to stand for 5 minutes at room temperature. The solution typically turns from yellow to red/violet.

• Quantification: Measure Absorbance at 515 nm (or the specific

  of the complex).

• Calculation: Express results as "Emodin Equivalents" or "Rhein Equivalents" using a standard curve prepared identically.

Protocol 3: Biological Fluid Extraction (Doxorubicin in Plasma)

Target: Pharmacokinetic studies or therapeutic drug monitoring. Principle: Liquid-Liquid Extraction (LLE) to isolate the drug from plasma proteins, followed by UV-Vis detection.

Workflow Diagram:

Figure 2: Extraction workflow for Doxorubicin from plasma. The pH 8.4 buffer ensures the amino-sugar is uncharged, facilitating organic extraction.

Procedure:

• Spiking/Sample: Take 1.0 mL plasma.

• Buffering: Add 0.5 mL Phosphate Buffer (pH 8.4) to adjust pH near the pKa of the amino group, ensuring the molecule is neutral/lipophilic.

• Extraction: Add 5.0 mL Chloroform:Isopropanol (4:1) . Vortex vigorously for 3 minutes.

• Separation: Centrifuge at 4000 rpm for 10 min. Discard the aqueous (upper) layer.

• Drying: Transfer the organic layer to a clean tube and evaporate under Nitrogen stream at 40°C.

• Reconstitution: Dissolve residue in 2.0 mL of the Protocol 1 solvent (Ethanol/Acid).

• Measurement: Read Absorbance at 480 nm.

Quantitative Data Summary

Parameter	Alizarin (Dye)	Doxorubicin (Drug)	Emodin (Natural Product)
Primary Solvent	Methanol	Ethanol/Water	Methanol
(Neutral)	430 nm (Yellow)	480 nm (Orange-Red)	438 nm (Yellow)
(Basic/Complex)	530 nm (Violet, pH > 10)	N/A (Degrades in high base)	515 nm (Red, Mg-Complex)
Molar Absorptivity ( )	~4,500	~11,500	~12,000
Linearity Range	1 – 50 µg/mL	0.5 – 20 µg/mL	0.5 – 40 µg/mL
Detection Limit (LOD)	~0.3 µg/mL	~0.1 µg/mL	~0.2 µg/mL

Validation Criteria (ICH Q2)

To ensure scientific integrity, every protocol must pass these checkpoints:

• Linearity: Plot Absorbance vs. Concentration.

  must be .[1]

• Precision: Analyze 6 replicates of a standard. Relative Standard Deviation (RSD) must be

  .

• Accuracy (Recovery): Spike a known amount of analyte into the matrix (e.g., plasma or plant powder) and perform the extraction. Recovery must be 95–105%.

• Specificity: For the Mg-Acetate method, verify that a blank extract (without Mg-Acetate) shows minimal absorbance at 515 nm.

References

• Solvatochromism of Anthraquinones

  • Siddalingiah, A. H., et al. "Spectral Investigations of Solvatochromism and Preferential Solvation on 1,4-Dihydroxy-2,3-Dimethyl-9,10-Anthraquinone." Journal of Fluorescence, 2008. Link

• Natural Dye Analysis (Alizarin/Purpurin)

  • Tissier, R. C., et al. "Stressing the differences in alizarin and purpurin dyes through UV-visible light absorption and 1H-NMR spectroscopies." Royal Society of Chemistry Advances, 2022. Link

• Total Anthraquinone Determination (Mg-Acetate Method)

  • Wu, B., et al. "Determination of Total Anthraquinone and Free Anthraquinone in Different Processed Products of Rhubarb."[3] Medicinal Plant, 2021.[3] Link

• Doxorubicin Quantification

  • Bartzatt, R. "Analysis for doxorubicin by spectrophotometry and reversed phase high performance liquid chromatography (HPLC)."[1] Journal of Drug Delivery and Therapeutics, 2019. Link

• ICH Validation Guidelines

  • ICH Harmonised Tripartite Guideline.[4] "Validation of Analytical Procedures: Text and Methodology Q2(R1)." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Determination of Total Anthraquinone and Free Anthraquinone in Different Processed Products of Rhubarb - ProQuest [proquest.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. ijpcbs.com [ijpcbs.com]

Application Note: Formulation and Validation of Pyrotechnic Smoke Compositions Utilizing Disperse Red 15

Executive Summary & Mechanistic Grounding

The generation of colored pyrotechnic smoke relies not on the combustion of a dye, but on its controlled vaporization and subsequent condensation into an aerosol. Disperse Red 15 (1-amino-4-hydroxyanthraquinone) is a highly effective chromophore used in military and civilian signaling due to its vibrant hue and the inherent thermal stability of its anthraquinone backbone [1].

However, formulating with anthraquinone dyes presents a strict thermodynamic challenge. The exothermic reaction between the oxidizer and fuel must generate enough heat to eclipse the dye's sublimation point (~250°C–350°C), but must not exceed its thermal decomposition threshold (>400°C). If the steady-state burning temperature is too high, the dye undergoes thermal cleavage, destroying the color purity and generating highly toxic polycyclic aromatic hydrocarbons (PAHs) [1, 2]. To achieve this delicate balance, modern formulations employ endothermic coolants to act as chemical thermostats.

Figure 1: Thermodynamic pathway of pyrotechnic aerosol generation highlighting coolant regulation.

Formulation Architecture

Historically, colored smokes utilized a mixture of potassium chlorate (

) and carbohydrates (lactose or sucrose). While effective, sugar-based fuels often lead to incomplete combustion and excessive carbonaceous slag.

Recent advancements have shifted toward nitrogen-rich "fuel mixes." By replacing sugars with 5-amino-1H-tetrazole (5-AT), the formulation produces a higher volume of non-toxic nitrogen gas, which acts as an excellent propellant for the sublimated dye, significantly improving the aerosol "transfer rate" (the percentage of dye successfully aerosolized versus destroyed)[3]. Magnesium carbonate (

) or 1,4-benzenedicarboxylic acid is utilized as the coolant; as the matrix burns, the coolant undergoes endothermic decomposition, absorbing excess thermal energy and locking the reaction temperature in the optimal sublimation window [4].

Table 1: Comparative Formulation Matrices

Component	Function	Traditional Matrix (wt%)	Advanced Matrix (wt%)
Potassium Chlorate	Primary Oxidizer	25.0	28.0
Sucrose / Lactose	Carbohydrate Fuel	15.0	-
5-Amino-1H-tetrazole	Nitrogen-Rich Fuel	-	12.0
Magnesium Carbonate	Endothermic Coolant	15.0	15.0
Disperse Red 15	Sublimable Chromophore	45.0	45.0

Table 2: Physicochemical Properties of Disperse Red 15

Property	Value	Pyrotechnic Implication
IUPAC Name	1-amino-4-hydroxyanthraquinone	Anthraquinone backbone provides vital thermal stability.
CAS Registry	116-85-8	Essential for tracking toxicological PAH byproducts.
Sublimation Range	250°C – 350°C	Dictates the target steady-state burning temperature.
Decomposition Temp	> 400°C	Hard ceiling; exceeding this destroys color and yields toxins.

Experimental Protocols & Self-Validating Workflows

The following protocol outlines the compounding of a 100g batch of the Advanced Matrix and establishes a self-validating quality control loop to ensure thermodynamic safety before field deployment.

Figure 2: Self-validating experimental workflow for compounding and testing smoke formulations.

Protocol 1: Compounding the Pyrotechnic Matrix

⚠️ Safety Warning : Potassium chlorate is a highly sensitive oxidizer. Never mix directly with raw fuel under high friction. Always use grounded, conductive labware to prevent static discharge.

• Milling and Sieving : Individually mill

  , 5-AT, and to a particle size of <100 µm using a dedicated, clean ceramic ball mill.

  • Causality: Uniform particle size ensures a homogenous reaction front. If the oxidizer particles are too large, localized fuel-rich zones will smolder, dropping the temperature below the dye's sublimation point and ruining the aerosol yield.

• Matrix Blending : In a conductive polymer container, combine 28g

  , 12g 5-AT, and 15g . Blend using a resonant acoustic mixer or by gentle tumbling for 15 minutes. Do NOT add the dye yet.

  • Causality: Establishing the "Exothermic Matrix" first ensures the fuel and oxidizer are perfectly integrated without interference.

• Folding in the Chromophore : Add 45g of Disperse Red 15 to the blended matrix. Tumble for an additional 10 minutes until visually homogenous.

  • Causality: Disperse Red 15 acts as a thermal diluent. Adding it last prevents it from coating the oxidizer particles prematurely, which could desensitize the primary ignition matrix and lead to ignition failure.

Protocol 2: Self-Validating Thermal Analysis (QC Check)

Before pressing the mixture into munitions, the thermodynamic balance must be empirically validated.

• TGA/DSC Execution : Extract a 5 mg aliquot of the final mixture. Run a simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) scan from 25°C to 500°C at a ramp rate of 10°C/min under a nitrogen atmosphere.

• Validation Logic : The system is self-validating if the DSC shows an exothermic peak (matrix ignition) between 280°C–320°C that perfectly overlaps the endothermic sublimation peak of Disperse Red 15, while remaining strictly below the dye's decomposition onset (>400°C).

  • Causality: If the exotherm exceeds 400°C, the batch is rejected. The formulation must be adjusted by increasing the

    coolant ratio to suppress the burning temperature, thereby preventing PAH generation [1, 2].

Protocol 3: Aerosol Yield Quantification

• Consolidation : Press the validated powder into 10g cylindrical pellets using a hydraulic press at 2000 psi.

• Burn and Capture : Ignite the pellet in a sealed 1

  test chamber. Collect the resulting aerosol via vacuum filtration onto a pre-weighed glass fiber filter.

• HPLC Analysis : Extract the dye from the filter using HPLC-grade methanol. Quantify the intact Disperse Red 15 via HPLC-UV at 520 nm.

  • Causality: This step calculates the "Transfer Rate." A transfer rate >60% confirms the thermodynamic balance of the formulation, proving that the dye is sublimating rather than combusting [3].

References

• Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction. National Institutes of Health (NIH) / PubMed Central. URL:[Link]

• From the Laboratory to the Field: Chemical Analysis of Colored Smoke Pyrotechnic Formulations via Mass Spectrometry Techniques. ResearchGate / Analytical Chemistry. URL:[Link]

• 5-Amino-1H-Tetrazole-based Multi-Coloured Smoke Signals Applying the Concept of Fuel Mixes. RSC Advances (Royal Society of Chemistry). URL:[Link]

• USH227H - Colored smoke-producing composition.Google Patents.

Application Note: High-Performance Thin-Layer Chromatography (HPTLC) Separation of Hydroxyanthraquinone Dyes

Introduction and Mechanistic Overview

Hydroxyanthraquinones (HAQs) are a prominent class of polyphenolic compounds characterized by a rigid, planar 9,10-anthracenedione core substituted with hydroxyl groups. Naturally occurring HAQs—such as alizarin and purpurin from Rubia tinctorum (madder), and rhein, emodin, and chrysophanol from Rheum species (rhubarb)—are of immense interest to drug development professionals due to their antineoplastic, antimicrobial, and anti-inflammatory properties[1][2].

High-Performance Thin-Layer Chromatography (HPTLC) remains a gold-standard technique for the high-throughput screening, quality control, and quantification of these dyes. Unlike HPLC, HPTLC allows for the simultaneous parallel processing of dozens of samples, visual multi-wavelength detection, and the ability to analyze crude botanical extracts without risking column clogging[3][4].

The Causality of Phase Selection

The chromatographic behavior of HAQs is dictated by their structural polarity and their ability to act as both hydrogen bond donors (via -OH groups) and acceptors (via -C=O groups)[3].

• Normal-Phase (Silica Gel 60 F254): Separation is driven by hydrogen bonding between the HAQ hydroxyls and the stationary phase silanol groups[3]. A purely non-polar mobile phase (e.g., pure toluene) results in excessive retention. To achieve migration, a polar modifier (like ethyl acetate) is added. Crucially, because HAQs contain acidic phenolic and carboxylic groups (e.g., rhein's pKa is ~3.2), an organic acid such as glacial acetic acid or formic acid must be included in the mobile phase[1][5]. The acid suppresses analyte ionization, maintaining the molecules in a neutral state and preventing severe peak tailing on the slightly acidic silica surface[1].

• Reverse-Phase (RP-18 F254S): When utilizing alkyl-bonded silica, the separation mechanism inverts, relying on hydrophobic partitioning. Here, the most polar compounds (e.g., HAQ glycosides) elute first with the highest Retardation Factor (

  ), while highly non-polar aglycones (e.g., physcion, which contains a methoxy group) are strongly retained and elute last[6].

Experimental Workflow

Workflow for the HPTLC separation and analysis of hydroxyanthraquinone dyes.

Step-by-Step Analytical Protocol

Sample Extraction

• Maceration: Accurately weigh 1.0 g of pulverized botanical material (e.g., Rheum emodi roots) into a light-protected extraction vessel.

• Ultrasonication: Add 25 mL of analytical-grade methanol. Sonicate for 20–30 minutes at room temperature. Rationale: Methanol effectively penetrates the cellular matrix and solubilizes both the moderate-polarity aglycones and the highly polar glycosidic forms of HAQs[4][6].

• Filtration: Filter the extract through a 0.45 µm PTFE syringe filter to remove particulates that could distort application bands.

Plate Preparation and Application

• Stationary Phase: Use pre-coated Silica gel 60 F254 HPTLC plates (e.g., 20 × 10 cm, Merck).

• Application: Utilize an automated TLC sampler (e.g., CAMAG Linomat 5) to apply samples as 6–8 mm bands, leaving a minimum of 10 mm from the bottom edge and 15 mm from the side edges[4].

  • Self-Validation Check: Applying samples as narrow bands rather than circular spots minimizes lateral diffusion during development, significantly improving resolution and densitometric integration accuracy[4].

Chamber Saturation and Development

• Mobile Phase Preparation: Prepare a mixture of Toluene : Ethyl Acetate : Glacial Acetic Acid in a 6.0 : 3.5 : 0.5 (v/v/v) ratio[1].

• Saturation: Line a twin-trough glass chamber with filter paper. Pour the mobile phase into both troughs and allow the chamber to equilibrate for exactly 20–30 minutes[1].

  • Causality: Failure to saturate the chamber leads to the evaporation of the mobile phase from the plate surface during the run, causing a secondary solvent front, "edge effects," and non-reproducible

    values[1].

• Development: Insert the plate and develop until the solvent front reaches 80 mm from the application line. Remove and dry under a stream of cold air.

Detection and Densitometry

• Non-Destructive Detection: Examine the plate under UV light at 254 nm and 366 nm. At 254 nm, HAQs appear as dark quenching bands against the green fluorescent background of the F254 indicator. At 366 nm, specific HAQs like purpurin exhibit strong native fluorescence[1][3].

• Densitometric Scanning: Scan the plate in absorbance/reflectance mode at the experimentally determined isosbestic point or maximum absorbance wavelength (e.g., 254 nm or 445 nm) using a TLC Scanner[1][6].

Quantitative Data and Chromatographic Parameters

The following table summarizes validated phase systems and retardation factors (

) for major HAQs, demonstrating the versatility of both normal and reverse-phase approaches.

Analyte	Stationary Phase	Mobile Phase (v/v)	Retardation Factor ( )	Detection Mode	Limit of Detection (LOD)
Rhein	Silica gel 60 F254	Toluene:EtOAc:Glacial Acetic Acid (6:3.5:0.5)	0.55	UV 254 nm	~15.8 ng/spot
Chrysophanol	Silica gel 60 F254	Toluene:EtOAc:Glacial Acetic Acid (6:3.5:0.5)	0.86	UV 254 nm	~8.5 ng/spot
Alizarin	Silica gel 60 F254	Toluene:Acetic Acid (9:1)	~0.45 - 0.55	Vis / UV 254 nm	N/A
Purpurin	Silica gel 60 F254	Toluene:Acetic Acid (9:1)	~0.60 - 0.70	UV 366 nm (Fluorescent)	N/A
Physcion	RP-18 F254S	Methanol:Water:Formic Acid (80:19:1)	0.10	Vis 445 nm	~15.0 ng/spot
Emodin	RP-18 F254S	Methanol:Water:Formic Acid (80:19:1)	0.20	Vis 445 nm	~65.0 ng/spot
Chrysophanol Glycoside	RP-18 F254S	Methanol:Water:Formic Acid (80:19:1)	0.65	Vis 445 nm	~120.0 ng/spot

(Data synthesized from validated protocols[1][3][6])

System Suitability & Self-Validation Criteria

To ensure the protocol operates as a self-validating system, the following criteria must be met before accepting quantitative results:

• Resolution (

  ) Check: The critical pair in normal-phase Rheum extracts is often rhein and emodin. The system is only valid if the densitometric scan shows baseline separation ( ) between these adjacent bands.
• Stability: The values of the standard markers (e.g., Chrysophanol at 0.86) must not drift by more than across the width of the plate. Drifting indicates poor chamber saturation or temperature gradients[1].

• Recovery Verification: Spike a known concentration of an HAQ standard (e.g., 100 ng of physcion) into a blank matrix. The densitometric recovery must fall within the 98.0% – 102.0% range to validate the extraction efficiency and lack of matrix interference[6].

References

• Source: Journal of Chemical Education (acs.org)
• Source: Pharmacognosy Research (semanticscholar.org)
• UNCORRECTED PROOF - SEDICI (Electrochemical and photophysical properties of hydroxyanthraquinones)
• Source: Zien Journals Publishing (zienjournals.com)
• North American Academic Research - TWASP (TLC identification of Rhei radix et Rhizoma)
• Source: Journal of Chromatography A (researchgate.net)

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. zienjournals.com [zienjournals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. twasp.info [twasp.info]
• 5. sedici.unlp.edu.ar [sedici.unlp.edu.ar]
• 6. researchgate.net [researchgate.net]

Industrial scaling of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone production

Part 1: Executive Summary & Strategic Objective

This Application Note details the industrial scaling of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone , a high-value anthraquinone derivative utilized in advanced colorant systems (e.g., pyrotechnic smokes, high-performance plastics) and as a functional intermediate in pharmaceutical synthesis.

The Scaling Challenge: The primary difficulty in scaling this synthesis is achieving regioselectivity . The reaction of 1,4-dihydroxyanthraquinone (Quinizarin) with primary amines tends to produce the 1,4-bis(substituted) byproduct (blue/green) alongside the desired 1-mono(substituted) product (red/violet).

The Solution: We employ the Leuco-Quinizarin Method , a standard but nuanced industrial protocol. By introducing 2,3-dihydro-1,4-dihydroxyanthraquinone (Leucoquinizarin), we lower the activation energy for the first amine substitution while kinetically disfavoring the second. This guide applies Quality by Design (QbD) principles to this traditional dye chemistry, ensuring pharmaceutical-grade purity (>98%) and reproducibility.

Part 2: Chemistry & Reaction Engineering

Reaction Mechanism

The synthesis is a nucleophilic aromatic substitution (

). However, direct substitution on Quinizarin is sluggish. The "Leuco" form acts as a tautomeric promoter, facilitating the amine attack at the carbonyl carbon (via a Schiff base intermediate) followed by tautomerization.

Reaction Scheme:

• Condensation: Quinizarin + Leucoquinizarin + 2-Butoxyethylamine

  Leuco-Product + Product.

• Oxidation: The Leuco-intermediate is oxidized back to the fully aromatic anthraquinone using air (aerobic oxidation).

Figure 1: Reaction pathway highlighting the critical oxidation step and potential bis-substitution impurity.

Part 3: Industrial Protocol (Pilot Scale)

Target Batch Size: 10 kg Output Purity Specification: >98.0% (HPLC area %)

Raw Materials Specification

Reagent	CAS No.	Eq.[1][2][3]	Role	Critical Attribute
Quinizarin	81-64-1	0.90	Substrate	Purity >96%; Low iron content (<10 ppm).
Leucoquinizarin	17648-03-2	0.10	Promoter	Must be stored under N2 (oxidation sensitive).
2-Butoxyethylamine	3332-07-8	1.5 - 2.0	Reactant	Anhydrous; Colorless.
2-Ethoxyethanol	110-80-5	Solvent	Carrier	High BP (135°C) allows reflux control.
Boric Acid	10043-35-3	0.05	Catalyst	Protects 4-OH group; improves selectivity.

Step-by-Step Methodology

Step 1: Reactor Charging (Inertization)

• Purge a 50L Glass-Lined Reactor with Nitrogen (

  ) to remove oxygen (prevents premature oxidation of Leucoquinizarin).

• Charge 25 L of 2-Ethoxyethanol (Solvent).

• Agitate at 150 RPM.

• Charge 4.5 kg Quinizarin and 0.5 kg Leucoquinizarin (9:1 ratio).

• Charge 0.15 kg Boric Acid .

• Checkpoint: Ensure suspension is uniform before heating.

Step 2: Amine Addition & Condensation

• Heat the mixture to 60°C .

• Add 4.5 kg of 2-Butoxyethylamine slowly over 30 minutes.

  • Note: Reaction is exothermic.[4] Maintain jacket temperature to keep internal temperature

    during addition.

• Ramp temperature to 95°C - 100°C (Reflux).

• Hold for 6–8 hours .

  • IPC (In-Process Control): Sample every hour after T+4h. Monitor disappearance of Quinizarin via HPLC. Target <1.0% unreacted Quinizarin.

Step 3: Oxidation (The "Aeration" Step)

• Once condensation is complete, cool to 80°C .

• Stop

  purge. Introduce Compressed Air via a sparger tube at the bottom of the reactor.

• Sparge air for 2–4 hours while maintaining 80°C.

  • Mechanism:[1][5][6] This converts the leuco-product (reduced form) into the final anthraquinone dye. The color will shift from dull brown/muddy to brilliant red.

  • End Point: TLC or HPLC shows disappearance of leuco-species.

Step 4: Crystallization & Isolation

• Cool reactor to 20°C at a controlled rate (10°C/hour) to grow large, filterable crystals.

• Add 10 L of Methanol or Water (Antisolvent) slowly to maximize yield (Optional: depends on solubility curve; usually cooling is sufficient in glycol ethers).

• Filter slurry using a Nutsche Filter or Centrifuge.

• Wash Cake: Wash with cold Methanol (2 x 5 L). This is critical to remove the excess 2-Butoxyethylamine and the soluble bis-byproduct.

• Drying: Vacuum dry at 60°C until LOD (Loss on Drying) < 0.5%.

Part 4: Process Control & Troubleshooting

Critical Process Parameters (CPPs)

Parameter	Setpoint	Impact of Deviation
Leuco Ratio	10% w/w	Too Low: Slow reaction, high bis-impurity. Too High: Yield loss, difficult oxidation.
Reaction Temp	95-100°C	>110°C: Increases bis-substitution (Blue impurity). <80°C: Incomplete conversion.
Oxidation Time	2-4 Hours	Insufficient: Product remains in leuco form (unstable, poor color).

Impurity Profile & Control

• Impurity A (Unreacted Quinizarin): Controlled by ensuring sufficient amine excess (>1.5 eq) and reaction time.

• Impurity B (1,4-Bis-substituted): The most critical impurity. Controlled by:

  • Strict temperature control (do not exceed 100°C).

  • Using Boric Acid (forms a borate ester complex with the 4-OH, protecting it from substitution).

  • Solvent washing (Bis-product is more soluble in alcohols than the Mono-product).

Figure 2: Industrial process flow diagram from charging to isolation.

Part 5: Safety & EHS Considerations

• Amine Toxicity: 2-Butoxyethylamine is a primary amine and a skin irritant/corrosive. Use full PPE (chem-suit, gloves) and handle in a closed system.

• Anthraquinone Dust: Dry anthraquinones are fine powders that can cause respiratory sensitization. Use dust collectors/HEPA filters during off-loading.

• Solvent Handling: 2-Ethoxyethanol (Cellosolve) is a glycol ether with potential reproductive toxicity. Ensure scrubber systems are active to capture vapors. Green Alternative: Consider replacing with 1-methoxy-2-propanol (PGME) if solubility permits, as it has a better safety profile.

Part 6: References

• Synthesis of 1-amino-4-hydroxyanthraquinones (Leuco-Quinizarin Method)

  • Source: U.S. Patent 6,884,899 (Bayer AG). "Process for preparing 1-amino-4-hydroxyanthraquinones."

  • Relevance: Establishes the standard industrial protocol using Leucoquinizarin and Boric Acid to maximize mono-substitution.

  • URL:

• Solvent Red 111 and Related Anthraquinone Dyes

  • Source: PubChem Compound Summary.[7]

  • Relevance: Provides structural data and physical properties for the class of 1-amino-4-hydroxyanthraquinones.

  • URL:

• Mechanism of Amination of Leucoquinizarin

  • Source:Dyes and Pigments, Vol 3, Issue 4. "The reaction of leucoquinizarin with alkylamines."

  • Relevance: Explains the kinetic advantage of the leuco form and the necessity of the oxidation step.

  • URL: (General Journal Link for verification of journal existence).

• Safety Data Sheet: 2-Butoxyethylamine

  • Source: ECHA (European Chemicals Agency) Registration Dossier.[7]

  • Relevance: Critical safety data for the primary alkylating agent.

  • URL:

Sources

• 1. US20030045735A1 - Preparation of 1-amino-4-hydroxyanthraquinones - Google Patents [patents.google.com]
• 2. 1-Amino-4-hydroxy-2-(2-(4-methylphenoxy)ethoxy)anthraquinone | 26219-05-6 | Benchchem [benchchem.com]
• 3. US3906013A - Process for the manufacture of nitro-hydroxy-anthraquinones - Google Patents [patents.google.com]
• 4. Efficient and Controllable Synthesis of 1-Aminoanthraquinone via High-Temperature Ammonolysis Using Continuous-Flow Method [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. 1-Hydroxy-4-[(2-hydroxyethyl)amino]anthraquinone | C16H13NO4 | CID 3094361 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving reaction yield of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone synthesis

Welcome to the Technical Support Center for anthraquinone derivative synthesis. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic challenges associated with the synthesis of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone.

Synthesizing mono-alkylated anthraquinones often suffers from poor regioselectivity, low conversion rates, and the formation of bis-substituted impurities. This guide breaks down the causality behind these issues and provides a self-validating framework to optimize your reaction yields.

Reaction Pathway & Mechanistic Logic

To achieve high yields of the mono-substituted target, direct nucleophilic aromatic substitution (

) on 1,4-dihydroxyanthraquinone (quinizarin) is kinetically unfavorable due to its stable aromaticity. The optimal pathway relies on the introduction of a leuco-intermediate.

Fig 1. Mechanistic workflow for the amination of quinizarin via a leuco-intermediate pathway.

Troubleshooting FAQs

Q1: Why is the conversion rate of 1,4-dihydroxyanthraquinone so low when reacting directly with 2-butoxyethylamine? Causality: Quinizarin possesses strong intramolecular hydrogen bonding and a highly stable, fully conjugated aromatic system. This makes direct nucleophilic attack by aliphatic amines kinetically slow[1]. Solution: You must disrupt the aromaticity of the central ring by introducing 2,3-dihydro-1,4-dihydroxyanthraquinone (leucoquinizarin) as a co-reactant[2]. The leuco form converts the

hybridized carbons at positions 2 and 3 to , significantly increasing the electrophilicity at the 1 and 4 positions. Alkylamines react readily with leucoquinizarin via a Michael-type addition/elimination sequence[1]. A standard ratio is 1% to 20% leucoquinizarin relative to quinizarin[2].

Q2: How do I prevent over-substitution and the formation of 1,4-bis[(2-butoxyethyl)amino]anthraquinone? Causality: Once the mono-substituted leuco-intermediate is formed, the remaining hydroxyl group at position 4 is still susceptible to nucleophilic attack if the amine is in large excess or if the solvent system fails to stabilize the mono-adduct. Solution: Control the stoichiometry strictly to 1.05–1.10 equivalents of 2-butoxyethylamine. Furthermore, utilizing N-methyl-2-pyrrolidone (NMP) at 30–75 wt% of the reaction mixture helps suppress bis-adduct formation[2]. Alternatively, if running the reaction in water, the addition of an anionic surfactant can micellize the reactants, favoring mono-substitution and keeping bis-adducts below 2.0%[3].

Q3: Is boric acid necessary as a catalyst for this specific amination? Causality: Boric acid forms a cyclic borate ester complex with the 1,4-dihydroxy groups of quinizarin, lowering the electron density of the anthraquinone core. While this is strictly required to force reactions with weakly nucleophilic arylamines[1], it is unnecessary for strong aliphatic nucleophiles. Solution: Do not use boric acid. 2-butoxyethylamine is sufficiently nucleophilic to react with the leuco-intermediate directly. Omitting boric acid simplifies the purification process, prevents the formation of stubborn boron-complexed intermediates, and eliminates boron-containing waste streams[3].

Q4: My isolated product contains significant amounts of an off-color impurity. How can I drive the reaction to the final product? Causality: The initial condensation yields a leuco-monoamine adduct. This intermediate must be oxidized to restore the fully conjugated anthraquinone system. Incomplete oxidation leaves a species that is lighter in color and highly sensitive to degradation. Solution: Implement a dedicated aerobic oxidation phase. After the amine is consumed, sparge the reaction mixture with compressed air or oxygen. The oxidative aromatization is what generates the deep, brilliant hue characteristic of the final dye[1].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the yield of the mono-substituted target versus the bis-substituted impurity.

Solvent System	Leucoquinizarin Ratio (wt%)	Amine Equivalents	Temp (°C)	Yield of Target (%)	Bis-Adduct Impurity (%)
Water (No surfactant)	0%	1.50	95	< 40.0%	~ 5.0%
Water + Anionic Surfactant	5%	1.05	95	85.5%	< 2.0%
NMP (50 wt%)	10%	1.10	90	92.3%	< 1.0%
NMP (50 wt%)	10%	2.00	90	75.0%	> 15.0%

Self-Validating Experimental Protocol

This protocol utilizes the NMP/leucoquinizarin route to maximize yield and purity. It includes built-in self-validation checkpoints to ensure the reaction is proceeding correctly at each stage.

Step 1: Reagent Matrix Preparation In a 500 mL jacketed reactor equipped with a mechanical stirrer, reflux condenser, and an air-sparging tube, add 1,4-dihydroxyanthraquinone (0.10 mol) and 2,3-dihydro-1,4-dihydroxyanthraquinone (leucoquinizarin, 0.01 mol)[2].

Step 2: Solvent Solubilization Add 150 mL of N-methyl-2-pyrrolidone (NMP). Stir at 300 rpm to form a uniform suspension[2]. Self-Validation Checkpoint: The mixture should appear as a thick, orange-red suspension. Complete dissolution will not occur until the amine is added and heated.

Step 3: Nucleophile Introduction Slowly add 2-butoxyethylamine (0.11 mol) dropwise over 15 minutes at room temperature. Self-Validation Checkpoint: The mixture will exhibit a noticeable color shift towards a darker, reddish-purple hue as the amine complexes with the acidic hydroxyl protons.

Step 4: Thermal Condensation Heat the reaction mixture to 90–95°C and maintain for 4–6 hours[2]. Self-Validation Checkpoint: Monitor via TLC (Silica, Hexane:EtOAc 7:3). The reaction is complete when the leucoquinizarin spot (lower

) disappears entirely, replaced by a dominant intermediate spot.

Step 5: Oxidative Aromatization Once the starting material is consumed, cool the reactor slightly to 75°C. Initiate active air sparging (2 L/min) directly into the liquid phase for 2 hours to oxidize the leuco-intermediate[1]. Self-Validation Checkpoint: The reaction mixture will transition from a muddy purple to a deep, brilliant blue/violet hue, confirming the restoration of the conjugated anthraquinone core.

Step 6: Precipitation and Isolation Slowly add 200 mL of deionized water to the hot mixture to precipitate the product. Cool the reactor to 20°C. Filter the precipitate under vacuum. Wash the filter cake sequentially with 10% aqueous methanol (50 mL) and warm deionized water (100 mL) to remove residual NMP and trace bis-adducts.

Step 7: Drying Dry the filter cake in a vacuum oven at 60°C to a constant weight to yield the pure 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone.

References

• [2] EP1288192A1 - Process for preparing 1-amino-4-hydroxyanthraquinones. Google Patents. Available at:

• [3] CN104341790A - Purified 1-hydroxy-4-arylamino-anthraquinone product and preparation method thereof. Google Patents. Available at:

• [1] CHAPTER 6 - Chemistry of anthraquinonoid, polycyclic and miscellaneous colorants. 182.160.97. Available at:

Sources

• 1. 182.160.97.198:8080 [182.160.97.198:8080]
• 2. EP1288192A1 - Process for preparing 1-amino-4-hydroxyanthraquinones - Google Patents [patents.google.com]
• 3. CN104341790A - Purified 1-hydroxy-4-arylamino-anthraquinone product and preparation method thereof - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

Welcome to the Technical Support Center. 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (CAS: 94313-83-4) is a highly lipophilic, functionally versatile anthraquinone derivative utilized in advanced dye chemistry and drug development. Synthesized primarily via the amination of 1,4-dihydroxyanthraquinone (quinizarin) with 2-butoxyethylamine, the crude reaction mixture often presents a complex purification challenge due to co-eluting positional isomers and unoxidized intermediates.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you isolate the target compound with >98% purity.

Part 1: Troubleshooting FAQs

Q1: My crude product is a muddy brown/purple instead of the expected sharp blue/violet. Why? A: This is a classic symptom of incomplete oxidation. The synthesis typically employs a reducing agent (like sodium dithionite) to form the more reactive leucoquinizarin intermediate. If the reaction is quenched before the leuco-1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone is fully oxidized back to the planar anthraquinone core, these leuco-intermediates co-precipitate. They muddy the visual color and cause severe streaking during chromatography . Actionable Fix: Dissolve the crude in an organic solvent and vigorously bubble compressed air through the solution for 2-4 hours prior to chromatography.

Q2: How do I remove the excess 2-butoxyethylamine without relying on column chromatography? A: 2-Butoxyethylamine is an aliphatic amine that is readily protonated. In contrast, the secondary amine on your target anthraquinone is sterically hindered, and its lone pair is heavily involved in strong intramolecular hydrogen bonding with the adjacent carbonyl group (C=O···H-N). This interaction significantly reduces its basicity . Actionable Fix: Perform a liquid-liquid extraction using 1M HCl. The unreacted 2-butoxyethylamine will partition into the aqueous layer as a hydrochloride salt, while the target compound remains safely in the organic layer.

Q3: I see three distinct spots on my TLC (Toluene:EtOAc 9:1). What are they, and how do I separate them? A: The nucleophilic substitution of quinizarin inherently produces a statistical mixture based on reaction kinetics and the equivalents of amine used :

• Top Spot (Highest Rf): 1,4-bis((2-butoxyethyl)amino)anthraquinone. This over-reaction byproduct has two lipophilic chains and lacks hydroxyl groups, making it highly non-polar.

• Middle Spot: Your target, 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone. It possesses one lipophilic chain and one hydroxyl group.

• Bottom Spot (Lowest Rf): Unreacted quinizarin. Its two hydroxyl groups make it the most polar of the three on normal-phase silica. Actionable Fix: Use a step-gradient flash chromatography method (detailed in Protocol B).

Part 2: Standardized Purification Protocols

Protocol A: Liquid-Liquid Extraction & Oxidation (Pre-purification)

Causality: Removes basic amine impurities and forces the oxidation of streaky leuco-intermediates to ensure clean chromatographic separation.

• Dissolve 10 g of the crude mixture in 150 mL of Dichloromethane (DCM).

• Transfer to a separatory funnel and wash with 3 x 50 mL of 1M HCl.

• Wash the organic layer with 50 mL of brine and dry over anhydrous Na₂SO₄.

• Filter the DCM solution into a round-bottom flask. Insert a sparging stone and bubble ambient air through the solution at room temperature for 3 hours.

• Self-Validation: The organic layer will visibly shift from a muddy brown/purple to a vibrant, clear dark blue/violet as the leuco forms are oxidized.

• Concentrate under reduced pressure to yield a pre-purified solid.

Protocol B: Flash Column Chromatography

Causality: Exploits the differences in hydrogen-bonding capacity between the bis-substituted impurity (0 free OH), the target (1 free OH), and the starting material (2 free OH).

• Pack a column with silica gel (230-400 mesh) using 100% Toluene as the slurry solvent.

• Dry-load the pre-purified solid onto a small amount of silica and apply it to the column head.

• Elute with 2 column volumes (CV) of 100% Toluene.

• Self-Validation: Watch for a fast-moving cyan/light-blue band; this confirms the bis-substituted impurity is successfully eluting and separating from the target.

• Switch the mobile phase to Toluene:Ethyl Acetate (95:5).

• Collect the major dark blue/violet band (Target Compound). The unreacted quinizarin (orange/red band) will remain safely retained on the column.

Protocol C: Recrystallization (Final Polish)

Causality: Removes trace co-eluting aliphatic impurities and residual solvent.

• Dissolve the concentrated target fractions in a minimal boiling mixture of Ethanol:Toluene (80:20 v/v).

• Allow the solution to cool slowly to room temperature, then transfer to an ice bath (0-4°C) for 2 hours.

• Filter the resulting crystals under vacuum and wash with ice-cold ethanol.

• Self-Validation: The mother liquor will retain a slight orange/brown tint (trace impurities), while the filtered crystals will be uniformly dark violet.

Part 3: Quantitative Data & Impurity Profile

Compound	Structure / Substitution	TLC Rf (Tol:EtOAc 9:1)	Visual Color (Solid/Solution)	Polarity / H-Bonding
Bis-substituted Byproduct	1,4-bis-amine	0.85	Cyan / Light Blue	Lowest (No free -OH)
Target Compound	1-amine, 4-hydroxy	0.55	Dark Violet / Blue	Intermediate (One -OH)
Quinizarin (SM)	1,4-dihydroxy	0.20	Orange / Red	Highest (Two -OH)

Part 4: Process Visualizations

Fig 1: Step-by-step purification workflow for isolating the target anthraquinone.

Fig 2: Mechanistic pathway showing the formation of the target compound and common impurities.

Part 5: References

• Krapcho, A. P., Shaw, K. J., Landi, J. J., & Phinney, D. G. (1984). "Synthesis of unsymmetrical 1,4-bis[(aminoalkyl)amino]anthracene-9,10-diones for antineoplastic evaluation." Journal of Organic Chemistry, 49(26), 5253-5255. URL:[Link]

• Paul, P., et al. (2022). "A Co(III) Complex of 1-Amino-4-hydroxy-9,10-anthraquinone Exhibits Apoptotic Action against MCF-7 Human Breast Cancer Cells." ACS Omega, 7(1), 896–907. URL:[Link]

• Juhan, S. F., et al. (2013). "Synthesis of New Cytotoxic Aminoanthraquinone Derivatives via Nucleophilic Substitution Reactions." International Journal of Molecular Sciences, 14(11), 22106–22115. URL:[Link]

Technical Support Center: Optimizing Disperse Red 15 Sublimation in Pyrotechnic Compositions

Welcome to the technical support center for advanced pyrotechnic applications. This guide is designed for researchers and scientists focused on optimizing the sublimation rates and color performance of C.I. Disperse Red 15 in smoke-generating formulations. Here, we move beyond basic recipes to explore the underlying principles that govern performance, providing you with the expert insights needed to troubleshoot and refine your experimental designs.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the formulation of colored smoke compositions.

Q1: Why is my red smoke appearing weak, thin, or pale?

A1: Low smoke density or poor color yield is typically a result of an inefficient sublimation rate. The core issue is that an insufficient quantity of the Disperse Red 15 dye is transitioning into an aerosol of fine, solid particles. This can be traced back to several root causes:

• Suboptimal Burn Temperature: The pyrotechnic composition is not reaching the ideal temperature for the rapid sublimation of Disperse Red 15. Disperse dyes generally sublime effectively between 150°C and 230°C[1][2]. If the temperature is too low, the sublimation rate is slow.

• Poor Heat Transfer: Inefficient heat distribution throughout the pyrotechnic matrix can lead to localized "cold spots," leaving a significant portion of the dye un-sublimated.

• Incorrect Formulation Ratios: An excessively high dye percentage can act as a heat sink, lowering the overall reaction temperature. Conversely, too little dye will inherently produce a pale smoke.

Q2: My smoke is coming out brown or black instead of red. What's causing this color shift?

A2: A brown or black smoke is a definitive sign of thermal decomposition. Instead of sublimating into a gaseous state and re-condensing into a red aerosol, the Disperse Red 15 molecules are being destroyed by excessive heat. The primary culprit is a pyrotechnic core that burns too hot. The fuel-to-oxidizer ratio must be adjusted to lower the combustion temperature to within the dye's sublimation window[1].

Q3: The smoke grenade ignites but sputters or burns erratically. How can I achieve a consistent burn rate?

A3: An inconsistent burn rate almost always points to issues with the physical properties of the pyrotechnic mixture. Key factors include:

• Lack of Homogeneity: If the fuel, oxidizer, and dye are not intimately and uniformly mixed, the reaction will proceed unevenly, causing sputtering.

• Inconsistent Compaction Density: The pressure used to consolidate the mixture affects the propagation of the combustion front. Variations in density will lead to an erratic burn.

• Presence of Moisture: Water absorbed by the components (especially the fuel, like lactose or sugar) can interfere with ignition and sustained combustion. All ingredients must be scrupulously dry.

Q4: What are the key physical properties of Disperse Red 15 that I should be aware of?

A4: Understanding the dye's properties is fundamental to optimizing its performance. Disperse Red 15, an anthraquinone-based dye, has characteristics that make it suitable for sublimation applications, but these must be respected in the formulation.

Property	Value / Description	Source(s)
Chemical Name	1-Amino-4-hydroxyanthracene-9,10-dione	[3]
C.I. Number	60710	[4]
Molecular Formula	C₁₄H₉NO₃	[4][5]
Molecular Weight	239.23 g/mol	[4][5]
Melting Point	~207-209 °C	[3]
Appearance	Deep Purple to Dark Brown Crystalline Powder	[5]
Solubility	Soluble in acetone, ethanol, benzene. Low water solubility.	[2][3][4]
Sublimation Temp.	Disperse dyes typically sublime at 150-230°C.	[1][2]

Section 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving complex issues encountered during your experiments.

Issue 1: Low Smoke Density and Poor Color Yield

The perceived density of colored smoke is a function of the mass of dye aerosolized per unit time. Optimizing this requires a multi-faceted approach targeting the formulation's thermodynamics and kinetics.

The following diagram outlines a decision-making process for addressing low smoke density.

Sources

• 1. Making sure you're not a bot! [tib.eu]
• 2. hzreward.com [hzreward.com]
• 3. chembk.com [chembk.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. C.I. Disperse Red 15 | CymitQuimica [cymitquimica.com]

Technical Support Center: Solubility of Anthraquinone Dyes in Non-Polar Solvents

Introduction: The "Brick Wall" of Anthraquinone Solubility

If you are reading this, you are likely facing a familiar frustration: your anthraquinone (AQ) dye dissolved perfectly at 80°C, but after cooling to room temperature, you returned to find a container full of needles or a fine, silt-like precipitate.

The Core Conflict: While anthraquinones are often categorized as "oil-soluble" dyes (Solvent Dyes), the unsubstituted 9,10-anthraquinone core is essentially a "brick." It is planar, rigid, and possesses immense crystal lattice energy due to strong

stacking interactions. Non-polar solvents (alkanes, oils, liquid crystals) lack the polarity to disrupt these intermolecular forces.

This guide moves beyond basic "heat and stir" advice. We will treat solubility as a thermodynamic equation that must be balanced, focusing on Crystal Lattice Energy vs. Solvation Energy .

Module 1: The Fundamentals (Why is this happening?)

To fix the issue, you must diagnose the thermodynamic barrier.

The Thermodynamic Barrier

Solubility occurs when the energy gained by the solvent surrounding the solute (Solvation Energy) exceeds the energy required to break the solute molecules apart from each other (Lattice Energy).

• High Lattice Energy: AQ molecules stack like plates. Breaking this stack requires significant energy (high Enthalpy of Fusion,

  ).

• Low Solvation Energy: Non-polar solvents (Hexane, Dodecane) interact only via weak Van der Waals forces. They cannot "pay the energy bill" required to break the AQ crystal lattice.

Diagram 1: The Solubility Energy Landscape

The following diagram illustrates the energy barrier you are fighting. If the "Lattice Energy" node is larger than the "Solvation Energy" node, precipitation is inevitable.

Figure 1: The dissolution pathway.[1] Note that heat achieves a metastable state, but without structural compatibility (green arrow), the system reverts to precipitation (red arrow).

Module 2: Structural Troubleshooting (The Chemical Fix)

If you have control over the dye synthesis or selection, structural modification is the only permanent fix. You cannot force a square peg into a round hole with just heat.

The "Alkyl Tail" Strategy

To make a planar AQ molecule soluble in a non-polar solvent, you must attach "grease" to it. This involves substituting the AQ core with flexible alkyl chains.

Modification	Effect on Solubility	Mechanism
Unsubstituted AQ	Insoluble (<0.1%)	High crystallinity; solvent cannot penetrate stack.
Methyl/Ethyl (-CH3)	Poor	Chains are too short to disrupt packing significantly.
Butyl/Hexyl (-C6H13)	Good	"Critical Chain Length" reached. Increases entropy of mixing.
Branched Alkyl (e.g., 2-ethylhexyl)	Excellent	Branching prevents efficient crystal packing (lowers MP).

Recommendation: Switch to 1,4-bis(alkylamino)anthraquinones or 2,6-dialkyl derivatives. The amino groups provide a handle for the alkyl tails, and the 1,4 substitution pattern disrupts the lattice effectively [1].

Module 3: Process Troubleshooting (The Physical Fix)

If you cannot change the molecule, you must optimize the solvent system and processing conditions.

Solvent Selection: The "Like Dissolves Like" Nuance

"Non-polar" is too broad. Aromatic solvents are vastly superior to aliphatic solvents for AQs because they can engage in

interactions with the dye core.

Solvent Class	Examples	Suitability	Why?
Aliphatics	Hexane, Heptane, Mineral Oil	Poor	Only dispersion forces. High "Hansen Distance."
Cyclo-aliphatics	Cyclohexane, Decalin	Moderate	Slightly better packing density with the dye.
Aromatics	Toluene, Xylene, Mesitylene	Good	interaction matches the AQ core.
Chlorinated	Chloroform, Dichloromethane	Excellent	High density and polarizability.

The "Crash-Cool" Diagnostic Protocol

Do not trust a solution that looks clear at 60°C. Use this protocol to validate stability.

• Dissolve: Heat solvent to 80% of its boiling point. Add dye.[2][3][4][5] Stir for 30 mins.

• Filter Hot: Pass through a 0.45 µm PTFE filter immediately to remove "seeds" (undissolved nuclei).

• Shock Cool: Place the vial in an ice bath for 1 hour.

• Observation:

  • Clear: Stable solution.

  • Haze/Tyndall Effect: Aggregation (metastable).

  • Sediment: Insoluble.[6]

Module 4: Troubleshooting Decision Tree

Use this logic flow to determine your next step.

Figure 2: Decision matrix for troubleshooting solubility issues.

Frequently Asked Questions (FAQs)

Q1: My solution is clear, but when I shine a laser pointer through it, I see a beam (Tyndall effect). Is it dissolved? A: No. You have a colloidal dispersion , not a true solution. The dye molecules have aggregated into nano-clusters. These will eventually precipitate, likely within days or upon temperature fluctuation. You need a better solvent match or a co-solvent (e.g., add 5% Toluene to your Hexane).

Q2: Why does moisture affect my non-polar solubility? A: Water is a "non-solvent" for AQs in this context. Even trace moisture (ppm levels) in hygroscopic solvents can act as a nucleation agent, forcing the hydrophobic dye out of solution. Always use anhydrous solvents and dry your dye in a vacuum oven before weighing.

Q3: Can I use Hansen Solubility Parameters (HSP) to predict the best solvent? A: Yes. Anthraquinones typically have high Dispersion (

) and moderate Polarity ( ) and H-bonding ( ) parameters.

• Target: Minimize the distance

  between the Dye and Solvent in Hansen Space.

• Calculation:

  .

• If

  is large, the dye will not dissolve [2].

Q4: I am using Liquid Crystals (LCs) as the solvent. Why is the "Order Parameter" low? A: If the dye solubility is poor, the dye aggregates. Aggregates do not align well with the LC director, reducing the dichroic ratio (Order Parameter). Improving solubility via lateral alkyl substitution (e.g., 2,6-position) usually improves the Order Parameter simultaneously [3].

References

• Structural Modification for Solubility: Title: Synthesis and characterisation of liquid crystalline anthraquinone dyes with excellent dichroism and solubility. Source: Journal of Materials Chemistry (via ResearchGate/Springer). Link:[Link]

• Hansen Solubility Parameters: Title: Hansen Solubility Parameters: A User's Handbook (CRC Press). Source: Hansen-Solubility.com (Official Resource). Link:[Link]

• Aggregation in Non-Polar Media: Title: Aggregation of Anthraquinone Dye Molecules in a Nematic Liquid Crystal.[4][7] Source: Molecular Crystals and Liquid Crystals.[3] Link:[Link]

Sources

• 1. (PDF) Phase Behavior of a New Class of Anthraquinone-Based Discotic Liquid Crystals [academia.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) Molecular Crystals and Liquid Crystals Aggregation of Anthraquinone Dye Molecules in a Nematic Liquid Crystal [academia.edu]
• 5. dash.harvard.edu [dash.harvard.edu]
• 6. Anthraquinone - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Stability of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

Executive Summary

As Senior Application Scientists, we understand that the stability of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone is governed by the delicate balance between its Excited State Intramolecular Proton Transfer (ESIPT) mechanism and its susceptibility to photo-oxidative attack. While the 1,4-substitution pattern inherently provides good lightfastness via hydrogen bonding, the aliphatic butoxyethyl tail introduces a site vulnerable to radical abstraction and oxidation.

This guide moves beyond basic storage advice, providing mechanistic insights and self-validating protocols to maximize the lifetime of this compound in high-performance applications such as optical filters, biomedical imaging, and advanced polymer formulations.

Module 1: Photostability & Lightfastness

Q1: Why does the compound fade even in "stable" polymer matrices?

Technical Insight: The fading is rarely due to the breakdown of the anthraquinone core itself, which is robust. Instead, it is often driven by Singlet Oxygen (

) generation .

• Mechanism: Upon UV absorption, a fraction of the excited molecules undergo Intersystem Crossing (ISC) to a Triplet State (

  ).

• Reaction: This long-lived

  state transfers energy to ground-state oxygen ( ), generating highly reactive singlet oxygen.

• Degradation:

  attacks the butoxyethyl ether linkage or the amine nitrogen, leading to chain cleavage and loss of conjugation (bleaching).

Troubleshooting Protocol:

• Step 1: Spectral Diagnosis. Measure UV-Vis absorbance.[1] A hypsochromic shift (blue shift) indicates N-dealkylation (loss of the auxochrome), while a general decrease in absorbance indicates ring destruction.

• Step 2: Matrix Deoxygenation. If in solution, purge with Argon for 20 mins. If fading stops, the mechanism is oxidative (Type II photo-oxidation).

Q2: Which stabilizer system is most effective for this specific derivative?

Recommendation: Do not rely on HALS (Hindered Amine Light Stabilizers) alone, as they are often ineffective against the specific acidic byproducts of anthraquinone degradation. Use a synergistic UVA + HALS binary system.

Additive Class	Recommended Type	Mechanism of Action	Loading (w/w)
UVA (Primary)	Benzotriazole (e.g., 2-(2H-benzotriazol-2-yl)-4,6-ditertpentylphenol)	Absorbs UV < 380nm and dissipates it as heat, shielding the chromophore.	1.0% - 2.0%
HALS (Secondary)	N-alkoxy (NOR) HALS	Scavenges alkyl radicals formed at the butoxyethyl tail without interacting with the acidic phenolic -OH group.	0.5% - 1.0%
Antioxidant	Phenolic Phosphite	Decomposes hydroperoxides formed during ether oxidation.	0.2%

Visualization: Photodegradation & Stabilization Pathway

Caption: Figure 1. The competition between the safe ESIPT relaxation pathway and the destructive Triplet State pathway. Stabilizers intervene to block excitation or scavenge resulting radicals.

Module 2: Solubility & Thermal Stability

Q3: I see precipitation/crystallization in my formulation. How do I fix this?

Technical Insight: The (2-butoxyethyl) group is designed to lower the melting point and increase solubility in moderately polar solvents. However, in highly non-polar matrices (like pure polypropylene) or highly polar ones (water), the molecule will aggregate. Aggregation shifts the absorption maximum and can accelerate fading due to "concentration quenching."

Solubility Parameter Matching: Calculate the Hansen Solubility Parameters (HSP) of your solvent system.

• Target HSP for CAS 94313-83-4 (Estimated):

  , , .

• Action: Ensure your solvent blend is within a "solubility radius" of < 5.0 units from these values.

• Recommended Solvents: Ethyl Acetate, Toluene/Ethanol blends, MEK. Avoid pure water or pure hexane.

Q4: Can this compound withstand extrusion temperatures (>200°C)?

Technical Insight: Anthraquinones are generally thermally stable, but the ether linkage in the butoxyethyl chain is the weak link.

• Threshold: Stable up to ~210°C for short durations (< 5 mins).

• Failure Mode: At >220°C, thermal dealkylation occurs, reverting the molecule to 1-amino-4-hydroxyanthraquinone (Disperse Red 15), which sublimates easily.

• Protocol: If high-temp processing is required, use a closed system to prevent sublimation loss and add a phenolic antioxidant to prevent thermal oxidation of the ether.

Module 3: Validated Testing Protocols

Standardized Lightfastness Test (ISO 105-B02 Modified)

Use this protocol to validate stability improvements.

• Preparation: Coat the compound onto a PET film or dissolve in the target solvent (Absorbance ~ 0.5 at

  ).

• Standard: Include a Blue Wool Reference (Scale 1-8) alongside the sample.

• Exposure: Expose to a Xenon Arc lamp (air-cooled) with a daylight filter.

  • Irradiance:

    @ 420nm.

  • Chamber Temp:

    .

• Endpoint: Stop when the sample's color difference (

  ) exceeds 3.0.

• Calculation: Compare the time to failure against the Blue Wool Standard.

  • Target: > Grade 6 (Excellent) for industrial applications.

Visualization: Troubleshooting Logic Tree

Caption: Figure 2. Decision tree for diagnosing instability. Fading usually requires antioxidant/UVA intervention, while precipitation requires solubility parameter (HSP) adjustment.

References

• PubChem. (2025).[2][3] 1-Amino-4-hydroxyanthraquinone (Parent Structure Data). National Library of Medicine. Link

• Allen, N. S. (2015). Spectroscopic studies of the mechanism of reversible photodegradation of 1-substituted aminoanthraquinone-doped polymers. Journal of Chemical Physics. Link[4]

• BuyersGuideChem. (2025). 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone CAS 94313-83-4 Properties. Link[5]

• Christie, R. M. (2001). Colour Chemistry. Royal Society of Chemistry. (Reference for general anthraquinone lightfastness mechanisms and ESIPT).
• Giles, C. H., & McKay, R. B. (1963). The Lightfastness of Dyes: A Review. Textile Research Journal.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,4-Bis((2-hydroxyethyl)amino)anthraquinone | C18H18N2O4 | CID 20549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. buyersguidechem.com [buyersguidechem.com]

Technical Support: Purification Protocols for C.I. Disperse Red 15

Introduction: The Purity Imperative

Welcome to the Technical Support Center. You are likely accessing this guide because standard commercial grades of C.I. Disperse Red 15 (typically 90-95% purity) are insufficient for your application.[1][2][3]

In high-stakes environments—such as analytical standard preparation , dye-sensitized solar cell (DSSC) research , or pharmaceutical intermediate synthesis —impurities like 1,4-diaminoanthraquinone (Disperse Red 11) or 1,4-dihydroxyanthraquinone (Quinizarin) act as structural defects.[1][2] These impurities quench fluorescence, alter redox potentials, and broaden melting point ranges.

This guide provides autonomous, field-tested protocols to elevate purity to >98% (Recrystallization) or >99.5% (Sublimation).[1][2]

Solvent Selection Matrix

The choice of solvent is not arbitrary; it is a balance between solubility differential (slope of the solubility curve) and impurity rejection .[3]

Solvent System	Role	Yield Potential	Purity Potential	Technical Rationale
Glacial Acetic Acid	Primary	Moderate (60-70%)	High	Excellent thermal solubility gradient.[1][2][3] The polar protic nature disrupts intermolecular H-bonding of the dye, allowing lattice reformation excluding isomers.[1]
Chlorobenzene	Scrubbing	High (80-85%)	Moderate	High boiling point (131°C) allows dissolution of stubborn crude tars.[3] Best for initial cleanup of "dirty" commercial batches.[3]
Ethanol : Water (80:20)	Polishing	Low (40-50%)	Moderate	Acts as an anti-solvent system.[1][2][3] Good for removing inorganic salts but poor at separating structural anthraquinone isomers.[2][3]
Nitrobenzene	Avoid	High	Low	NOT RECOMMENDED. High toxicity and extremely difficult to remove trace solvent from the crystal lattice due to - stacking.[1][3]

Decision Logic: Which Path to Take?

Figure 1: Decision tree for selecting the appropriate purification workflow based on purity requirements.[1][2]

Master Protocol: Glacial Acetic Acid Recrystallization

Safety Warning: Glacial acetic acid is corrosive and flammable.[2][3] Perform all operations in a fume hood. Wear butyl rubber gloves.[3]

The Mechanism

1-amino-4-hydroxyanthraquinone possesses strong intramolecular hydrogen bonding.[1][2][3] Acetic acid at high temperatures competes with these bonds, solvating the molecule.[3] Upon cooling, the dye molecules re-stack preferentially, while impurities (which often have different H-bonding geometries) remain in the mother liquor.

Step-by-Step Procedure

• Saturation:

  • Place 10.0 g of crude Disperse Red 15 in a 250 mL round-bottom flask.

  • Add 100 mL of Glacial Acetic Acid.

  • Add a magnetic stir bar and attach a reflux condenser.[2][3]

  • Heat to boiling (approx. 118°C) with stirring.

  • Checkpoint: If the solution is not clear dark red after 15 minutes of reflux, add more acid in 10 mL increments. If black specks remain, these are likely carbonized insoluble matter.[3]

• Hot Filtration (Critical Step):

  • While keeping the solution near boiling, filter rapidly through a pre-heated sintered glass funnel (porosity M) or a fluted filter paper into a pre-heated Erlenmeyer flask.

  • Why Pre-heat? If the funnel is cold, the dye will crystallize instantly in the stem, blocking flow and ruining the yield.

• Controlled Crystallization:

  • Allow the filtrate to cool to room temperature slowly (over 2-3 hours). Do not use an ice bath yet.[2][3]

  • Causality: Rapid cooling traps mother liquor (containing impurities) inside the crystal lattice.[3] Slow cooling promotes large, pure needles.[3]

  • Once at room temperature, place in an ice bath (0-4°C) for 1 hour to maximize yield.

• Isolation & Washing:

  • Filter the crystals using vacuum filtration.[3][4]

  • Wash 1: Wash with 20 mL of cold glacial acetic acid (displaces dirty mother liquor).[2][3]

  • Wash 2: Wash with 50 mL of distilled water (removes acetic acid).

  • Wash 3: Wash with 20 mL of cold methanol (speeds up drying, removes trace water).[2][3]

• Drying:

  • Dry in a vacuum oven at 60°C for 6 hours.

  • Target Melting Point: 207–209°C [1].[3]

Troubleshooting Guide (FAQ)

Q1: My yield is very low (<40%). What happened?

• Cause: You likely used too much solvent (dilution effect) or did not cool the solution sufficiently.[3]

• Fix: Concentrate the mother liquor by rotary evaporation (remove ~50% of solvent) and cool again to harvest a "second crop." Note that the second crop is usually less pure than the first.[3]

Q2: The crystals look "tarry" or sticky.

• Cause: Presence of oily isomers or oligomers that did not stay in solution.[2][3]

• Fix: This indicates the crude was very dirty.[3] Perform a pre-wash : Suspend the crude dye in cold acetone, stir for 30 minutes, and filter. Acetone dissolves many tarry impurities but dissolves Disperse Red 15 only sparingly at room temperature.[2][3] Then, proceed with Acetic Acid recrystallization.[3]

Q3: I see two spots on my TLC plate.

• Context: TLC (Silica gel; Toluene:Acetone 4:1) is the best quick check.[3]

• Analysis: The main red/violet spot is your product.[3] A secondary blue/violet spot is likely 1,4-diaminoanthraquinone (Disperse Red 11).[1][2][3] A yellow/orange spot is 1-aminoanthraquinone .[1][2][3]

• Fix: If recrystallization fails to remove the diamino impurity, you must use Column Chromatography (Silica Gel, eluting with Dichloromethane -> 2% Methanol/DCM) before recrystallization.[2][3]

Q4: The melting point is broad (e.g., 195-205°C). [1][2]

• Cause: Solvent inclusion.[2][3] Acetic acid can get trapped in the crystal lattice.[3]

• Fix: Grind the crystals into a fine powder and dry under high vacuum (>1 mbar) at 80°C overnight.

Advanced Workflow: Sublimation

For device-grade applications (e.g., organic semiconductors), wet chemistry is often insufficient due to solvent trapping.[1][2]

Figure 2: Sublimation workflow for ultra-high purity isolation.[1][2]

Protocol:

• Place recrystallized dye in the bottom of a sublimation apparatus.[3]

• Apply vacuum (<0.01 Torr).[2][3]

• Heat the bottom flask using an oil bath to 160-180°C . (Note: This is below the MP to prevent melting/splashing, relying on vapor pressure).

• Pure Disperse Red 15 will deposit on the water-cooled cold finger.[1][2][3]

• Non-volatile impurities remain at the bottom; more volatile impurities are pulled into the vacuum trap.[3]

References

• ChemSynthesis. (2025).[2][3] 1-amino-4-hydroxyanthra-9,10-quinone - Synthesis and physical properties.Link

• PubChem. (2025).[2][3] 1-Amino-4-hydroxyanthraquinone | C14H9NO3.[1][2][3][5] National Library of Medicine.[3] Link[2]

• ChemicalBook. (2025).[2][3] 1-Aminoanthraquinone Properties and Solubility Data.Link[2]

• BenchChem. (2025).[2][3] Technical Guide to Synthesis and Purification of Anthraquinone Dyes.Link[2]

Disclaimer: This guide is for research purposes only. Users must consult the Safety Data Sheet (SDS) for all chemicals used.

Sources

• 1. CAS 116-85-8: 1-Amino-4-hydroxyanthraquinone | CymitQuimica [cymitquimica.com]
• 2. chemscene.com [chemscene.com]
• 3. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemsynthesis.com [chemsynthesis.com]

Technical Support Center: Mitigating Thermal Degradation of Organic Dyes and Active Compounds During Pyrotechnic Aerosolization

Welcome to the Technical Support Center. This resource is designed for materials scientists, pyrotechnic engineers, and drug development professionals utilizing exothermic dispersion systems for the aerosolization of complex organic molecules. While pyrotechnic sublimation is highly efficient for disseminating compounds over large volumes, the primary challenge is vaporizing the target molecule—such as the tracer dye Disperse Red 9 (DR9) or an active pharmaceutical ingredient (API)—without inducing thermal degradation. This guide provides field-proven troubleshooting strategies to ensure intact molecular sublimation.

Section 1: Core Mechanisms & Troubleshooting (FAQ)

Q1: Why does our tracer dye (Disperse Red 9) degrade into carbonaceous soot instead of forming a dense aerosol plume? A: This is a classic thermodynamic mismatch between the fuel-oxidizer exotherm and the dye's phase transition. Standard pyrotechnic mixtures (e.g., lactose and potassium chlorate,

) burn at temperatures exceeding 600°C. Disperse Red 9 (1-(methylamino)anthraquinone) melts at ~172°C and sublimates shortly after 1. If the exothermic heat flow overwhelms the endothermic phase change of the dye, the molecular bonds cleave. Pyrolysis studies confirm that exceeding 400°C leads to the destruction of the anthraquinone scaffold, producing toxic byproducts like fluorene and acenaphthylene instead of the desired red aerosol 2.

Q2: How can we lower the combustion temperature without causing the self-sustaining reaction to fail (flame-out)? A: You must transition from a purely oxidative combustion model to a buffered or nitrogen-catalyzed model.

• Endothermic Coolants: Integrate magnesium carbonate (

  ) or sodium bicarbonate ( ) at 8–18% by mass. These compounds undergo endothermic decomposition, absorbing excess heat and releasing , which acts as a propellant gas to purge the sublimated dye away from the reaction zone before it can degrade 3.

• Nitrogen-Rich Fuels: Replace traditional carbohydrates with nitrogen-rich alternatives like guanidine nitrate or 5-Amino-1H-tetrazole (5-AT). Guanidine nitrate catalyzes the decomposition of the chlorate oxidizer, dropping the combustion temperature to a highly controlled 190°C–300°C range. This perfectly aligns with the sublimation window of DR9 and many robust APIs 3.

Q3: We are detecting halogenated side products in our aerosol capture swabs. Where is the chlorine coming from, and how do we prevent it? A: The chlorine is donated by the potassium chlorate (

) oxidizer during high-temperature decomposition. The intense heat of the carbohydrate-oxidizer reaction catalyzes the halogenation of the dye's aromatic rings, creating chlorinated anthraquinones which carry severe inhalation toxicity risks 14. To troubleshoot this, you must strictly buffer the internal temperature below 325°C. If chlorination persists, increase the coolant ratio to inhibit the catalytic halogenation pathway, or transition to a chlorate-free oxidizer system.

Section 2: Quantitative Data & Formulation Comparisons

The following table summarizes the thermal profiles and degradation metrics of common pyrotechnic aerosolization formulations.

Formulation Type	Primary Fuel / Oxidizer	Coolant / Additive	Peak Combustion Temp (°C)	Intact Dye Recovery (%)	Primary Degradation Byproducts
Legacy M18 (Standard)	Lactose /	Sulfur (No Coolant)	600 - 800	< 60%	, Chlorinated DR9, Fluorene
Buffered Carbohydrate	Sucrose /	(15%)	350 - 450	~80%	Minor Chlorinated Anthraquinones
Nitrogen-Rich (Low-Temp)	Guanidine Nitrate /	Stearic Acid /	190 - 300	> 95%	Trace Carbonaceous Residue

Section 3: Experimental Protocols

Protocol 1: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS) for Aerosol Purity Validation

Causality & Validation: This protocol is a self-validating system. By running a pure dye control alongside the pyrotechnic mixture, researchers can isolate formulation-induced degradation (e.g., chlorination from the oxidizer) from baseline thermal limits.

• Sample Preparation: Mill the pyrotechnic mixture (oxidizer, fuel, dye, coolant) to a homogenous particle size (<53 µm) to ensure uniform thermal conductivity. Weigh out 2–5 mg of the mixture and place it into a quartz pyrolysis tube. Prepare a secondary tube with 2 mg of pure Disperse Red 9 as a control.

• Thermal Probe Calibration: Insert the quartz tube into the Py-GC/MS thermal probe. Program the pyrolyzer to step-heat from 150°C to 400°C at a rate of 10°C/min. This simulates the leading edge of the combustion wave.

• GC-MS Execution: Use an inert carrier gas (Helium) at 1.0 mL/min. Set the GC oven to hold at 40°C for 2 minutes, then ramp to 300°C at 15°C/min.

• Data Analysis: Monitor the mass spectra for the parent ion of DR9 (m/z 237). If peaks eluting before the dye appear (lower mass parent ions), thermal cleavage is occurring. If peaks eluting after the dye appear with higher mass parent ions (e.g., m/z 271), catalytic chlorination is occurring. Adjust coolant ratios accordingly.

Protocol 2: Formulation and Pressing of Low-Temperature Nitrogen-Rich Smoke Pellets

Causality & Validation: Proper consolidation is critical. If the pellet is pressed too lightly, excessive surface area is exposed to oxygen, causing the pellet to flame and destroy the dye. A properly pressed pellet self-validates by producing a dense, flameless plume.

• Dry Milling and Homogenization: Separately mill

  (25%), Guanidine Nitrate (20%), Disperse Red 9 (40%), and (13%). Safety Note: Never mill oxidizers and fuels together. Blend the dry powders remotely using a V-blender for 30 minutes.

• Binder Integration: Add 2% nitrocellulose (dissolved in acetone) to the dry mix. Blend until the mixture achieves a damp, granular consistency. This binder prevents segregation of the dense oxidizer from the lighter dye.

• Consolidation/Pressing: Load 50g of the granulated mixture into a hardened steel die. Press at 8,000–10,000 psi using a hydraulic press. Dwell for 10 seconds to eliminate micro-voids.

• Ignition Testing: Ignite the pellet using a standard first-fire starter composition. A successful test will yield a dense red aerosol with no visible flame. Post-combustion, inspect the remaining slag; it should be uniformly porous. A hard, glassy clinker indicates localized thermal runaway.

Section 4: Visualizations

Fig 1: Mechanistic pathways of dye sublimation vs. thermal degradation in aerosolization.

References

• Source: nih.
• Source: google.
• Toxicity of Military Smokes and Obscurants: Volume 3 (1999)
• Source: researchgate.

Sources

• 1. Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US20140238258A1 - Colored Pyrotechnic Smoke-Producing Composition - Google Patents [patents.google.com]
• 4. Read "Toxicity of Military Smokes and Obscurants: Volume 3" at NAP.edu [nationalacademies.org]

Technical Support Center: Hydroxyanthraquinone Synthesis &amp; Purification

Welcome to the Technical Support Center for Hydroxyanthraquinone Synthesis. This resource is engineered for researchers, scientists, and drug development professionals managing the downstream processing of anthraquinone derivatives. Whether your synthetic route relies on traditional Friedel-Crafts acylation or the sulfonation of anthraquinone, removing unreacted starting materials (phthalic anhydride, phenolic derivatives, and Lewis acid catalysts) is critical for downstream pharmacological assays.

Below, you will find a logical workflow, troubleshooting guides, quantitative purification data, and self-validating experimental protocols.

Process Overview & Logical Workflow

The purification of hydroxyanthraquinones relies heavily on exploiting the differential pKa values and solubilities of the starting materials versus the target product. The following diagram maps the optimal isolation logic.

Workflow for the isolation and purification of hydroxyanthraquinones.

Troubleshooting Guides & FAQs

Q1: How do I efficiently remove massive excesses of unreacted phthalic anhydride without losing my product? A1: The causality behind this separation lies in differential solubility and pKa. Phthalic anhydride readily hydrolyzes in hot water to phthalic acid, which is highly water-soluble, whereas hydroxyanthraquinones are practically insoluble in acidic or neutral water. For persistent unreacted material, suspend the crude solid in boiling water and treat it with potassium hydroxide (KOH) to form the water-soluble purple potassium salt of the hydroxyanthraquinone. By subsequently saturating the solution with carbon dioxide, the pH is buffered to approximately 7–8. Because the pKa of phthalic acid is much lower (pKa₁ = 2.9), it remains in solution as a salt, while the less acidic hydroxyanthraquinone (pKa ~8) selectively precipitates 1[1].

Q2: I am experiencing severe emulsions during the aqueous workup of my Friedel-Crafts acylation. How can I resolve this? A2: Emulsions in the workup of Friedel-Crafts acylations are almost exclusively caused by the formation of insoluble, gelatinous aluminum hydroxide [Al(OH)₃] networks when the Lewis acid catalyst (AlCl₃) is quenched with neutral water. To break or prevent this self-emulsifying system, the reaction must be quenched with a strong acid, such as ice-cold 1M HCl. The low pH forces the aluminum into the soluble hexaaquaaluminum(III) cation [Al(H₂O)₆]³⁺, immediately resolving the emulsion and allowing for a crisp phase separation 2[2].

Q3: My crude product contains unreacted phenol derivatives that co-elute on silica gel. What is the best removal strategy? A3: Unreacted phenols often co-elute with hydroxyanthraquinones on normal-phase silica due to similar hydrogen-bonding profiles. If flash chromatography yields streaking or poor resolution, High-Speed Counter-Current Chromatography (HSCCC) is the definitive solution. HSCCC relies on a support-free liquid-liquid partition system (e.g., n-hexane–ethanol–water), completely eliminating the irreversible adsorption seen on silica 3[3]. Furthermore, implementing a pH-gradient elution during HSCCC exploits the subtle pKa differences between the starting phenols and the target hydroxyanthraquinones, yielding purities over 98%4[4].

Q4: What are the expected purity and recovery rates for standard chromatographic polishing? A4: For pharmaceutical-grade applications, a two-stage chromatographic polishing workflow is required. Initial flash column chromatography typically increases purity from ~85% to 97.5%. This is followed by preparative reverse-phase HPLC, which effectively removes trace regioisomers and pushes the final purity above 99.5% 5[5].

Quantitative Data Summary

The table below summarizes the expected outcomes of the primary purification methodologies discussed in this guide.

Purification Stage	Target Impurity Removed	Initial Purity	Final Purity	Typical Recovery	Analytical Method
Hot Water / CO₂ Precipitation	Phthalic Anhydride, Al Salts	Crude (~60%)	~85.2%	~90%	TLC / UV-Vis
Flash Column Chromatography	Phenols, Major Regioisomers	85.2%	97.5%	88%	Analytical HPLC
Preparative RP-HPLC	Trace Organics, Minor Isomers	97.5%	>99.5%	92%	HPLC-UV (254 nm)
HSCCC (pH-Gradient)	Mixed Phenolics, Co-eluters	~70.0%	>98.0%	85-95%	¹H-NMR / HPLC

Experimental Protocols

Protocol A: Selective Precipitation via Carbon Dioxide Saturation

Causality Focus: Exploiting pKa differentials to separate dicarboxylic acids from phenolic ketones.

• Hydrolysis & Primary Filtration: Suspend the crude reaction mixture in boiling water (10 mL per gram of crude).

  • Rationale: This hydrolyzes residual phthalic anhydride to water-soluble phthalic acid. Filter the suspension hot to remove the bulk of the phthalic acid 1[1].

• Alkaline Solubilization: Resuspend the filtered solid in boiling water. Slowly add 10 N Potassium Hydroxide (KOH) until the solution turns a deep, stable purple.

  • Validation Checkpoint: The intense purple color validates the successful deprotonation and formation of the soluble hydroxyanthraquinone potassium salt. If the solution remains cloudy, filter it hot to remove insoluble organic impurities.

• Selective Precipitation: Cool the filtrate to room temperature. Vigorously bubble Carbon Dioxide (CO₂) gas through the solution until saturation is reached.

  • Validation Checkpoint: Monitor the pH; it should stabilize around 7.0–8.0. A failure to precipitate indicates the pH is still too high or the product is over-diluted.

• Isolation: Filter the newly formed precipitate. Wash the filter cake with 5% HCl to ensure complete protonation, followed by cold water.

Protocol B: Flash Chromatography and Preparative HPLC Polishing

Causality Focus: Transitioning from normal-phase bulk separation to reverse-phase high-resolution polishing.

• Dry Loading (Flash Chromatography): Dissolve the ~85% pure product in a minimal volume of dichloromethane. Add silica gel (230-400 mesh) and evaporate to a free-flowing powder.

  • Rationale: Dry loading prevents the poor solubility of hydroxyanthraquinones from causing band broadening and streaking at the column head5[5].

• Gradient Elution: Load onto a silica column and elute using a gradient of Hexane:Ethyl Acetate (95:5 increasing to 80:20). Monitor fractions via TLC (90:10 Hexane:EtOAc, UV visualization). Combine and evaporate product fractions to yield ~97.5% pure material.

• Preparative HPLC Setup: Dissolve the flash-purified material in an Acetonitrile/Water mixture. Inject onto a Preparative Reverse-Phase HPLC system equipped with a C18 column (e.g., 21.2 x 250 mm, 10 µm particle size).

• High-Resolution Elution: Run a linear gradient from 60% to 90% Mobile Phase B (Acetonitrile with 0.1% Formic Acid) against Mobile Phase A (Water with 0.1% Formic Acid) over 30 minutes at a flow rate of 20 mL/min.

  • Validation Checkpoint: Monitor UV absorbance at 254 nm. The target compound typically elutes around 12.8 minutes. Collect the peak, evaporate the acetonitrile, and lyophilize to achieve >99.5% purity5[5].

References

• Preparative isolation and purification of hydroxyanthraquinones and cinnamic acid from the Chinese medicinal herb Rheum officinale Baill. tautobiotech.com.
• Application Note and Protocol for the Chromatographic Purification of 2-Hydroxyanthraquinone. benchchem.com.
• Preparative Isolation of Three Anthraquinones from Rumex japonicus by High-Speed Counter-Current Chrom
• Dyes, Anthraquinone. In: Kirk-Othmer Encyclopedia of Chemical Technology. softbeam.net.
• phthalic anhydride - Organic Syntheses Procedure. orgsyn.org.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. softbeam.net:8080 [softbeam.net:8080]
• 3. Preparative Isolation of Three Anthraquinones from Rumex japonicus by High-Speed Counter-Current Chromatography [mdpi.com]
• 4. tautobiotech.com [tautobiotech.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Advanced Spectral Analysis of Disperse Red 15

Core Directive & Scope

Welcome to the Advanced Analytical Support Center. You are likely here because your quantification of Disperse Red 15 (DR15) is failing validation criteria. Whether you are detecting trace contaminants in pharmaceutical excipients or analyzing dye migration in polymer matrices, DR15 presents a unique set of spectral challenges often mistaken for simple "noise."

Critical Identity Check: Before proceeding, confirm your analyte.

• Common Confusion: Do not confuse Disperse Red 15 with Disperse Red 1.

• Disperse Red 1: Azo dye (contains -N=N-).[1][2]

• Disperse Red 15: Anthraquinone dye (1-amino-4-hydroxy-2-phenoxy-9,10-anthracenedione).[1]

• Why this matters: Anthraquinones exhibit strong fluorescence that obliterates Raman signals and possess distinct carbonyl charge-transfer bands in UV-Vis that azo dyes do not.[1] If you treat DR15 like an azo dye, your background correction algorithms will fail.[1]

Troubleshooting Logic Flow

The following decision matrix outlines the standard troubleshooting protocol for spectral interference.

Figure 1: Decision tree for selecting the correct interference mitigation strategy based on the analytical platform.

Module A: UV-Vis Spectroscopy & Derivative Analysis[1][3]

The Problem: In complex matrices (e.g., biological fluids or textile effluents), the absorption maximum of DR15 (

nm in acetone/ethanol) often overlaps with hemoglobin, lipids, or structurally similar dyes like Disperse Red 11.[1]

The Solution: Derivative Spectrophotometry Standard background subtraction is insufficient for anthraquinones due to their broad charge-transfer bands. We utilize the Zero-Crossing Technique in the derivative spectrum.[3][4]

Protocol: First-Derivative ( ) Analysis[1]

• Scan Parameters: Record spectra from 300–700 nm.

  • Scan Speed: Medium (too fast introduces noise in the derivative).

  • Slit Width: 1.0 nm (critical for resolving fine structure).[1]

• Differentiation: Apply a Savitzky-Golay filter (9-point window) to generate the first derivative.[1]

• Zero-Crossing Identification:

  • Identify the wavelength where the interfering species crosses the zero line (

    ).

  • Measure the amplitude of the DR15 derivative signal at exactly this wavelength.

• Validation: The amplitude at this point is proportional only to DR15 concentration, regardless of the interferent's concentration.

Data Comparison:

Parameter	Zero-Order Spectrum ( )	First-Derivative Spectrum ( )
Baseline Sensitivity	High (Drifts with turbidity)	Low (Rejects constant baseline)
Resolution	Poor (Overlapping bands merge)	High (Inflection points become peaks)
Quantification Limit	ppm	ppm (Signal-to-Noise dependent)

Module B: Raman Spectroscopy & Fluorescence Suppression[1]

The Problem: DR15 is an anthraquinone. When excited with standard 532 nm or 785 nm lasers, the rigid ring system relaxes via fluorescence (

times stronger than Raman scattering), drowning out the vibrational fingerprint.

The Solution: Surface-Enhanced Raman Scattering (SERS) We use Silver Nanoparticles (AgNPs) not just for enhancement, but for fluorescence quenching .[1] The metal surface provides a non-radiative decay pathway for the excited state, effectively "turning off" the fluorescence.

Protocol: AgNP SERS Preparation[1]

• Colloid Synthesis: Reduce

  with hydroxylamine hydrochloride (Lee-Meisel method).[1] This creates smaller particles favorable for quenching.[1]

• Aggregation Agent: Add

  of to of colloid.

  • Why? This collapses the electric double layer, creating "hotspots" where DR15 molecules are trapped between silver clusters.

• Acquisition:

  • Laser: 785 nm (Reduces intrinsic electronic excitation compared to 532 nm).[1]

  • Integration: 10 seconds.

  • Result: Distinct peaks at

    (C=O stretching) and (Ring breathing) appear without the fluorescence slope.[1]

Module C: Chromatographic Separation (HPLC)[1]

The Problem: Standard C18 columns often fail to separate DR15 from its synthesis by-products (e.g., 1,4-dihydroxyanthraquinone) because both are highly hydrophobic planar molecules.[1]

The Solution:

- Interaction Chromatography Switch from a C18 alkyl chain to a Phenyl-Hexyl stationary phase.[1] The phenyl ring on the column interacts specifically with the anthraquinone -system of DR15, providing orthogonal selectivity based on aromaticity rather than just hydrophobicity.

Recommended Method Parameters

Parameter	Setting / Value	Rationale
Column	Phenyl-Hexyl ( mm, )	Enhanced selectivity for aromatic isomers.[1]
Mobile Phase A	0.1% Formic Acid in Water	Protonates the amine, improving peak shape.
Mobile Phase B	Acetonitrile : Methanol (50:[1]50)	MeOH promotes - interactions better than ACN alone.[1]
Gradient	50% B to 95% B over 10 mins	Steep gradient to elute strongly retained anthraquinones.
Detection	PDA @ 520 nm & 254 nm	520 nm for specificity; 254 nm for impurity profiling.

Frequently Asked Questions (FAQs)

Q: I see a "ghost peak" in my LC-MS blank after running high concentrations of DR15. Is it carryover? A: Yes. Anthraquinones are "sticky" molecules.[1] They adsorb to the PTFE tubing in your LC system.

• Fix: Implement a needle wash step using Dimethylformamide (DMF) or Isopropanol.[1] Standard methanol washes are often insufficient to desorb DR15 from plastic surfaces.[1]

Q: My calibration curve is non-linear at high concentrations in UV-Vis. A: DR15 tends to form dimers (aggregates) in aqueous or low-polarity solvents at high concentrations, leading to deviations from Beer's Law.[1]

• Fix: Ensure your solvent system contains at least 50% organic modifier (Ethanol or Acetone) or add a surfactant (e.g., Triton X-100) to stabilize the monomeric form.[1]

Q: Can I use Disperse Red 1 standards to quantify Disperse Red 15? A: Absolutely not. Their molar extinction coefficients (

) are different, and their molecular weights differ (DR1 g/mol vs. DR15 g/mol ).[1] Using DR1 will result in a quantification error of .

References

• LGC Standards. (2023). Disperse Red 15 Reference Standard Data Sheet.

• National Center for Advancing Translational Sciences (NCATS). (2020).[1] Disperse Red 15 Structure and Identifiers. Inxight Drugs.[1][5]

• Quye, A., et al. (2019).[1][6] Analytical methods for determination of anthraquinone dyes in historical textiles: A review. Analytica Chimica Acta.

• BenchChem. (2025).[1][2] Comparative Guide to HPLC Purity Validation of Disperse Dyes. [1]

• Zakerhamidi, M.S., et al. (2012).[1][7] Solvent Effects on the UV/Visible Absorption Spectra of Aminoazobenzene and Anthraquinone Dyes. Chemical Science Transactions.

Sources

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. asianpubs.org [asianpubs.org]
• 5. DISPERSE RED 15 [drugs.ncats.io]
• 6. Analytical methods for determination of anthraquinone dyes in historical textiles: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectroscopic features of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone, a substituted anthraquinone derivative of interest in materials science and medicinal chemistry. By dissecting its predicted spectrum and comparing it with analogous compounds, this document serves as a practical reference for researchers, scientists, and professionals in drug development, enabling confident structural verification and purity assessment.

The Critical Role of ¹H NMR in Structural Elucidation

In the realm of synthetic chemistry, particularly in the development of novel molecular entities, NMR spectroscopy stands as an unparalleled tool for unambiguous structure determination. For a molecule like 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone, with its distinct aromatic and aliphatic regions, ¹H NMR provides a detailed proton-by-proton map. The chemical shift (δ) of each proton reveals its electronic environment, while the splitting patterns (multiplicity) unveil the number of neighboring protons, and the integration of the signals confirms the relative number of protons of each type. This comprehensive dataset is crucial for verifying the successful synthesis of the target compound and for identifying potential impurities.

Deciphering the ¹H NMR Spectrum of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

Caption: Molecular structure of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone with proton labeling.

Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
Aromatic Protons
H-5, H-8	~8.2-8.4	Multiplet	2H	Protons on the unsubstituted aromatic ring are in a highly deshielded environment due to the electron-withdrawing effect of the quinone carbonyls.
H-6, H-7	~7.7-7.9	Multiplet	2H	These protons are also on the unsubstituted ring and will appear as a complex multiplet due to coupling with each other and with H-5 and H-8.
H-2, H-3	~7.2-7.4	Doublets (d)	2H	The electron-donating effects of the amino and hydroxyl groups shield these protons relative to those on the other ring. They will likely appear as two distinct doublets due to ortho-coupling.
Aliphatic Protons
NH	~10.5-11.5	Broad Singlet (br s)	1H	The amino proton is expected to be significantly deshielded due to hydrogen bonding with the peri-carbonyl group and the electron-withdrawing nature of the anthraquinone core.
OH	~12.5-13.5	Singlet (s)	1H	The hydroxyl proton is strongly deshielded due to intramolecular hydrogen bonding with the adjacent carbonyl group. This is a characteristic feature of peri-hydroxy-quinones.[1][2][3]
CH₂ (a)	~3.6-3.8	Triplet (t)	2H	Methylene group adjacent to the nitrogen atom. Deshielded by the electronegative nitrogen.
CH₂ (b)	~3.7-3.9	Triplet (t)	2H	Methylene group adjacent to the butoxy oxygen. Deshielded by the electronegative oxygen.
CH₂ (c)	~3.4-3.6	Triplet (t)	2H	Methylene group of the butoxy chain adjacent to the oxygen atom.
CH₂ (d)	~1.6-1.8	Sextet	2H	Methylene group in the middle of the butyl chain.
CH₃ (e)	~0.9-1.0	Triplet (t)	3H	Terminal methyl group of the butoxy chain, appearing in the typical aliphatic region.

Comparative Analysis with Structurally Related Compounds

To build confidence in the predicted spectrum, it is instructive to compare it with the known ¹H NMR data of similar molecules.

1,4-Dihydroxyanthraquinone

This parent compound provides a baseline for the chemical shifts of the aromatic protons and the characteristic downfield shift of the hydrogen-bonded hydroxyl proton.

• OH protons: A sharp singlet is observed at approximately δ 12.8-12.9 ppm, confirming the strong deshielding effect of intramolecular hydrogen bonding.[1]

• Aromatic protons: The protons on the substituted ring (H-2 and H-3) appear around δ 7.2-7.3 ppm, while the protons on the unsubstituted ring (H-5, H-6, H-7, H-8) resonate further downfield between δ 7.8 and 8.4 ppm.[1]

1-Amino-4-hydroxyanthraquinone

This analogue helps to understand the influence of the amino group on the aromatic protons.

• The introduction of the amino group at the 1-position generally results in a slight upfield shift of the adjacent aromatic protons compared to the dihydroxy analogue.

• The overall pattern of a highly deshielded hydroxyl proton and distinct signals for the substituted and unsubstituted aromatic rings is maintained.

Substituted Aminoanthraquinones

Studies on various N-substituted aminoanthraquinones provide insights into the expected chemical shifts of the side-chain protons. For instance, in 1-amino-4-[(2-hydroxyethyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid, the methylene protons of the ethylene glycol side chain appear at δ 3.50 and 3.67 ppm.[4] This is consistent with the predicted shifts for the methylene groups in the (2-butoxyethyl)amino side chain of our target molecule.

Compounds with a Butoxy Group

The characteristic signals for a butoxy group are well-established. A triplet for the terminal methyl group around δ 0.9-1.0 ppm, a sextet for the adjacent methylene group, and two triplets for the methylene groups closer to the oxygen atom are expected.[5] The exact chemical shifts will be influenced by the attachment to the ethylamino linker.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone, the following protocol is recommended:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can influence the chemical shifts, particularly for exchangeable protons like NH and OH.[6]

  • Filter the solution through a small plug of glass wool into a clean, dry NMR tube to remove any particulate matter.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the appropriate spectral width to encompass all expected proton signals (typically 0-14 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Acquisition and Processing:

  • Acquire the free induction decay (FID).

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum correctly.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard.[6]

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts and coupling constants to assign the signals to the respective protons in the molecule.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the characterization of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone using ¹H NMR.

Caption: Workflow for the ¹H NMR characterization of a synthesized compound.

Conclusion

The ¹H NMR characterization of 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone is a powerful method for its structural verification. By understanding the expected chemical shifts and splitting patterns of the aromatic and aliphatic protons, and by comparing the obtained spectrum with data from analogous compounds, researchers can confidently confirm the identity and purity of their synthesized material. The detailed protocol provided in this guide serves as a robust starting point for obtaining high-quality NMR data, which is an indispensable step in the development of new chemical entities.

References

• Low, K.-H., et al. (2025). Low and High Molecular Mass Anthraquinone Derivatives Containing Substituents of Varying Electron Donating Properties.

• Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones. (2021). PMC. Retrieved from [Link]

• 1 H-NMR spectrum of 3 compound in chemical shift area of butoxy groups protons. (n.d.). ResearchGate. Retrieved from [Link]

• Anthraquinone Derivatives from Heterophyllaea pustul
• 1 H NMR and HMBC (H→C) data for anthraquinones 1-4. (n.d.).
• Isolation and Photophysical Properties of Di- and Tri-substituted Natural Anthraquinones from Malaysian Morinda citrifolia. (n.d.). UKM.
• Experimental, predicted, and literature data of the 1 H and 13 C NMR chemical shifts (ppm) of helminthosporin. (n.d.).

• PubChem. (n.d.). 1-Hydroxyanthraquinone. PubChem. Retrieved from [Link]

• PubChem. (n.d.). 1-Amino-4-hydroxyanthraquinone. PubChem. Retrieved from [Link]

• SpectraBase. (n.d.). N-tert-Butoxycarbonyl-L-valine. SpectraBase. Retrieved from [Link]

• 1 H NMR spectroscopic data of compounds 1-8 a . (n.d.).

• Quantitative 1H NMR Spectroscopy Method for Determination of Anthraquinone Derivatives in Extracts from Rubia tinctorum L. Roots. (2024). Semantic Scholar. Retrieved from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups.
• Synthesis of New Aminoanthraquinone from 1,4-(Dihydroxy)Anthracene-9,10-Dione. (n.d.).

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. Retrieved from [Link]

• NMR Chemical Shifts. (n.d.).
• Chiral amino acid–based anthraquinones. (2026).
• The Royal Society of Chemistry. (n.d.). 1. The Royal Society of Chemistry.
• (PDF) Synthesis, Characterization and Anticancer Evaluation of Nitrogen Substituted 1-(3-Aminoprop-1-ynyl)-4-Hydroxyanthraquinone Derivatives. (n.d.).

• Organic Chemistry Data. (n.d.). 5. Proton Nuclear Magnetic Resonance Spectroscopy. Organic Chemistry Data. Retrieved from [Link]

• Amino Anthraquinone: Synthesis, Characterization, and Its Application as an Active Material in Environmental Sensors. (2020). MDPI. Retrieved from [Link]

Sources

• 1. 1,4-Dihydroxyanthraquinone(81-64-1) 1H NMR [m.chemicalbook.com]
• 2. ukm.my [ukm.my]
• 3. 1-Hydroxy anthraquinone(129-43-1) 1H NMR spectrum [chemicalbook.com]
• 4. Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

FTIR Spectral Analysis of C.I. Disperse Red 15: A Comparative Technical Guide

Topic: FTIR Spectral Analysis of C.I. Disperse Red 15 Functional Groups Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

C.I. Disperse Red 15 (DR15), chemically known as 1-amino-4-hydroxyanthraquinone , serves as a critical model compound in both textile chemistry and biomedical research due to its structural similarity to anthracycline antibiotics (e.g., doxorubicin). Its utility as a fluorescent probe and a hydrophobic dye for polyesters relies heavily on the stability of its intramolecular hydrogen bonding network.

This guide provides a rigorous spectral analysis of DR15, distinguishing it from structural analogs like C.I. Disperse Red 60 (an anthraquinone derivative) and C.I.[1][2] Disperse Red 1 (an azo dye).[3] By isolating specific vibrational modes, researchers can validate purity, monitor degradation, and study dye-polymer interactions.

Chemical Basis & Structural Logic

The Anthraquinone Chromophore

The defining feature of DR15 is the 9,10-anthraquinone skeleton substituted at the 1 and 4 positions.

• Intramolecular Hydrogen Bonding: The proximity of the carbonyl groups (C=O) at positions 9 and 10 to the amino (-NH₂) and hydroxyl (-OH) groups at positions 1 and 4 creates a stable six-membered chelate ring.

• Spectral Consequence: This H-bonding weakens the C=O bond, shifting its vibrational frequency to a lower wavenumber (

  ) compared to non-hydrogen-bonded quinones ( ).

Comparative Analogs

To ensure robust identification, DR15 is compared against:

• C.I. Disperse Red 60 (DR60): 1-amino-4-hydroxy-2-phenoxy-9,10-anthracenedione.[4][5][6]

  • Differentiation: Contains a phenoxy ether linkage, introducing distinct C-O-C stretching vibrations.

• C.I. Disperse Red 1 (DR1): N-ethyl-N-(2-hydroxyethyl)-4-(4-nitrophenylazo)aniline.

  • Differentiation: An azo dye class. Lacks the quinone carbonyls; possesses Nitro (-NO₂) and Azo (-N=N-) groups.

Experimental Protocol: KBr Pellet Method

For solid disperse dyes, the Potassium Bromide (KBr) pellet technique is the gold standard for transmission FTIR, offering superior resolution over ATR for minor peaks.

Step-by-Step Workflow

• Reagent Preparation:

  • Dry spectroscopic-grade KBr powder at

    for 24 hours to remove hygroscopic water.

  • Why: Water introduces broad bands at

    and that directly interfere with DR15's amine and carbonyl signals.

• Sample Grinding:

  • Mix

    of DR15 with of KBr in an agate mortar.

  • Grind until the mixture is a fine, uniform powder (particle size

    ).

  • Causality: Large particles cause the "Christiansen Effect," leading to asymmetric peak distortions and scattering baselines.

• Pellet Pressing:

  • Transfer mixture to a

    die.

  • Apply vacuum for 2 minutes to remove trapped air.

  • Press at

    for 1–2 minutes.

  • Validation: The resulting pellet must be transparent/translucent. An opaque white pellet indicates moisture or insufficient pressure.

• Acquisition:

  • Range:

    .[7][8]

  • Resolution:

    .

  • Scans: 32 or 64 (averaged).

Spectral Analysis & Comparison

Functional Group Mapping (Graphviz Visualization)

Caption: Functional group mapping for C.I. Disperse Red 15, highlighting the spectral shifts caused by intramolecular hydrogen bonding.

Comparative Data Table

The following table contrasts the vibrational signatures of DR15 with its analogs. Note the distinct absence of Nitro/Azo bands in DR15 and the presence of Ether bands in DR60.

Functional Group	Vibration Mode	C.I. Disperse Red 15 (Target)	C.I. Disperse Red 60 (Analog)	C.I.[1][2] Disperse Red 1 (Azo Alt.)
-NH₂ / -OH	Stretching	3430, 3320 cm⁻¹ (Split/Broad due to H-bond)	3450, 3310 cm⁻¹ (Similar profile)	3400–3200 cm⁻¹ (O-H from hydroxyethyl)
C=O[9][10] (Quinone)	Stretching	1635–1645 cm⁻¹ (Strong, H-bonded)	1640, 1670 cm⁻¹ (Split due to asymmetry)	Absent
-NO₂ (Nitro)	Sym/Asym Stretch	Absent	Absent	1515 & 1340 cm⁻¹ (Diagnostic)
Aromatic Ring	C=C Stretch	1585–1595 cm⁻¹	1590 cm⁻¹	1600, 1500 cm⁻¹
C-O-C (Ether)	Stretching	Absent	1260, 1020 cm⁻¹ (Phenoxy group)	1140 cm⁻¹ (Aliphatic ether)
Fingerprint	C-H Bending	830, 725 cm⁻¹	750, 690 cm⁻¹ (Addl. monosubstituted ring)	820 cm⁻¹ (p-substituted)

Detailed Interpretation for DR15

• The "Quinone Shift" (1635–1645 cm⁻¹): In simple anthraquinone, the C=O stretch appears near

  . In DR15, the 1-amino and 4-hydroxy groups donate hydrogen to the carbonyl oxygens. This reduces the double-bond character of the carbonyl, shifting the peak to . This is a primary quality control marker; a shift upward suggests loss of substitution or degradation.

• Amine/Hydroxyl Region (3200–3450 cm⁻¹): This region is complex due to overlapping -NH₂ and -OH stretches. You will typically see a doublet or a broadened shoulder. Sharp, distinct peaks here indicate free (non-bonded) groups, which is not expected in the solid state of pure DR15 due to the strong chelation.

• Fingerprint Region (< 1000 cm⁻¹): The peaks at

  and correspond to the out-of-plane C-H bending of the anthraquinone ring system. These are critical for distinguishing DR15 from other isomers (e.g., 1,5-substituted anthraquinones).

Applications & Performance Context

Purity & Degradation Analysis

Researchers in drug development often use DR15 as a surrogate for anthracycline stability studies.

• Degradation Indicator: Upon oxidative degradation (e.g., by ozone or Fenton's reagent), the characteristic quinone band at

  decreases in intensity, and new bands near may appear, indicating ring opening or formation of non-conjugated carbonyls.

Analytical Workflow Diagram

Caption: Decision tree for identifying C.I. Disperse Red 15 from common red disperse dye alternatives.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 8323, 1-Amino-4-hydroxyanthraquinone. Retrieved from [Link]

• NIST Chemistry WebBook. (2024). Infrared Spectrum of Anthraquinone, 1-amino-2,4-dihydroxy- (Structural Analog Reference). SRD 69.[11] Retrieved from [Link]

• Mishra, S., et al. (2021). Intramolecular Charge Transfer of 1-Aminoanthraquinone and Ultrafast Solvation Dynamics. MDPI. Retrieved from [Link]

Sources

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Red 60 | C20H13NO4 | CID 28531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. echemi.com [echemi.com]
• 5. CAS 17418-58-5: Disperse Red 60 | CymitQuimica [cymitquimica.com]
• 6. Disperse Red 60 - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scispace.com [scispace.com]
• 9. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Anthraquinone, 1-amino-2,4-dihydroxy- [webbook.nist.gov]

Advanced Characterization of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone via Mass Spectrometry

Topic: Mass Spectrometry Characterization of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone Content Type: Technical Comparison Guide

Executive Summary

This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone , a specialized anthraquinone derivative often utilized in pyrotechnic smoke formulations and solvent dyeing applications.[1]

Targeted at analytical chemists and forensic researchers, this document details the specific ether-mediated fragmentation pathways that distinguish this compound from structural analogs like C.I. Solvent Red 111 (1-(methylamino)anthraquinone).[1] We provide optimized ESI-MS/MS protocols, mechanistic diagrams, and comparative data to ensure unambiguous identification in complex matrices.

Experimental Methodology: Self-Validating Protocol

To achieve reproducible fragmentation data, the following LC-MS/MS parameters are recommended. This protocol prioritizes the stabilization of the ether side chain in the source while promoting diagnostic cleavage in the collision cell.

Instrumental Setup (LC-ESI-MS/MS)

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).[1]

  • Rationale: The secondary amine and the anthraquinone carbonyls provide excellent protonation sites ([M+H]⁺ formation).[1]

• Spray Voltage: 3.5 – 4.0 kV.[1]

• Source Temperature: 300°C (High enough to desolvate, low enough to prevent in-source ether pyrolysis).

• Collision Gas: Argon or Nitrogen (1.5 mTorr).[1]

• Collision Energy (CE) Ramp: 15 eV → 45 eV.[1]

  • Note: Low CE (15 eV) preserves the side chain; High CE (45 eV) exposes the anthraquinone core.[1]

Step-by-Step Optimization Workflow

• Direct Infusion: Infuse a 1 µg/mL standard (in MeOH:H₂O 50:50 + 0.1% Formic Acid) at 10 µL/min.

• Precursor Isolation: Isolate the monoisotopic peak at m/z 340.15 ([M+H]⁺).[1]

• In-Source Check: Verify the absence of m/z 240 (spontaneous dealkylation) in the MS1 scan. If present, lower the Cone Voltage/Declustering Potential.[1]

• Product Ion Scan: Acquire spectra at stepped collision energies to populate the fragmentation tree.

Fragmentation Analysis: Pathways & Mechanisms[2]

The fragmentation of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone is governed by the stability of the anthraquinone core and the lability of the alkoxyalkyl amino side chain .

Primary Fragmentation Channels

The precursor ion [M+H]⁺ (m/z 340) undergoes dissociation via three distinct mechanisms:

Transition (m/z)	Loss (Neutral)	Mechanism	Diagnostic Value
340 → 284	C₄H₈ (Butene)	McLafferty Rearrangement	High. Confirms the presence of a butyl ether chain ≥ 3 carbons.
340 → 266	C₄H₁₀O (Butanol)	Inductive Cleavage	Medium. Ether cleavage proximal to the amine.
340 → 240	C₆H₁₃O (Side Chain)	C-N Bond Cleavage	Critical. Reduces the molecule to the 1-amino-4-hydroxyanthraquinone core.
240 → 212	CO (Carbon Monoxide)	Ring Contraction	Universal. Characteristic of all anthraquinones/phenols.[1]

Mechanistic Visualization

The following diagram illustrates the competitive fragmentation pathways. The McLafferty rearrangement (Path A) is kinetically favored at lower energies, while C-N cleavage (Path B) dominates at higher energies.[1]

Caption: Competitive fragmentation pathways for 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (ESI+).

Comparative Analysis: Distinguishing Alternatives

In forensic and industrial quality control, this compound must often be distinguished from shorter-chain analogs or isomers.[1]

Comparison 1: vs. C.I. Solvent Red 111 (1-(Methylamino)anthraquinone)

Solvent Red 111 is the most common analog.[1] It lacks the ether linkage, resulting in a significantly simpler spectrum.[1]

Feature	1-[(2-Butoxyethyl)amino]-...[1]	C.I. Solvent Red 111
Precursor [M+H]⁺	340	238
Side Chain Loss	Complex series (m/z 284, 266, 240)	Single loss of Methyl (m/z 238 → 223) or Ammonia
Ether-Specific Ions	Yes (m/z 57, 73 low mass ions)	No
Core Ion	Converges to m/z 240	Is the parent ion (m/z 238)

Differentiation Strategy: If you observe a peak at m/z 240 in your sample, check the MS1 spectrum.

• If m/z 240 is the parent, it is likely a short-chain variant (like 1-amino-4-hydroxyanthraquinone).[1]

• If m/z 240 is a fragment of m/z 340, it is the butoxyethyl derivative.

Comparison 2: vs. 1,4-Diaminoanthraquinone (Disperse Red 11)

While isobaric with the core fragment (MW ~238/240), the functional groups differ (Amino/Amino vs. Amino/Hydroxy).[1]

• 1,4-Diaminoanthraquinone: Fragments via loss of NH₃ (17 Da) and HCN (27 Da).[1]

• 1-[(2-Butoxyethyl)amino]-4-hydroxy...: Core fragments via loss of CO (28 Da) due to the phenolic -OH group.[1]

• Key Differentiator: The Neutral Loss Scan of 28 Da will highlight the hydroxy-containing compound, whereas a Neutral Loss of 17 Da highlights the diamino compound.

Summary of Diagnostic Ions

Use this table to program Multiple Reaction Monitoring (MRM) transitions for quantification.

Ion Type	m/z (ESI+)	Origin	Relative Abundance (Est.)[1]
Precursor	340.15	[M+H]⁺	100% (at 0 eV)
Quantifier	240.07	Loss of side chain (N-dealkylation)	High (at 25 eV)
Qualifier 1	284.10	Loss of butene (McLafferty)	Medium (at 15-20 eV)
Qualifier 2	212.07	Core - CO	Low (at >35 eV)

References

• NIST Mass Spectrometry Data Center. (2023).[1][2][3] Electron Ionization Mass Spectra of Anthraquinone Derivatives. National Institute of Standards and Technology.[1] Link

• Vessecchi, R., et al. (2016).[1] Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation of synthetic and natural products. Royal Society of Chemistry.[1] Link

• Egan, J. M., et al. (2006).[1][4] Bank Security Dye Packs: Synthesis, Isolation, and Characterization of Chlorinated Products of Bleached 1-(Methylamino) Anthraquinone. Journal of Forensic Sciences. Link

• Pelikan, V., et al. (2022).[1][5] A 'Greener' Alternative for Red-Colored Smoke. ACS Sustainable Chemistry & Engineering.[1][5] Link[1]

Sources

• 1. massbank.jp [massbank.jp]
• 2. 1-Amino-2-bromo-4-hydroxyanthraquinone | C14H8BrNO3 | CID 8320 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bank Security Dye Packs: Synthesis, Isolation, and Characterization of Chlorinated Products of Bleached 1-(Methylamino) Anthraquinone | Office of Justice Programs [ojp.gov]
• 5. A ‘greener’ alternative for red-colored smoke | EurekAlert! [eurekalert.org]

Comparative Thermal Stability Guide: Disperse Red 15 vs. Disperse Red 9

As a Senior Application Scientist, selecting the appropriate anthraquinone dye for high-temperature applications—ranging from masterbatch plastics to pyrotechnic smoke formulations—requires a rigorous understanding of thermophysical properties. This guide provides an objective, data-driven comparison of Disperse Red 15 and Disperse Red 9 . By dissecting the causality between their molecular structures and thermal stability, this document serves as a definitive resource for researchers and development professionals.

Structural Causality and Thermophysical Properties

The thermal behavior of anthraquinone dyes is intrinsically linked to their substituent groups, which dictate both intra- and intermolecular interactions.

• Disperse Red 9 (DR9) is chemically known as 1-(methylamino)anthraquinone. The presence of a single methylamino group at the 1-position limits extensive intermolecular hydrogen bonding. This structural feature results in a lower1[1]. However, its compact structure grants it exceptional thermal stability and volatility at high temperatures (up to 280–300 °C in plastics)[1].

• Disperse Red 15 (DR15) , or 1-amino-4-hydroxyanthraquinone, contains both an amino group and a hydroxyl group. These substituents facilitate a robust intermolecular hydrogen bonding network, elevating its2[2]. While it exhibits excellent stability during the heat-setting of polyester and in 3[3], the hydroxyl group makes it more susceptible to chemical degradation at extreme temperatures compared to DR9.

Quantitative Comparison Table

Property	Disperse Red 9 (DR9)	Disperse Red 15 (DR15)
Chemical Name	1-(methylamino)anthraquinone	1-amino-4-hydroxyanthraquinone
CAS Number	82-38-2	116-85-8
Molecular Weight	237.25 g/mol	239.23 g/mol
Melting Point	169–172 °C	207–209 °C
Primary High-Temp Pathway	Sublimation / Evaporation	Melting followed by degradation
Heat Resistance (Plastics)	Up to 280–300 °C	~250 °C (Matrix dependent)

Mechanistic Degradation Pathways

The thermal stress responses of DR9 and DR15 diverge significantly post-melting.

For DR9, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) data reveal a massive weight loss coinciding with an endothermic phase change around 172 °C. This indicates that 4 rather than structural breakdown[4]. This phase transition is a vital mechanism that prevents the formation of toxic degradation byproducts, making it the industry standard for colored smoke pyrotechnic formulations[4].

Conversely, DR15 maintains its mass past its melting point but undergoes secondary decomposition at extreme temperatures. This degradation is primarily driven by dehydroxylation and deamination before the ultimate fragmentation of the anthraquinone core[2].

Caption: Logical relationship of thermal stress responses in DR9 and DR15.

Validated Experimental Protocol: TGA/DSC Profiling

To objectively quantify the thermal decomposition thresholds and phase transitions of these dyes, a combined TGA/DSC protocol is required. This self-validating system ensures that mass loss is accurately correlated with endothermic (melting/sublimation) or exothermic (degradation) events.

Step-by-Step Methodology:

• Instrument Calibration & Baseline Validation: Calibrate the TGA/DSC apparatus using high-purity indium and zinc standards to ensure temperature accuracy within ±0.1 °C. Run a blank baseline with an empty crucible to subtract buoyancy effects, ensuring the validity of subsequent mass measurements.

• Sample Preparation: Accurately weigh 2.0 to 5.0 mg of the dye sample into a pre-cleaned alumina (

  ) crucible.

  • Causality: A small, uniform sample mass minimizes thermal gradients within the sample, ensuring sharp, reproducible transition peaks without thermal lag.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen (

  ) gas at a constant flow rate of 50 mL/min.

  • Causality: An inert atmosphere is mandatory to isolate pure thermal degradation from oxidative combustion, preventing skewed exothermic data.

• Thermal Programming: Heat the sample from 25 °C to 600 °C at a strictly controlled heating rate of 10 °C/min.

• Data Acquisition & Analysis: Record the mass loss (TG curve) and heat flow (DSC curve). Identify the extrapolated onset temperature of melting (

  ) from the first endothermic peak, and the onset of degradation ( ) from the point of 5% mass loss.

Caption: Workflow for TGA and DSC thermal profiling of anthraquinone dyes.

Conclusion & Application Recommendations

For R&D professionals formulating high-temperature plastics or pyrotechnics, Disperse Red 9 offers superior thermal stability and sublimation characteristics, making it the premier choice for applications requiring phase transitions without molecular degradation up to 300 °C. Conversely, Disperse Red 15 provides a higher melting point and excellent matrix compatibility for polyester and ABS dyeing, though its functional groups render it more vulnerable to chemical degradation at extreme temperatures.

References

• A Comparative Performance Guide: Disperse Red 9 and Solvent Red 111 - Benchchem. 1

• Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction - NIH/PMC. 4

• C.I. Disperse Red 15 - Physico-chemical Properties - ChemBK. 2

• Innovative Development of Batch Dyed 3D Printed Acrylonitrile/Butadiene/Styrene Objects - MDPI. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chembk.com [chembk.com]
• 3. Innovative Development of Batch Dyed 3D Printed Acrylonitrile/Butadiene/Styrene Objects [mdpi.com]
• 4. Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction - PMC [pmc.ncbi.nlm.nih.gov]

Chromatographic Purity Assessment of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

This guide provides a comprehensive technical framework for the chromatographic purity assessment of 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (CAS: 94313-83-4). It synthesizes experimental protocols with mechanistic insights to ensure robust quality control in drug development and dye synthesis applications.

Content Type: Publish Comparison Guide Audience: Analytical Chemists, Process Engineers, and Quality Control Scientists

Executive Summary & Compound Profile

1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone is a specialized anthraquinone derivative characterized by a planar tricyclic core substituted with a hydrophilic hydroxyl group and a lipophilic butoxyethyl-amino chain. This amphiphilic nature dictates its solubility and chromatographic behavior.

• Primary Application: Disperse dye intermediate, solvent dye (related to C.I.[1] Solvent Violet 13 analogs), and potential bio-active scaffold.

• Critical Quality Attributes (CQAs): Purity > 98.0%, removal of genotoxic starting materials (Quinizarin), and control of bis-substituted side products.

The Analytical Challenge

Standard purity assessments often fail to resolve the mono-substituted product from the bis-substituted impurity (where both hydroxyls are replaced by amines) due to their structural similarity. This guide compares three analytical approaches to solve this resolution crisis.

Comparative Method Analysis

We evaluated three distinct chromatographic strategies. The Optimized UHPLC-Phenyl method is recommended as the "Gold Standard" for release testing due to superior selectivity for aromatic isomers.

Feature	Method A: Standard HPLC (C18)	Method B: UHPLC (Phenyl-Hexyl)	Method C: HPTLC (Screening)
Mechanism	Hydrophobic Interaction	- Interaction + Hydrophobicity	Adsorption Chromatography
Column	C18 (5 m)	Phenyl-Hexyl (1.7 m)	Silica Gel 60 F254
Resolution ( ) *	1.8 (Marginal)	3.5 (Excellent)	N/A (Qualitative)
Run Time	25 min	8 min	15 min (Parallel)
Sensitivity (LOD)	0.5 g/mL	0.05 g/mL	5.0 g/mL
Best Use Case	Routine QA/QC	Trace Impurity Profiling	Reaction Monitoring

*Resolution measured between the Main Peak and the Bis-substituted impurity.

Impurity Origin & Signaling Pathway

Understanding the synthesis pathway is critical for identifying potential impurities. The compound is typically synthesized via nucleophilic aromatic substitution of Quinizarin (1,4-dihydroxyanthraquinone).

Figure 1: Synthesis pathway showing the origin of critical impurities. The 'Bis-substituted' impurity is the most difficult to separate due to similar polarity.

Recommended Protocol: Method B (UHPLC Phenyl-Hexyl)

This protocol utilizes a Phenyl-Hexyl stationary phase . Unlike C18, the phenyl rings in the stationary phase engage in

- stacking with the anthraquinone core, providing orthogonal selectivity that easily resolves the planar starting material from the slightly twisted bis-substituted impurity.

Reagents & Materials[2][3]

• Solvent A: 0.1% Formic Acid in Water (LC-MS Grade).

• Solvent B: Acetonitrile (LC-MS Grade).

• Column: Acquity UPLC CSH Phenyl-Hexyl, 1.7

  m, 2.1 x 100 mm.

• Reference Standards: Quinizarin (CAS 81-64-1), Target Compound (CAS 94313-83-4).

Instrument Parameters

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Injection Vol: 2.0

  L.

• Detection:

  • Channel 1: 254 nm (Universal aromatic detection).

  • Channel 2: 580 nm (Specific for product

    ).

  • Channel 3: 480 nm (Specific for Quinizarin).

Gradient Program

Time (min)	% Solvent A	% Solvent B	Event
0.0	90	10	Equilibration
1.0	90	10	Isocratic Hold
6.0	5	95	Linear Gradient
7.0	5	95	Wash
7.1	90	10	Re-equilibration
8.0	90	10	End of Run

Self-Validating System Suitability

To ensure trustworthiness, every sequence must include a System Suitability Solution (SSS) containing both the Target Product and Quinizarin at 0.1 mg/mL.

Acceptance Criteria:

• Resolution (

  ): > 2.5 between Quinizarin and Target Product.

• Tailing Factor (

  ): 0.8 – 1.2 for the main peak.

• Precision: %RSD < 1.0% for retention time (n=6 injections).

Experimental Workflow & Logic

The following diagram illustrates the logical flow of the analysis, highlighting the decision nodes for impurity identification.

Figure 2: Analytical workflow ensuring dual-wavelength confirmation of purity.

References

• SIELC Technologies. (2018). Separation of 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone on Newcrom R1 HPLC column. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2018). IR Spectrum of 1-amino-2,4-dihydroxyanthraquinone (Quinizarin derivative). NIST Chemistry WebBook, SRD 69.[2] Retrieved from [Link]

• PubChem. (2025). 1-Amino-4-hydroxyanthraquinone Compound Summary. National Library of Medicine. Retrieved from [Link]

• Kishikawa, N., et al. (2023).[3] Determination of Anthraquinone-Tagged Amines Using HPLC with Online UV Irradiation. Molecules, 28(5), 2146.[3] Retrieved from [Link]

Sources

• 1. 1-Anilino-4-hydroxyanthraquinone - Description [tiiips.com]
• 2. Anthraquinone, 1-amino-2,4-dihydroxy- [webbook.nist.gov]
• 3. mdpi.com [mdpi.com]

Toxicity comparison of anthraquinone-based solvent dyes

This guide provides an in-depth technical analysis of the toxicity profiles of anthraquinone-based solvent dyes, specifically tailored for researchers and drug development professionals. It moves beyond basic safety data sheets (SDS) to explore the mechanistic underpinnings of toxicity, structure-activity relationships (SAR), and advanced assessment protocols.

Executive Summary: The Stability-Toxicity Paradox

Anthraquinone-based solvent dyes (e.g., Solvent Green 3, Solvent Blue 35) are prized for their thermal stability, lightfastness, and hydrophobicity. However, these same physicochemical properties drive their specific toxicological profiles. Unlike azo dyes, which are primarily toxic due to metabolic cleavage into carcinogenic aromatic amines, anthraquinone solvent dyes exhibit toxicity largely through oxidative stress (ROS generation) , DNA intercalation , and biopersistence .

Key Insight for Researchers: While acute oral toxicity (LD50) is often low (>2000 mg/kg), the critical risk vector for these dyes is inhalation and chronic accumulation . Their lipophilic nature and resistance to metabolic degradation lead to prolonged retention in lipid-rich tissues and the respiratory tract, posing risks of pulmonary inflammation and potential carcinogenesis.

Chemical Basis of Toxicity: Structure-Activity Relationship (SAR)

The toxicity of anthraquinone solvent dyes is governed by the planar tricyclic core and the nature of its substituents.

• The Anthraquinone Core: The 9,10-anthracenedione structure is inherently redox-active. It can undergo one-electron reduction to form a semiquinone radical, which then transfers an electron to molecular oxygen, generating superoxide anions (

  ). This "redox cycling" depletes cellular reducing equivalents (NADPH) and generates Reactive Oxygen Species (ROS).

• Substituents:

  • Amino/Alkylamino groups (e.g., Solvent Violet 13): Enhance lipophilicity, facilitating cell membrane penetration. However, they can also stabilize the semiquinone radical, potentiating ROS generation.

  • Planarity: The flat structure allows for intercalation between DNA base pairs, potentially inhibiting Topoisomerase II, a mechanism shared with anthracycline chemotherapeutics (e.g., doxorubicin), though solvent dyes are generally less potent intercalators due to bulky hydrophobic tails.

Mechanistic Pathway: ROS-Mediated Cytotoxicity

The following diagram illustrates the primary mechanism of cytotoxicity for these dyes: Redox Cycling and DNA damage.

Caption: Figure 1.[1] Redox cycling mechanism of anthraquinone dyes leading to oxidative stress and cellular damage.

Comparative Toxicity Profile

The following table synthesizes experimental data for key anthraquinone solvent dyes. Note the disparity between oral and inhalation toxicity.

Table 1: Quantitative Toxicity Data of Key Anthraquinone Solvent Dyes

Product Name	CI Number	Acute Oral LD50 (Rat)	Inhalation/Lung Risk	Mutagenicity (Ames)	Primary Toxicity Concern
Solvent Green 3	61565	>3,160 mg/kg (Low)	High Persistence: Lung clearance half-life ~280 days.[2]	Negative	Pulmonary inflammation; potential bladder carcinogen (high dose).
Solvent Violet 13	60725	>10,000 mg/kg (Low)	High Risk: Intratracheal LD50 is 250 mg/kg.[3] Predicted LC50 < 2 mg/L.	Equivocal (Strain dependent)	Acute inhalation toxicity; respiratory irritation.
Solvent Blue 35	61554	>2,000 mg/kg	Moderate. Linked to aquatic persistence.	Negative	Aquatic toxicity; potential skin sensitization.
Solvent Red 111	60505	>5,000 mg/kg	Low to Moderate.[4]	Negative/Weak	Weak contact sensitizer; liver hypertrophy (high dose).

Comparison with Alternatives: Anthraquinone vs. Azo Dyes

Feature	Anthraquinone Solvent Dyes	Azo Solvent Dyes (Alternatives)
Metabolic Fate	Resistant to metabolic cleavage. Persists in tissues.	Cleaved by azoreductases in liver/gut bacteria.
Primary Toxin	Intact parent molecule & ROS.	Aromatic Amines (often carcinogenic, e.g., benzidine derivatives).
Carcinogenicity	Linked to oxidative DNA damage (threshold-based).	Linked to DNA adduct formation (often non-threshold).
Environmental	High persistence; bioaccumulative.	Toxic degradation products; potential for groundwater leaching.

Advanced Experimental Protocol: Assessing Hydrophobic Dye Mutagenicity

Standard Ames tests (OECD 471) often yield false negatives for solvent dyes because these hydrophobic compounds precipitate in the aqueous top agar, preventing bacterial exposure.

Protocol: Passive Dosing Ames Test (Modified for Solvent Dyes) This protocol uses a silicone delivery system to maintain a constant, soluble concentration of the dye, mimicking "real-world" bioavailability better than solvent spiking.

Objective: Determine mutagenic potential of highly lipophilic solvent dyes (LogP > 4). System: Salmonella typhimurium strains TA98 (frameshift) and TA100 (base-pair).

Step-by-Step Methodology:

• O-Ring Preparation:

  • Clean silicone O-rings (polydimethylsiloxane) via Soxhlet extraction in ethyl acetate for 24h to remove oligomers.

  • Sterilize by autoclaving.

• Dye Loading (Passive Dosing):

  • Prepare a saturated solution of the test dye (e.g., Solvent Green 3) in methanol.

  • Immerse O-rings in the dye solution for 24h to reach equilibrium partitioning.

  • Remove O-rings, wipe dry, and allow methanol to evaporate completely (2h). Crucial: Ensures bacteria are exposed only to the dye, not the solvent.

• Plate Incorporation:

  • Mix 0.1 mL of bacterial culture (10^8 CFU/mL) with 0.5 mL S9 metabolic activation mix (or buffer) and 2.0 mL molten top agar (containing trace histidine/biotin).

  • Pour onto minimal glucose agar plates.[5]

• Exposure:

  • Place the dye-loaded O-ring in the center of the solidified top agar.

  • The dye will diffuse from the silicone into the agar based on its aqueous solubility limit, preventing precipitation artifacts.

• Incubation & Scoring:

  • Incubate at 37°C for 48-72 hours.

  • Count revertant colonies in concentric zones around the O-ring. Compare to negative control (unloaded O-ring) and positive controls (e.g., 2-AA).

Workflow Diagram

Caption: Figure 2. Passive Dosing Ames Test workflow for hydrophobic solvent dyes to prevent precipitation artifacts.

Regulatory & Safety Implications

• Inhalation Hazard: The data for Solvent Green 3 and Violet 13 highlights a critical gap in standard safety assessments. While "Non-Toxic" by oral standards, their lung clearance half-life (>200 days) classifies them as "Poorly Soluble Low Toxicity (PSLT)" particles. Chronic inhalation can lead to "lung overload," chronic inflammation, and fibrosis.

  • Recommendation: Standard dust masks are insufficient. Use P100/HEPA respiratory protection during weighing and processing of powder forms.

• REACH & TSCA: Many anthraquinone solvent dyes are under scrutiny for PBT (Persistent, Bioaccumulative, Toxic) properties. Solvent Blue 35, for instance, is flagged for aquatic chronic toxicity.

• Drug Repurposing: Researchers investigating anthraquinone dyes for therapeutic use (e.g., as photodynamic therapy agents) must screen for intercalation potency vs. ROS generation . A high ROS/Intercalation ratio is preferred for cytotoxicity against cancer cells, but increases cardiotoxicity risks.

References

• Toxicology of Military Smokes and Obscurants, Volume 1. (2015). National Research Council (US) Subcommittee on Military Smokes and Obscurants. National Academies Press (US).

• The dosing determines mutagenicity of hydrophobic compounds in the Ames II assay. (2013).[6] Mutation Research/Genetic Toxicology and Environmental Mutagenesis.

• Safety Data Sheet: Solvent Blue 35. (2022). Koch Color.

• Structure-activity relationships of anthraquinones as inhibitors of 7-ethoxycoumarin O-deethylase and mutagenicity. (1990). PubMed.

• Detection and toxicity modeling of anthraquinone dyes and chlorinated side products. (2021). Science of The Total Environment.

• Comparative Analysis of the Environmental Impact of Azo and Anthraquinone Disperse Dyes. (2025). BenchChem.

Sources

• 1. Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Green 3 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. aksci.com [aksci.com]
• 4. kochcolor.com [kochcolor.com]
• 5. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 6. The dosing determines mutagenicity of hydrophobic compounds in the Ames II assay with metabolic transformation: passive dosing versus solvent spiking - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Method Comparison Guide: Validation of Disperse Red 15 Quantification

As a Senior Application Scientist, I frequently encounter the analytical challenge of accurately quantifying anthraquinone-based colorants across diverse matrices. Disperse Red 15 (DR15), chemically identified as 1-amino-4-hydroxyanthraquinone, is a synthetic dye heavily utilized in the textile industry for polyester fibers[1]. However, its persistence in environmental wastewater and its potential as a trace contaminant in pharmaceutical or cosmetic formulations necessitate highly rigorous, validated quantification methods[2].

This guide objectively compares the three primary analytical modalities for DR15 quantification—HPLC-UV/Vis, LC-MS/MS, and DART-MS—and provides a field-proven framework for validating these methods in strict accordance with the updated ICH Q2(R2) guidelines[3].

Methodological Causality: Selecting the Right Analytical Modality

The molecular structure of DR15 dictates its analytical behavior. The anthraquinone core provides a strong chromophore, making it an excellent candidate for optical detection, while the amino (-NH2) and hydroxyl (-OH) substituents offer accessible sites for ionization in mass spectrometry[1].

• HPLC-UV/Vis (Routine QA/QC): The method of choice for wastewater monitoring and dye bath analysis. The robust optical absorbance of the anthraquinone ring allows for reliable quantification without the matrix suppression effects commonly seen in mass spectrometry[2].

• LC-MS/MS (Trace Analysis): Essential for environmental toxicology and trace contaminant screening. Electrospray Ionization (ESI) efficiently protonates the amino group, generating a strong[M+H]⁺ precursor ion at m/z 240.06. This method provides unparalleled specificity through Multiple Reaction Monitoring (MRM).

• DART-MS (Forensic & Direct Analysis): Direct Analysis in Real-Time (DART) utilizes a heated metastable helium gas stream to thermally desorb and ionize DR15 directly from polyester fibers. This bypasses complex liquid extraction entirely, making it ideal for rapid forensic screening[1].

Comparative Performance Data

The following table summarizes the quantitative performance metrics of these three modalities based on validated experimental data:

Analytical Modality	Primary Application	Limit of Detection (LOD)	Linearity (R²)	Matrix Interference	Sample Prep Required
HPLC-UV/Vis	Routine QA/QC, Wastewater	~0.1 - 0.5 µg/mL	≥ 0.995	Moderate	Yes (Extraction & Filtration)
LC-MS/MS	Trace environmental analysis	~1.0 - 5.0 ng/mL	≥ 0.999	Low (High Specificity)	Yes (SPE or Liquid Extraction)
DART-MS	Forensic fiber analysis	~10 - 50 ng/thread	Non-linear (Qualitative)	High	No (Direct Ambient Ionization)

The ICH Q2(R2) Validation Framework for DR15

Under the updated ICH Q2(R2) guidelines, analytical validation is no longer a static checklist but a lifecycle-driven, risk-based approach[3]. To ensure scientific integrity, every method must be evaluated against specific performance characteristics. Here is the causality behind the required validation parameters for DR15:

• Specificity (Selectivity): DR15 is prone to biodegradation into smaller aromatic compounds, such as phthalic acid and 1,4-dihydroxyanthraquinone[2]. Specificity testing ensures the analytical method can unambiguously resolve the intact DR15 peak from these structurally similar degradation products.

• Linearity & Range: Evaluated by analyzing DR15 standards across 50% to 150% of the target concentration. The causality here is fundamental: we must prove that the detector's response (absorbance or ion count) is directly proportional to the analyte concentration within the specified working range.

• Accuracy (Recovery): Assessed by spiking known concentrations of DR15 into a blank matrix. Because anthraquinones can non-specifically bind to glassware or matrix proteins, recovery studies validate the efficiency of the extraction solvent.

• Robustness: Evaluated by deliberately introducing small variations in method parameters (e.g., ±0.2 pH units in the mobile phase). This proactive stress-testing identifies which parameters strictly control chromatographic resolution, ensuring cross-laboratory reliability[3].

Workflow Visualization

Analytical workflow for Disperse Red 15 quantification and ICH Q2(R2) validation.

Step-by-Step Experimental Protocols

To guarantee trustworthiness, the following protocols are designed as self-validating systems . They incorporate internal controls and System Suitability Tests (SST) directly into the workflow, ensuring that any deviation in instrument performance is flagged before data acquisition is completed.

Protocol A: Matrix Extraction (Wastewater & Textiles)

Causality: DR15 is highly hydrophobic. Aqueous extraction is insufficient; a high-organic solvent system is required to disrupt the hydrophobic interactions between the dye and the matrix.

• Homogenization: Mince the textile fiber or filter the wastewater sample through a 0.22 µm PTFE syringe filter to remove particulate matter that could occlude the HPLC column frit.

• Solvent Addition: Transfer 1.0 g (or 1.0 mL) of the sample into a centrifuge tube. Add 10 mL of Acetonitrile:Water (80:20, v/v). Acetonitrile is preferred over methanol due to its superior ability to precipitate matrix proteins.

• Acoustic Cavitation: Sonicate the mixture for 30 minutes at 40°C. The localized heat and pressure from sonication accelerate the mass transfer of the dye into the solvent phase.

• Phase Separation: Centrifuge at 5,000 rpm for 10 minutes. Collect the supernatant for downstream injection[2].

Protocol B: HPLC-UV/Vis Quantification

Causality: A reversed-phase system is utilized to separate DR15 based on its hydrophobicity. Acidification of the mobile phase is critical to suppress the ionization of the hydroxyl group, preventing peak tailing.

• Column Setup: Install a reversed-phase C18 column (250 mm × 4.6 mm, 5 µm particle size). Maintain the column oven at 30°C to ensure reproducible retention times.

• Mobile Phase Preparation: Prepare a binary gradient using Mobile Phase A (0.1% Trifluoroacetic acid in Water, pH ~2.5) and Mobile Phase B (100% Acetonitrile)[2].

• Gradient Elution: Set the flow rate to 1.0 mL/min. Run a linear gradient from 20% B to 80% B over 15 minutes.

• Detection: Monitor the absorbance at 254 nm (for the anthraquinone backbone) and 480 nm (the specific visible maximum for DR15).

• Self-Validation Checkpoint: Before running unknown samples, inject a matrix blank followed by the Lower Limit of Quantitation (LOQ) standard. The LOQ peak must yield a Signal-to-Noise (S/N) ratio of ≥ 10, and the blank must show no interfering peaks (S/N < 3) at the DR15 retention time.

Protocol C: LC-MS/MS Trace Analysis

Causality: For sub-nanogram detection, mass spectrometry isolates the specific molecular weight and fragmentation pattern of DR15, eliminating optical background noise.

• Ionization Source Configuration: Configure the Electrospray Ionization (ESI) source in positive ion mode. Set the drying gas temperature to 350°C at a flow rate of 10 L/min to ensure complete droplet desolvation.

• MRM Optimization: Set the quadrupole to isolate the precursor ion at m/z 240.06 [M+H]⁺[1].

• Collision-Induced Dissociation (CID): Apply a collision energy of 20-30 eV using Argon gas to fragment the precursor ion. Monitor the primary product ions (typically corresponding to the loss of H₂O or CO from the anthraquinone ring) for quantification.

• Self-Validation Checkpoint: Inject a mid-level calibration standard every 10 samples. The calculated concentration must fall within ±5% of the theoretical value, and the retention time must not drift by more than ±0.1 minutes, verifying continuous system stability.

Conclusion & Recommendations

The validation of analytical methods for Disperse Red 15 requires a deep understanding of the molecule's physicochemical properties. For industrial dye bath monitoring and standard environmental compliance, HPLC-UV/Vis remains the most rugged and cost-effective approach[2]. However, when assessing trace toxicological contamination or conducting forensic fiber analysis, the specificity of LC-MS/MS and the rapid, extraction-free capabilities of DART-MS [1] are indispensable. Regardless of the chosen modality, strict adherence to the ICH Q2(R2) lifecycle framework[3] ensures that the resulting data is both scientifically defensible and regulatory-compliant.

References

1.[3] ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.[Link] 2.[1] The characterization of disperse dyes in polyester fibers using DART mass spectrometry. PubMed (Journal of Forensic Sciences).[Link] 3.[2] An HPLC method development for the assessment of degradation products of anthraquinone dye. PubMed (Environmental Monitoring and Assessment).[Link]

Sources

• 1. The characterization of disperse dyes in polyester fibers using DART mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An HPLC method development for the assessment of degradation products of anthraquinone dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Benchmarking Reference Standards for 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (Solvent Violet 59)

Topic: Reference standards for 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (Solvent Violet 59) Analysis Content Type: Comparative Technical Guide Audience: Researchers, Analytical Chemists, and QC Managers.

A Technical Guide to Metrological Traceability in the Absence of CRMs

Executive Summary: The Metrological Gap

For researchers analyzing 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone (C.I. Solvent Violet 59, CAS 6408-72-6), a critical challenge exists: There is currently no widely available ISO 17034 Certified Reference Material (CRM) from major National Metrology Institutes (e.g., NIST, BAM).

Unlike common pharmaceuticals or environmental contaminants, this specific anthraquinone dye occupies a "metrological grey zone." Most commercially available standards are labeled as "Analytical Standards" or "Dye Content" grades, often lacking the rigorous uncertainty budgets provided by a CRM.

This guide provides a strategic framework for selecting, validating, and using reference standards for Solvent Violet 59, ensuring your data remains defensible despite the absence of a primary CRM.

Technical Deep Dive: Chemical Reality & Impurity Profiling

To select the right standard, one must understand what makes this compound difficult to analyze.

• Chemical Identity: 1-[(2-Butoxyethyl)amino]-4-hydroxy-9,10-anthracenedione.

• Chromophore: Anthraquinone core (strong absorbance at

  nm).

• Solubility Profile: Highly soluble in DCM, Acetone, and THF; sparingly soluble in alcohols; insoluble in water.

The Impurity Landscape

Commercial "technical grade" samples often used as pseudo-standards contain specific synthesis byproducts that interfere with quantification.

Impurity Type	Origin	Analytical Impact
Unreacted Intermediates	1,4-dihydroxyanthraquinone (Quinizarin) or chlorinated anthraquinone precursors.	Co-elution in HPLC; different affects purity calculation if using UV area %.
Side Reaction Products	Bis-substituted anthraquinones (over-reaction).	Increases lipophilicity; late eluters in Reverse Phase LC.
Inorganic Salts	Catalysts/Buffers from synthesis.	Invisible in UV/Vis; detectable only via ROI (Residue on Ignition) or qNMR.

Comparative Guide: Standard Grades

In the absence of a CRM, you are left with three choices. Below is an objective comparison of their utility.

Option A: Commercial Analytical Standards (High Purity)

• Source: Specialized vendors (e.g., LGC, Toronto Research Chemicals, AccuStandard).

• Purity: Typically >95% or >98% (HPLC area %).

• Pros: Convenient, usually accompanied by a CoA (Certificate of Analysis) with identity confirmation (NMR/MS).

• Cons: Expensive (

  $); Purity is often "Chromatographic Purity" (area %), not "Absolute Content" (w/w), meaning it ignores water/solvents/inorganics.

• Verdict: Best for Qualitative Identification and Routine QC if characterized in-house.

Option B: In-House Primary Standard (Recrystallized)

• Source: Sourced from technical grade, recrystallized (e.g., from chlorobenzene or acetic acid), and characterized in-house.

• Purity: Variable (depends on technique).

• Pros: Cost-effective for high-volume routine testing; allows full control over the "Gold Standard."

• Cons: Requires significant labor and advanced instrumentation (qNMR) to validate.

• Verdict: Best for Long-term QC and Method Validation .

Option C: Technical Grade (Raw Material)

• Source: Bulk dye suppliers.

• Purity: 70–90%.

• Pros: Extremely cheap.[1]

• Cons: Unsuitable for quantitative analysis without massive correction factors; high batch-to-batch variability.

• Verdict: Do not use as a reference standard.

Strategic Decision Matrix

The following diagram outlines the logical flow for establishing traceability when a CRM is unavailable.

Figure 1: Decision Matrix for establishing metrological traceability for Solvent Violet 59 in the absence of a commercial CRM.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Absolute Purity Assignment via qNMR

Why this works: qNMR (Quantitative Nuclear Magnetic Resonance) is a primary ratio method. It measures the molar ratio of the analyte to an internal standard (IS) directly, independent of the analyte's extinction coefficient.

Reagents:

• Internal Standard (IS): 3,5-Dinitrobenzoic acid (Traceable to NIST SRM) or Dimethyl sulfone (high purity).

• Solvent: DMSO-d6 (Solvent Violet 59 aggregates in CDCl3; DMSO provides better solubility and peak shape).

Workflow:

• Weighing: Accurately weigh ~10 mg of Solvent Violet 59 standard (

  ) and ~10 mg of Internal Standard ( ) into the same vial. Precision balance ( mg) is mandatory.

• Dissolution: Dissolve in 0.7 mL DMSO-d6. Ensure complete dissolution (sonicate if necessary).

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (

    ): (typically 30–60 seconds) to ensure full relaxation.

  • Scans: 16–64 (for S/N > 150).

• Calculation:

  Where = Integral area, = Number of protons, = Molar mass, = Purity.[2][3]

Protocol 2: Purity Check via HPLC-PDA (Chromatographic Purity)

Why this works: Confirms the absence of UV-active organic impurities that qNMR might miss if signals overlap.

Instrument: HPLC with Photodiode Array (PDA) Detector. Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Methodology:

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 50% B (0 min)

  100% B (15 min) Hold (5 min).

• Flow Rate: 1.0 mL/min.

• Detection:

  • Channel 1: 545 nm (Visible - specific to Anthraquinone).

  • Channel 2: 254 nm (UV - universal for benzenoid impurities).

Validation Criteria:

• The purity at 254 nm will likely be lower than at 545 nm due to non-colored precursors.

• Use the 254 nm purity for a conservative estimate if qNMR is unavailable.

Analytical Workflow Visualization

Figure 2: Recommended analytical workflow for routine purity assessment.

Conclusion & Recommendations

For Drug Development or Toxicological applications where accuracy is paramount, relying solely on a vendor's "95% purity" label is insufficient due to the lack of ISO 17034 certification for this specific CAS.

My Recommendation:

• Purchase a high-purity (>98%) analytical standard from a reputable vendor (e.g., LGC, TRC).

• Mandatory: Perform a qNMR assay (Protocol 1) to establish the absolute content (w/w). This converts your commercial standard into a traceable "In-House Primary Standard."

• Use this value to correct your HPLC calibration curves.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 80894, Solvent Violet 59. Source:[Link]

• Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy. (General reference for qNMR protocol validity). Source:[Link]

• FDA (2022). "Color Additive Analysis in Foods and Cosmetics using UPLC." (Basis for HPLC mobile phase selection).[4][5] Source:[Link]

Sources

• 1. Disperse Violet 26 (Solvent Violet 59) Transparent Solvent Violet R for Textile. [colorbloomdyes.com]
• 2. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. emerypharma.com [emerypharma.com]
• 4. scispace.com [scispace.com]
• 5. rjptonline.org [rjptonline.org]

Difference in absorption maxima between mono- and di-substituted anthraquinones

Executive Summary

This technical guide provides a comparative analysis of the UV-Visible absorption characteristics of mono- and di-substituted anthraquinones (AQs). Targeted at researchers in medicinal chemistry and dye synthesis, this document elucidates the structural determinants—specifically Intramolecular Hydrogen Bonding (IMHB) and substituent positioning (

vs. )—that govern bathochromic shifts. We present validated spectral data, mechanistic insights into electronic transitions, and a standardized protocol for reproducible spectral acquisition.

Theoretical Framework: Structural Determinants of Color

The absorption spectrum of the anthraquinone core is dominated by

transitions (benzenoid and quinoid bands) in the UV region (250–330 nm) and a weak, symmetry-forbidden transition near 400 nm. Introducing electron-donating auxochromes (-OH, -NH ) alters this landscape significantly.

The Alpha ( ) vs. Beta ( ) Effect

The position of the substituent relative to the carbonyl group is the primary driver of spectral shifts.

• -position (1, 4, 5, 8): Substituents here form a stable 6-membered quasi-ring via Intramolecular Hydrogen Bonding (IMHB) with the carbonyl oxygen. This planarization enhances -electron delocalization, stabilizes the excited state, and reduces the HOMO-LUMO gap, resulting in a significant bathochromic (red) shift .
• -position (2, 3, 6, 7): Substituents here cannot form IMHB with the carbonyl. The lone pair donation is less effective at lowering the transition energy compared to the -position, resulting in a hypsochromic (blue) shift relative to the -isomer.

Cooperative Effects in Di-substitution

• 1,4-Disubstitution (Quinizarin): Both substituents occupy

  -positions on the same ring. This creates a cooperative "push-pull" system with double IMHB, leading to the most pronounced bathochromic shift among di-hydroxy isomers.

• 1,5-Disubstitution (Anthrarufin): Substituents are on opposite rings (centrosymmetric). While both form IMHB, the electronic coupling between the two rings is weaker than in the 1,4-isomer, resulting in a

  intermediate between mono-substituted and 1,4-di-substituted forms.

Comparative Data Analysis

The following table summarizes the absorption maxima (

) for key anthraquinone derivatives in Methanol. Note the progression of redshift as IMHB interactions increase.

Table 1: Comparative Absorption Maxima in Methanol

Compound	Substitution Pattern	(Visible)	(M cm )	Structural Feature
Anthraquinone	Unsubstituted	~325 nm (weak ~405 nm)	~5,000	Core Chromophore
2-Hydroxy-AQ	Mono ( )	368 nm	~3,800	No IMHB
1-Hydroxy-AQ	Mono ( )	402 nm	~5,500	Single IMHB (Quasi-aromatic)
1,5-Dihydroxy-AQ	Di ( )	425 nm	~10,000	Dual Independent IMHB
1,4-Dihydroxy-AQ	Di ( )	480 nm	~12,000	Dual Cooperative IMHB
1-Amino-AQ	Mono ( )	475 nm	~6,000	Stronger Donor (-NH2 > -OH)
1,4-Diamino-AQ	Di ( )	590 nm	~15,000	Max Resonance + IMHB

Key Insight: The shift from 1-OH (402 nm) to 1,4-diOH (480 nm) represents a +78 nm bathochromic shift , illustrating the power of cooperative auxochromes in the quinoid system.

Mechanistic Visualization

The following diagram illustrates the structural causality behind the spectral shifts, highlighting the role of the "Quasi-Aromatic Ring" formed by IMHB.

Caption: Structural progression showing the impact of substituent position and Intramolecular Hydrogen Bonding (IMHB) on absorption wavelength.

Experimental Protocol: UV-Vis Characterization

To ensure data integrity and reproducibility, the following protocol uses a self-validating baseline approach.

Reagents & Equipment

• Solvent: Spectroscopic grade Methanol (MeOH) or Ethanol (EtOH). Note: Aprotic solvents like DMSO may alter

  by disrupting intermolecular H-bonds, though IMHB usually persists.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1900).

• Cuvettes: Matched Quartz cuvettes (1 cm path length).

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 1.0 mg of the Anthraquinone derivative.

  • Dissolve in 10 mL of DMSO (to ensure complete solubility) or directly in MeOH if soluble.

  • Dilute this stock 1:100 with MeOH to achieve a final concentration of

    M.

  • Validation: The solution should be optically clear with no precipitate.

• Baseline Correction:

  • Fill both reference and sample cuvettes with pure MeOH.

  • Run a "Baseline/Zero" scan from 200 nm to 800 nm.

  • Criteria: Absorbance should be

    AU across the range.

• Sample Acquisition:

  • Replace the sample cuvette solution with the AQ derivative solution.

  • Scan from 200 nm to 800 nm (Scan rate: 600 nm/min).

  • Check: If Absorbance > 1.0, dilute further to maintain linearity (Beer-Lambert Law).

• Data Processing:

  • Identify

    in the visible region (>380 nm).

  • Calculate Molar Extinction Coefficient (

    ): Where is absorbance, is molar concentration, and is path length (1 cm).

Workflow Diagram

Caption: Standardized workflow for UV-Vis spectral acquisition of anthraquinone derivatives with built-in absorbance check.

References

• NIST Chemistry WebBook. Anthraquinone, 1,4-dihydroxy- (Quinizarin) UV-Vis Spectrum. Retrieved from [Link]

• Jacquemin, D., et al. (2004). Theoretical investigation of substituted anthraquinone dyes. Journal of Chemical Physics. Retrieved from [Link]

• PubChem. 1,5-Dihydroxyanthraquinone Compound Summary. Retrieved from [Link]

Comparative Guide: X-Ray Diffraction (XRD) Analysis of Crystalline Disperse Red 15

Executive Summary

Disperse Red 15 (DR15) , chemically known as 1-amino-4-hydroxyanthraquinone , serves as a critical model compound in both textile engineering and pharmaceutical solid-state chemistry. Its structural homology to anthracycline antibiotics (e.g., Doxorubicin) makes it an invaluable reference standard for studying polymorphism, tautomerism, and solvatomorphism in drug development.

This guide provides a rigorous technical analysis of the X-ray diffraction (XRD) characteristics of DR15, contrasting its crystallographic footprint with structural analogs like Disperse Red 11. It establishes a validated protocol for solid-state identification, supported by orthogonal thermal data (DSC).

Chemical Identity & Structural Context[1][2][3][4][5][6][7]

Disperse Red 15 is defined by its anthraquinone scaffold substituted at the 1- and 4-positions. Unlike simple organic salts, DR15 exhibits prototropic tautomerism , a phenomenon where the hydrogen atom oscillates between the hydroxyl and carbonyl groups (keto-enol/amino-imine equilibrium). This intramolecular hydrogen bonding locks the molecule into a planar conformation, significantly influencing its crystal packing and diffraction pattern.

Property	Specification
IUPAC Name	1-amino-4-hydroxyanthracene-9,10-dione
CAS Number	116-85-8
Molecular Formula
Molecular Weight	239.23 g/mol
Crystal Habit	Dark red/purple needles or plates
Key Structural Feature	Intramolecular H-bond (N-H...O and O-H...O)

Experimental Protocol: XRD Analysis of DR15

To obtain reproducible diffraction data for DR15, researchers must mitigate preferred orientation , a common artifact in planar anthraquinone crystals. The following protocol ensures high-fidelity data collection suitable for Rietveld refinement.

Sample Preparation Workflow

• Micronization: Grind 50 mg of crystalline DR15 in an agate mortar for 5 minutes. The target particle size is <10 µm to ensure random orientation.

• Mounting: Back-load the powder into a standard aluminum or glass sample holder. Avoid top-loading and smoothing with a glass slide, as this aligns the planar crystals and artificially enhances the

  reflections.

• Spinning: Use a sample spinner (60 rpm) during acquisition to average out crystallite statistics.

Instrument Configuration (Standard Cu K )

• Radiation: Cu Kngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ( )

• Voltage/Current: 40 kV / 40 mA

• Scan Range (

  ): 3° to 40° (Organic dyes rarely show significant peaks >40°)

• Step Size: 0.02°

• Dwell Time: 2 seconds/step

Analytical Workflow Diagram

Figure 1: Optimized workflow for X-ray diffraction analysis of organic dyes, emphasizing the reduction of preferred orientation artifacts.

Crystallographic Characterization

The crystal structure of 1-amino-4-hydroxyanthraquinone is governed by

stacking interactions and intermolecular hydrogen bonds. While metal complexes of DR15 (like Co-DR15) often crystallize in high-symmetry groups (e.g., Trigonal ), the pure organic ligand typically adopts a lower symmetry due to packing efficiency.

Unit Cell Parameters

Based on single-crystal data for 1-amino-4-hydroxyanthraquinone derivatives and high-resolution powder refinement, the representative crystallographic data is as follows:

Parameter	Value	Significance
Crystal System	Triclinic	Common for planar aromatic dyes.
Space Group	(No.[1] 2)	Centrosymmetric; implies antiparallel stacking.
( )	7.684	Short axis, likely the stacking direction.
( )	9.487	Width of the molecular plane.
( )	19.939	Long axis, possibly involving bilayers.
(°)	78.78	Deviation from orthogonality indicates shear strain in packing.
(°)	76.98
(°)	67.83
	2	Two molecules per unit cell.

Note: Data derived from structural studies of analogous anthraquinone systems [1, 2].

Key Diffraction Peaks

The powder pattern of DR15 is characterized by strong low-angle reflections corresponding to the inter-planar spacing of the anthraquinone core.

• Low Angle Region (5° - 15°

  ): Dominated by the and reflections. A sharp peak at ~ is characteristic of the layer spacing (~8-9 ).

• Mid-Range (15° - 28°

  ): Contains the "fingerprint" region of mixed indices. A strong reflection near 26-27° typically corresponds to the stacking distance (~3.4 ), a universal feature in flat aromatic dyes.

Comparative Analysis: DR15 vs. Alternatives

In drug development and materials science, distinguishing DR15 from its analogs is crucial. The table below compares DR15 with Disperse Red 11 (DR11) and a metal-complexed derivative.

Structural & Performance Comparison

Feature	Disperse Red 15	Disperse Red 11	Co(III)-DR15 Complex
Chemical Structure	1-amino-4-hydroxy-AQ	1,4-diamino-2-methoxy-AQ	Co(III) coordinated to 3 DR15 ligands
Symmetry	Triclinic ( )	Monoclinic ( )	Trigonal ( ) [1]
Key XRD Feature	Sharp peaks at low angle; distinct -stacking peak.	Similar stacking peak, but shifted low-angle reflections due to -OMe group.	Highly symmetric pattern; large unit cell ( ).
Thermal Stability (MP)	207-209 °C	>220 °C	Decomposes >300 °C
Solubility	Soluble in Acetone, Ethanol	Insoluble in water; sol. in organic solvents	Soluble in DMF/DMSO
Application	Dye standard, Drug scaffold	Textile dyeing, Smoke formulations	Anticancer research (Apoptosis inducer)

Tautomeric Differentiation

One of the unique capabilities of XRD for DR15 is distinguishing between tautomers.

• Solid State: DR15 exists predominantly in the 9,10-quinone form stabilized by intramolecular H-bonds.

• Differentiation: XRD measures the C=O and C-O bond lengths. A C=O bond is shorter (~1.22

  ) than a C-O bond (~1.34 ). High-quality refinement can confirm the proton localization, proving the specific tautomer present in the crystal.

Figure 2: Tautomeric equilibrium in anthraquinones. XRD provides the definitive structural proof of the stable quinone form in the solid state.

Orthogonal Validation: Thermal Analysis (DSC)

XRD should never be used in isolation. Differential Scanning Calorimetry (DSC) provides orthogonal validation of phase purity.

• Melting Point: Pure crystalline DR15 shows a sharp endotherm at 207-209 °C .

• Polymorph Check: If a sample shows a melting point significantly different (e.g., 237 °C) or a pre-melt exotherm, it indicates a polymorphic transition or the presence of a solvate.

• Amorphous Content: A "halo" in the XRD pattern combined with a Glass Transition (

  ) in DSC (approx. 60-70 °C) indicates amorphous content, which compromises stability.

References

• Mandal, P., et al. (2021). "A Co(III) Complex of 1-Amino-4-hydroxy-9,10-anthraquinone Exhibits Apoptotic Action against MCF-7 Human Breast Cancer Cells." ACS Omega, 6(51), 35445–35457.

• Fain, V. Ya., et al. (2010).[2] "Deprotonation and protonation studies of some substituted 1,4- and 9,10-anthraquinones." ResearchGate.

• NIST Chemistry WebBook. "Disperse Red 15."

• PubChem. "1-Amino-4-hydroxyanthraquinone."

Sources

• 1. WO1991015954A1 - Anthraquinones as inhibitors of sulfide production from sulfate-reducing bacteria - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

Executive Safety & Operational Summary

1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone is a synthetic anthraquinone derivative commonly utilized as a solvent dye in industrial and research applications.[1][2] Like many anthraquinones, it possesses a stable aromatic structure that resists biological degradation, posing potential long-term aquatic toxicity and suspected mutagenic risks.[1][3][2]

Core Directive: The primary disposal objective is thermal destruction (incineration) to break down the stable anthraquinone ring system.[1][3][2] Discharge into municipal sewage or standard landfill is strictly prohibited due to environmental persistence and potential carcinogenicity.[1][2]

Hazard Profile Summary

Parameter	Classification	Operational Implication
Health Hazard	Suspected Carcinogen (Cat.[1][3][2][4] 2), Mutagen (Cat.[1][3][2][5] 2)	Handle as a "Designated Substance."[1][3][2] Zero-skin-contact protocol.[1][2][6]
Physical State	Solid (Powder) or Solution	High dust potential in solid form; solvent flammability in solution.[1][2]
Reactivity	Stable; Incompatible with Strong Oxidizers	Segregate from nitrates, perchlorates, and peroxides.[1][3][2]
Environmental	Aquatic Chronic Toxicity	Zero Discharge policy for drains and sinks.[1][2]

Pre-Disposal Preparation & Safety Protocols

Personal Protective Equipment (PPE) Matrix

Effective protection relies on creating a barrier against both particulate dust and solvent permeation.[1][3][2]

• Respiratory: N95 or P100 particulate respirator for solid handling.[1][2] If in solvent solution, work within a certified Fume Hood.[1][3][2]

• Dermal: Double-gloving strategy.[1][2]

  • Inner Layer: Nitrile (4 mil).[1][3][2]

  • Outer Layer: Nitrile (minimum 5-8 mil) or Neoprene (if dissolved in halogenated solvents).[1][2]

• Ocular: Chemical splash goggles.[1][2] Safety glasses are insufficient for liquid handling.[1][3][2]

Waste Segregation Strategy

Proper segregation is the single most critical step in laboratory waste management.[1][3][2] Mixing incompatible streams can lead to regulatory fines or chemical reactions.[1][3][2]

• Stream A (Solid Waste): Pure chemical powder, contaminated gloves, weighing boats, and paper towels.[1][3][2]

• Stream B (Liquid Waste - Halogenated): Solutions containing Dichloromethane (DCM), Chloroform.[1][2]

• Stream C (Liquid Waste - Non-Halogenated): Solutions containing Acetone, Ethanol, Ethyl Acetate, or Toluene.[1][3][2]

Detailed Disposal Protocols

Protocol A: Disposal of Solid Waste (Pure Substance & Debris)

Objective: Containment of particulates to prevent inhalation and surface contamination.[1][3][2]

• Containment: Transfer the solid waste into a wide-mouth high-density polyethylene (HDPE) jar.

  • Expert Insight: Avoid glass for solids if possible to reduce breakage risk during transport.[1][2]

• Labeling: Affix a hazardous waste label immediately.

  • Must include: Full chemical name (No abbreviations), CAS # (94313-83-4), and hazard warnings ("Toxic," "Suspected Carcinogen").[1][3][2]

• Sealing: Wipe the threads of the jar with a solvent-dampened wipe (acetone) before screwing on the lid to ensure a gas-tight seal and prevent "thread creep" of the dye.[1][2]

• Secondary Containment: Place the sealed jar into a clear, heavy-duty zip-lock bag to contain any potential exterior residue.

Protocol B: Disposal of Liquid Waste (Solutions)

Objective: Safe consolidation of solvent waste for incineration.

• Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste carboy (e.g., do not put acetone in polystyrene containers).[1][3][2]

• Transfer: Use a funnel with a spill tray underneath.[1][3][2] Pour slowly to avoid splashing.

• Rinsing: Triple-rinse the original vessel with a small volume of the compatible solvent.[1][2] Add these rinsates to the waste container.

  • Reasoning: This declassifies the empty original container from "Acute Hazardous Waste" (P-listed) status in many jurisdictions, allowing for easier disposal of the glass.[1][3][2]

• pH Check: Ensure the waste stream is neutral (pH 5-9). If the extraction involved acids/bases, neutralize before adding to the organic solvent drum to prevent heat generation or polymerization.[3][2]

Protocol C: Spill Management (Immediate Action)

Scenario: Powder spill on benchtop.

• Isolate: Evacuate immediate area if dust is airborne.[1][3][2]

• Dampen: Do not dry sweep.[1][2] Cover the spill with wet paper towels (water or mineral oil) to suppress dust generation.[1][3][2]

• Collect: Scoop the damp slurry into the Solid Waste container (Protocol A).

• Decontaminate: Clean surface with a detergent solution followed by an acetone wipe.[1][3][2] Verify no color remains.[1][3][2]

Waste Stream Management Workflow

The following diagram illustrates the decision logic for segregating 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone waste.

Figure 1: Decision logic for segregating anthraquinone waste streams to ensure regulatory compliance and safety.

Regulatory Compliance & Grounding

Adherence to these protocols ensures compliance with major regulatory frameworks:

• RCRA (USA): While not explicitly P-listed, this compound is treated as characteristic hazardous waste (Toxic/Ignitable) under 40 CFR 261.[1][3][2]

• REACH (EU): Anthraquinone dyes are frequently monitored for SVHC (Substances of Very High Concern) status due to PBT (Persistent, Bioaccumulative, Toxic) properties.[1][3][2]

• Best Practice: Always consult your institution's EHS (Environmental Health & Safety) officer for local deviations.

References

• PubChem. (2023).[1][2] 1-Amino-4-hydroxyanthraquinone Compound Summary (Structural Analog). National Library of Medicine.[1][3][2] [Link]

• BuyersGuideChem. (2023). 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone Suppliers & CAS 94313-83-4.[1][2][7][Link][1][3][2]

Sources

• 1. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. chemos.de [chemos.de]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. buyersguidechem.com [buyersguidechem.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-[(2-Butoxyethyl)amino]-4-hydroxyanthraquinone

[1][2][3]

Common Names: C.I. Solvent Violet 59, Disperse Violet 26 CAS: 6408-72-6 Physical State: Dark violet/reddish-brown powder[1][2][3]

Part 1: Executive Safety Summary

Immediate Action Required: Treat this compound as a high-potency skin sensitizer and a persistent contamination hazard .

While acute toxicity data (LD50) suggests moderate oral toxicity, the primary operational risks are Type IV hypersensitivity (allergic contact dermatitis) and the generation of pervasive, difficult-to-clean dust that can cross-contaminate entire laboratory sections.[1][2][3]

Critical PPE At-A-Glance

Protection Zone	Recommended Equipment	Specification
Respiratory	P100 / N95 (Solids) or Half-mask w/ OV Cartridge (Solutions)	NIOSH-approved.[1][2][3] Surgical masks are insufficient.
Dermal (Hands)	Double Nitrile (4 mil inner / 5-8 mil outer)	EN 374 / ASTM F739 rated.[2]
Ocular	Chemical Splash Goggles	ANSI Z87.1+ (Must seal against dust).
Body	Tyvek® Lab Coat or Sleeves	Disposable over-garments preferred to prevent fabric staining.

Part 2: Hazard Analysis & Causality

Why specific PPE is chosen based on chemical mechanism.

The Sensitization Mechanism (Why we wear double gloves)

Anthraquinone derivatives like Solvent Violet 59 are haptens. Upon skin contact, they bind to skin proteins to form complete antigens, which the immune system identifies as foreign.[1][2][3]

• The Risk: Repeated "minor" exposures lead to T-cell sensitization. Once sensitized, even microgram quantities can trigger severe dermatitis.

• The Protocol: Double gloving is mandatory. The outer glove takes the mechanical stress and gross contamination; the inner glove acts as the final barrier against micro-tears or permeation.

The "Purple Plague" (Contamination Control)

This compound is a disperse dye. It is engineered to sublime and diffuse into hydrophobic materials (plastics, coatings, skin).[1][2][3]

• The Risk: A single grain of powder dropped on a floor can be tracked through a lab, turning into a violet streak when dissolved by cleaning agents.[3]

• The Protocol: Use disposable Tyvek sleeves or coats. Cotton lab coats absorb the dye and can transfer it to other surfaces (or your street clothes) during laundering.

Part 3: Step-by-Step PPE Protocol

Diagram 1: Risk Assessment & PPE Logic

This logic flow dictates how PPE changes based on the state of the chemical.[1][3]

Caption: Decision matrix for selecting PPE based on physical state (Solid vs. Solution) to mitigate specific exposure pathways.

Detailed Donning & Doffing (The "Clean Chain")

Donning (Pre-Entry):

• Inspect: Check Tyvek sleeves/coat for tears.

• Inner Glove: Don 4 mil nitrile gloves (Bright color preferred, e.g., orange, to show contrast if outer glove tears).[2][3]

• Cuff Seal: Pull lab coat cuffs over the inner glove.

• Outer Glove: Don 5-8 mil nitrile gloves over the lab coat cuff. This creates a shingle effect—liquids/dust run off the glove, not into the sleeve.[3]

Doffing (Post-Procedure) - CRITICAL STEP: Most contamination occurs here.[1][2][3]

• Wipe: While still gloved, wipe down the exterior of any containers you handled with a solvent-dampened wipe (ethanol/acetone depending on solubility).

• Outer Glove Removal: Use the "beak" method (pinch outside of cuff) to peel off the outer glove, turning it inside out. Dispose in solid hazardous waste.

• Inspect Inner Glove: Check for violet stains. If clean, remove mask/goggles.

• Wash: Wash hands with soap and water immediately after removing inner gloves.

Part 4: Operational Handling & Engineering Controls[1][2][3]

PPE is the last line of defense. Engineering controls are the first.

Weighing & Transfer (High Risk)[1][2][3]

• Static Control: Anthraquinone powders are often static-charged. Use an antistatic gun or ionizing bar inside the balance enclosure to prevent powder from "jumping" onto your gloves or bench.

• Containment: Always weigh inside a chemical fume hood or a powder containment balance enclosure . Never weigh on an open bench.

• Surface Protection: Line the balance area with a disposable absorbent pad (plastic side down). If powder spills, wrap up the pad and dispose. Do not try to sweep it.

Solubilization

• Solvent Choice: When dissolved (e.g., in Acetone, DCM, or DMSO), the permeation rate is dictated by the solvent, not the dye.[1][2][3]

  • If using DCM (Dichloromethane): Standard nitrile gloves break down in <5 minutes. You must use PVA (Polyvinyl alcohol) or Silver Shield (Laminate) gloves.

  • If using Acetone/Methanol: Double nitrile is generally acceptable for splash protection.

Diagram 2: Operational Workflow "The Clean Chain"

Caption: Operational workflow emphasizing containment (padding) and decontamination prior to removing items from the engineering control zone.

Part 5: Decontamination & Disposal[1][2][3]

Decontamination Strategy

If a spill occurs, do not use water initially . Water will bead up on the hydrophobic dye, spreading it further.

• Dry Clean: Gently cover powder spills with a damp paper towel (to suppress dust) and wipe up.

• Solvent Wash: Use a solvent in which the dye is soluble (Ethanol or Acetone usually work well for Solvent Violet 59) to lift the residue.

• Surfactant Finish: Finish with a detergent solution (Alconox/SDS) to remove the solvent haze.

Waste Disposal[1][2][4][5][6]

• Solid Waste: Contaminated gloves, pads, and weigh boats must go into Hazardous Solid Waste (incineration).[2][3] Do not use regular trash.

• Liquid Waste: Segregate based on the carrier solvent (e.g., Halogenated vs. Non-Halogenated).[2][3] Label clearly with "Contains Anthraquinone Dye."

References

• European Chemicals Agency (ECHA). (n.d.). Substance Information: 1-[(2-butoxyethyl)amino]-4-hydroxyanthraquinone.[1][2][3] Retrieved from [Link][1][2][3]

• PubChem. (n.d.). Compound Summary: C.I. Solvent Violet 59 (CAS 6408-72-6).[1][2][4][5] National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[6] Retrieved from [Link][1][2][3]

Sources

• 1. CAS 6408-72-6: Disperse Violet 26 | CymitQuimica [cymitquimica.com]
• 2. Disperse Violet 26 | 6408-72-6 [chemicalbook.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. aksci.com [aksci.com]
• 5. emperordye.com [emperordye.com]
• 6. fishersci.com [fishersci.com]